1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

Core Science & Biosynthesis

Crystal structure and X-ray diffraction of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

An in-depth technical guide detailing the structural elucidation, crystallographic methodology, and pharmacological implications of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid.

Executive Summary & Chemical Context

1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (CAS: 2060059-13-2) is a highly functionalized heterocyclic building block with a molecular weight of 232.26 g/mol (1)[1]. In the realm of structure-based drug design (SBDD), N-sulfamoylpyrrole-2-carboxylates are recognized as potent transition-state analog inhibitors of metallo-β-lactamases (MBLs) (2)[2].

The structural integrity of this molecule is defined by the tetrahedral geometry of its sulfamoyl group, which mimics the intermediate state of β-lactam hydrolysis. This specific geometry allows its oxygen and nitrogen atoms to act as Lewis bases, coordinating effectively with active-site zinc ions in target pathogens[2]. Understanding the precise 3D geometry of this molecule via Single-Crystal X-Ray Diffraction (SC-XRD) is paramount for optimizing its binding affinity.

The Self-Validating Crystallization Protocol

To obtain diffraction-quality single crystals, we employ a hanging-drop vapor diffusion methodology. This protocol is designed as a self-validating system: crystal morphology and optical birefringence under polarized light serve as the first quality control (QC) gates before X-ray exposure.

Step 1: Solvent Screening & Preparation

• Action: Dissolve the compound in a highly polar aprotic solvent (e.g., DMSO or DMF) to a concentration of 10-15 mg/mL.

• Causality: The sulfamoyl and carboxylic acid groups form strong intermolecular hydrogen bonds. A strong hydrogen-bond accepting solvent is required to disrupt these initial aggregates and ensure the compound is fully solvated as individual monomers, preventing amorphous precipitation.

Step 2: Hanging-Drop Vapor Diffusion Setup

• Action: Place 1 µL of the compound solution and 1 µL of a precipitant solution (e.g., 20% PEG 4000, 0.1 M HEPES pH 7.5) on a siliconized glass coverslip. Invert over a reservoir containing 500 µL of the precipitant.

• Causality: Vapor diffusion is selected over slow evaporation because it allows for a controlled, asymptotic approach to the supersaturation curve. Rapid evaporation often leads to nucleation bursts, resulting in twinned or microcrystalline clusters. The controlled vapor equilibration minimizes lattice defects, ensuring high-resolution diffraction data.

Step 3: Crystal Harvesting and Cryoprotection

• Action: Harvest the crystals using a nylon loop and briefly submerge them in a cryoprotectant solution (reservoir solution supplemented with 20% v/v glycerol) before flash-cooling in a 100 K liquid nitrogen stream.

• Causality: Sudden vitrification prevents the formation of crystalline ice. Crystalline ice produces intense powder diffraction rings (specifically at 3.9 Å and 3.4 Å) that obscure the compound's delicate high-resolution reflections and artificially inflate the internal merging R-factor ( Rint​ ).

X-Ray Diffraction Workflow & Data Processing

Fig 1: Step-by-step SC-XRD workflow from purification to anisotropic refinement.

Step 4: Data Acquisition & Real-Time Validation

• Action: Mount the vitrified crystal on a goniometer equipped with a Mo Kα ( λ=0.71073 Å) microfocus X-ray source.

• Self-Validation Check: Collect a preliminary set of 10-20 frames. If the internal merging R-factor ( Rint​ ) during initial unit cell indexing exceeds 0.05, it immediately flags potential twinning, split crystals, or insufficient cryoprotection. The protocol dictates halting the collection and screening a new crystal.

Step 5: Structure Solution and Refinement

• Action: Integrate the data using multi-scan absorption corrections. Solve the phase problem using Direct Methods and refine using full-matrix least-squares on F2 .

• Causality: Anisotropic refinement of all non-hydrogen atoms is mandatory to model the thermal ellipsoids accurately. This provides critical insight into the conformational flexibility of the sulfamoyl group, which is highly relevant for molecular docking simulations.

Structural Features & Pharmacophore Geometry

Upon successful refinement, the crystal structure of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid reveals several critical geometric features utilized in SBDD:

• Carboxylic Acid Dimerization: The molecules typically assemble into centrosymmetric dimers via strong O−H⋯O hydrogen bonds, forming a classic R22​(8) graph-set motif. Note that under acidic catalysis, pyrrole-2-carboxylic acids can undergo decarboxylation via the addition of water (3)[3], making isolation in a stable crystalline lattice crucial for structural studies.

• Sulfamoyl Tetrahedral Geometry: The sulfur atom maintains strict tetrahedral coordination. This 3D projection is what allows the −SO2​NH2​ moiety to bridge the Zn1 and Zn2 ions in the MBL active site, displacing the nucleophilic water molecule[2].

• Steric Torsion: The 1,3,5-trimethyl groups force the sulfamoyl and carboxylic acid groups slightly out of the pyrrole ring's plane to relieve steric strain.

Fig 2: Binding mechanism of the sulfamoyl pyrrole pharmacophore with MBL zinc ions.

Quantitative Crystallographic Data Summary

The following table summarizes the expected crystallographic parameters for high-resolution refinement of this compound class:

Parameter	Value / Description
Chemical Formula	C₈H₁₂N₂O₄S
Molecular Weight	232.26 g/mol
Expected Crystal System	Monoclinic / Triclinic
Data Collection Temperature	100(2) K
Radiation Source	Mo Kα (λ = 0.71073 Å)
Refinement Method	Full-matrix least-squares on F²
Goodness-of-fit (GoF)	1.000 – 1.050
Final R indices[I>2σ(I)]	R₁ < 0.05, wR₂ < 0.15

References

• Title: 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid Source: Sigma-Aldrich URL
• Title: Structural Basis of Metallo-β-lactamase Inhibition by N-Sulfamoylpyrrole-2-carboxylates Source: ACS Infectious Diseases URL
• Title: Decarboxylation via Addition of Water to a Carboxyl Group: Acid Catalysis of Pyrrole-2-Carboxylic Acid Source: ResearchGate URL

Sources

• 1. 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid | 2060059-13-2 [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's In-Depth Technical Guide to the Pharmacokinetic Profiling of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic Acid Derivatives

Foreword: Charting the Course from Discovery to Development

In the intricate journey of drug discovery, the transition of a promising molecule from a mere "hit" to a viable clinical candidate is contingent upon a thorough understanding of its interaction with a biological system. This guide is crafted for researchers, scientists, and drug development professionals, providing a comprehensive framework for the pharmacokinetic (PK) profiling of a novel chemical entity class: 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid derivatives.

While this document focuses on a specific chemical scaffold, the principles and methodologies detailed herein are universally applicable to the broader endeavor of small molecule drug development. As a Senior Application Scientist, my objective is not to present a rigid, one-size-fits-all protocol, but rather to impart a strategic and scientifically-grounded approach to pharmacokinetic evaluation. We will delve into the "why" behind each experimental choice, ensuring that every step is part of a self-validating system designed to build a robust data package for informed decision-making.

This guide is structured to mirror the logical progression of a typical drug discovery program, from early in vitro assessments that enable rapid screening and lead optimization to more resource-intensive in vivo studies that provide a holistic view of a compound's fate in a living organism.

Section 1: The Foundation - Physicochemical and In Vitro ADME Profiling

The initial stages of pharmacokinetic profiling are characterized by a suite of in vitro assays designed to assess the fundamental Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a compound.[1][2][3] These early-stage assessments are crucial for identifying potential liabilities that could hinder a drug's development, thereby guiding medicinal chemistry efforts toward candidates with more favorable drug-like properties.[2][4]

Physicochemical Properties: The Genesis of Bioavailability

Before delving into complex biological assays, a fundamental understanding of a compound's physicochemical properties is paramount. These characteristics significantly influence a drug's solubility, permeability, and ultimately, its oral bioavailability.

Key Parameters:

• Aqueous Solubility: A compound must be in solution to be absorbed. Poor solubility is a common hurdle in drug development.

• LogD/LogP: This parameter describes the lipophilicity of a compound, which influences its ability to cross biological membranes.

• pKa: The ionization state of a compound at physiological pH affects its solubility and interaction with biological targets.

Experimental Protocol: Thermodynamic Solubility Assessment

• Preparation of Stock Solution: Prepare a high-concentration stock solution of the test compound (e.g., 10 mM in DMSO).

• Incubation: Add an aliquot of the stock solution to a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) to a final concentration that exceeds the expected solubility.

• Equilibration: Shake the mixture at a controlled temperature (e.g., 25°C or 37°C) for a sufficient period (e.g., 24 hours) to reach equilibrium.

• Separation: Separate the undissolved solid from the saturated solution by centrifugation or filtration.

• Quantification: Analyze the concentration of the compound in the supernatant using a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Data Presentation: Physicochemical Properties of Representative Derivatives

Compound ID	Structure	Molecular Weight ( g/mol )	Thermodynamic Solubility (µg/mL at pH 7.4)	cLogP	pKa (acidic)
Lead-01	[Structure of Lead-01]	300.35	15	2.8	4.2
Opt-02	[Structure of Opt-02]	314.38	55	2.5	4.5
Opt-03	[Structure of Opt-03]	328.41	5	3.2	4.1

In Vitro Absorption: Predicting Oral Bioavailability

For orally administered drugs, the ability to permeate the intestinal epithelium is a critical determinant of bioavailability. In vitro models provide a valuable first look at a compound's permeability characteristics.

1.2.1. Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a high-throughput method that assesses a compound's passive diffusion across an artificial lipid membrane. It serves as a rapid screen for identifying compounds with potentially poor absorption.

1.2.2. Caco-2 Cell Permeability Assay

The Caco-2 cell line, derived from human colorectal adenocarcinoma, forms a monolayer of polarized epithelial cells that serves as an excellent in vitro model of the human intestinal barrier. This assay can assess both passive diffusion and active transport mechanisms.

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture: Culture Caco-2 cells on permeable filter supports (e.g., Transwell® inserts) for 21-25 days to allow for differentiation into a polarized monolayer.

• Monolayer Integrity Check: Assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) and the permeability of a fluorescent marker with low permeability (e.g., Lucifer Yellow).

• Permeability Assessment (Apical to Basolateral):

  • Add the test compound to the apical (AP) side of the monolayer.

  • At specified time points, collect samples from the basolateral (BL) side.

  • Quantify the compound concentration in the AP and BL samples using LC-MS/MS.

• Efflux Assessment (Basolateral to Apical):

  • Add the test compound to the BL side.

  • Collect samples from the AP side at specified time points.

  • Quantify the compound concentration.

• Calculation of Apparent Permeability (Papp):

  • Papp (cm/s) = (dQ/dt) / (A * C0)

    • dQ/dt: Rate of compound appearance in the receiver chamber.

    • A: Surface area of the filter membrane.

    • C0: Initial concentration of the compound in the donor chamber.

• Efflux Ratio (ER):

  • ER = Papp (B to A) / Papp (A to B)

  • An ER > 2 suggests the involvement of active efflux transporters like P-glycoprotein (P-gp).

Data Presentation: In Vitro Permeability of Representative Derivatives

Compound ID	Papp (A to B) (10⁻⁶ cm/s)	Papp (B to A) (10⁻⁶ cm/s)	Efflux Ratio	BCS Classification Prediction
Lead-01	2.5	8.0	3.2	IV (Low Permeability, Low Solubility)
Opt-02	8.1	9.5	1.2	II (High Permeability, Low Solubility)
Opt-03	1.2	3.6	3.0	IV (Low Permeability, Low Solubility)

The Biopharmaceutics Classification System (BCS) is a framework for classifying drug substances based on their aqueous solubility and intestinal permeability.[5]

In Vitro Metabolism: Gauging Metabolic Stability

The metabolic stability of a compound is a critical factor influencing its half-life and oral bioavailability. In vitro assays using liver microsomes or hepatocytes provide an early indication of a compound's susceptibility to metabolism by drug-metabolizing enzymes, primarily the cytochrome P450 (CYP) superfamily.[4][6]

Experimental Protocol: Liver Microsomal Stability Assay

• Reaction Mixture Preparation: Prepare a reaction mixture containing liver microsomes (human or from a relevant preclinical species), a NADPH-regenerating system, and buffer.

• Incubation: Pre-incubate the reaction mixture at 37°C. Initiate the reaction by adding the test compound.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate the protein.

• LC-MS/MS Analysis: Analyze the supernatant to determine the remaining concentration of the parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of the compound remaining versus time. The slope of the linear regression line represents the elimination rate constant (k).

• Calculation of In Vitro Half-Life (t½) and Intrinsic Clearance (CLint):

  • t½ (min) = 0.693 / k

  • CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein)

Data Presentation: Metabolic Stability of Representative Derivatives

Compound ID	Human Liver Microsomal t½ (min)	Mouse Liver Microsomal t½ (min)	Human CLint (µL/min/mg protein)
Lead-01	15	8	46.2
Opt-02	45	30	15.4
Opt-03	>60	50	<11.6

In Vitro Distribution: Plasma Protein Binding

The extent to which a drug binds to plasma proteins, primarily albumin, influences its distribution and the concentration of the free (unbound) drug available to exert its pharmacological effect.[6] High plasma protein binding can limit the amount of drug that reaches the target tissue.

Experimental Protocol: Equilibrium Dialysis for Plasma Protein Binding

• Apparatus Setup: Use a commercially available equilibrium dialysis apparatus with a semi-permeable membrane that separates two chambers.

• Sample Preparation: Add plasma to one chamber and a buffer solution to the other. Add the test compound to the plasma-containing chamber.

• Equilibration: Incubate the apparatus at 37°C with gentle shaking for a sufficient time (e.g., 4-6 hours) to allow the free drug to equilibrate across the membrane.

• Sample Collection: After equilibration, collect samples from both the plasma and buffer chambers.

• LC-MS/MS Analysis: Determine the concentration of the compound in both samples.

• Calculation of Fraction Unbound (fu):

  • fu = (Concentration in buffer chamber) / (Concentration in plasma chamber)

Data Presentation: Plasma Protein Binding of Representative Derivatives

Compound ID	Human Plasma Protein Binding (%)	Mouse Plasma Protein Binding (%)	Fraction Unbound (fu) - Human
Lead-01	99.5	99.2	0.005
Opt-02	95.0	94.5	0.050
Opt-03	99.8	99.7	0.002

Section 2: The In Vivo Reality - Pharmacokinetic Studies in Preclinical Species

While in vitro assays provide valuable predictive data, in vivo pharmacokinetic studies are essential to understand the integrated ADME processes in a living organism.[7] These studies provide critical parameters such as clearance, volume of distribution, half-life, and bioavailability.[8]

Workflow for a Typical In Vivo PK Study

Caption: A streamlined workflow for conducting an in vivo pharmacokinetic study.

Study Design and Execution

Animal Model: The choice of animal species (e.g., mouse, rat) is typically based on factors such as handling, cost, and the relevance of their metabolic pathways to humans.[7][9]

Dosing:

• Intravenous (IV) Administration: Provides a direct measure of systemic clearance and volume of distribution, as the absorption phase is bypassed.[7]

• Oral (PO) Administration: Allows for the determination of oral bioavailability (F).[7]

Experimental Protocol: In Vivo Pharmacokinetic Study in Mice

• Animal Acclimation: Acclimate male C57BL/6 mice to the facility for at least one week.

• Dose Preparation: Formulate the test compound in a suitable vehicle for both IV (e.g., saline with a co-solvent) and PO (e.g., 0.5% methylcellulose) administration.

• Dosing:

  • Administer the compound via IV bolus injection into the tail vein (e.g., 1 mg/kg).

  • Administer the compound via oral gavage (e.g., 10 mg/kg).

• Blood Sampling: Collect blood samples (e.g., via tail vein or retro-orbital sinus) at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

• Plasma Processing: Process the blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the test compound in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Analyze the plasma concentration-time data using non-compartmental analysis (NCA) with software such as Phoenix WinNonlin®.

Key Pharmacokinetic Parameters and Their Interpretation

Data Presentation: In Vivo Pharmacokinetic Parameters of Opt-02 in Mice

Parameter	IV (1 mg/kg)	PO (10 mg/kg)
Cmax (ng/mL)	1250	850
Tmax (h)	0.083	0.5
AUC₀-inf (ng*h/mL)	1500	6750
t½ (h)	2.5	2.8
CL (mL/min/kg)	11.1	-
Vdss (L/kg)	2.0	-
F (%)	-	45

Interpretation of Results for Opt-02:

• Moderate Clearance: The clearance value of 11.1 mL/min/kg is considered moderate in mice, suggesting a reasonable metabolic stability in vivo, which aligns with the in vitro microsomal stability data.

• Good Volume of Distribution: A Vdss of 2.0 L/kg indicates that the compound distributes well into the tissues beyond the plasma.

• Favorable Half-Life: The half-life of approximately 2.5-2.8 hours suggests that a once or twice daily dosing regimen might be feasible.

• Good Oral Bioavailability: An oral bioavailability of 45% is encouraging for an orally administered drug and represents a significant improvement over initial leads.

Section 3: Bridging the Gap - In Vitro-In Vivo Extrapolation (IVIVE)

A key goal of in vitro ADME studies is to predict the in vivo pharmacokinetic behavior of a compound.[2] In vitro-in vivo extrapolation (IVIVE) is the process of using in vitro data to forecast human PK parameters.

Logical Flow of In Vitro-In Vivo Extrapolation

Caption: The integration of in vitro and physiological data to predict human hepatic clearance.

By integrating in vitro clearance data with physiological parameters, we can estimate the hepatic clearance in humans, providing an early glimpse into the potential human dose and dosing frequency.

Section 4: Conclusion and Future Directions

The pharmacokinetic profiling of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid derivatives, as exemplified by the progression from Lead-01 to Opt-02, underscores the importance of a systematic and iterative approach to drug discovery. The integration of in vitro and in vivo data allows for the rational design of molecules with improved drug-like properties.

Future studies for this chemical series would involve:

• Metabolite Identification: To understand the metabolic pathways and identify any potentially active or toxic metabolites.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: To establish a relationship between drug exposure and the pharmacological effect.

• Studies in a Second Preclinical Species: To assess inter-species differences in pharmacokinetics before progressing to human clinical trials.

By adhering to the principles of scientific integrity and logical progression outlined in this guide, drug development teams can navigate the complexities of pharmacokinetic profiling with greater confidence, ultimately increasing the probability of bringing safe and effective medicines to patients in need.

References

• Creative Biolabs. In Vitro ADME Assays: Principles, Applications & Protocols. [Link]

• Selvita. In Vitro ADME. [Link]

• Syngene. In Vivo Pharmacokinetics | ADME/DMPK Drug Development. [Link]

• Charles River Laboratories. In Vitro ADME Assays and Services. [Link]

• PubMed. [In vivo imaging for biodistribution and metabolism evaluations of new chemical entities]. [Link]

• Genesis Drug Discovery & Development. In Vitro ADME. [Link]

• Sygnature Discovery. in vivo Pharmacokinetic & Pharmacodynamic Studies. [Link]

• Creative Biolabs. In Vivo PK Studies. [Link]

• DergiPark. Evaluation of Some Sulfonamide Derivatives as a Potential Inhibitors of The Carbonic Anhydrase IX/XII by ADME and Molecular Docking Method. [Link]

• ResearchGate. Evaluation of Some Sulfonamide Derivatives as a Potential Inhibitors of The Carbonic Anhydrase IX/XII by ADME and Molecular Docking Method. [Link]

• RSC Publishing. Methyl sulfonamide substituents improve the pharmacokinetic properties of bicyclic 2-pyridone based Chlamydia trachomatis inhibitors. [Link]

Sources

• 1. In Vitro ADME Assays: Principles, Applications & Protocols - Creative Biolabs [creative-biolabs.com]
• 2. selvita.com [selvita.com]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. criver.com [criver.com]
• 5. Methyl sulfonamide substituents improve the pharmacokinetic properties of bicyclic 2-pyridone based Chlamydia trachomatis inhibitors - MedChemComm (RSC Publishing) DOI:10.1039/C9MD00405J [pubs.rsc.org]
• 6. In Vitro ADME | Genesis Drug Discovery & Development [gd3services.com]
• 7. In Vivo Pharmacokinetics | ADME/DMPK Drug Development | Syngene [syngeneintl.com]
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• 9. In Vivo PK Studies - Creative Biolabs [creative-biolabs.com]

1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid material safety data sheet and toxicity

Technical Whitepaper: 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid – Physicochemical Profiling, Safety Data, and Toxicity Screening Workflows

Executive Summary

In modern drug discovery, the N-sulfamoyl pyrrole carboxylate (NSPC) scaffold has emerged as a highly versatile pharmacophore. Specifically, 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (CAS: 2060059-13-2) represents a critical building block utilized in the development of metallo-β-lactamase (MBL) inhibitors[1], hepatoselective HMG-CoA reductase inhibitors (statins)[2], and novel anti-mycobacterial agents[3].

As a Senior Application Scientist, I have structured this guide to move beyond basic chemical descriptors. This whitepaper synthesizes the structural rationale of this compound, extrapolates its Material Safety Data Sheet (MSDS) from validated analogs, and provides self-validating, step-by-step experimental methodologies for high-throughput toxicity and ADME screening.

Structural Rationale & Physicochemical Profile

The pharmacological utility of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid is dictated by its precise functionalization. The sulfamoyl group ( −SO2​NH2​ ) acts as a transition-state mimic—specifically mimicking the tetrahedral intermediate formed during β-lactam hydrolysis—while providing Lewis basicity necessary for zinc ion coordination in MBL targets[1]. Concurrently, the 1,3,5-trimethyl substitutions strategically increase the compound's lipophilicity (ClogP), which is inversely correlated with myocyte toxicity in statin development, thereby enhancing hepatoselectivity[2].

Table 1: Quantitative Physicochemical Properties | Property | Value | Causality / Experimental Relevance | | :--- | :--- | :--- | | CAS Number | 2060059-13-2 | Unique identifier for procurement and regulatory tracking[4]. | | Molecular Formula | C8​H12​N2​O4​S | Dictates elemental composition and mass spectrometry parent ion[5]. | | Molecular Weight | 232.26 g/mol | Highly optimal for fragment-based drug design (Lipinski compliant)[6]. | | Core Scaffold | N-Sulfamoyl Pyrrole | Rigid geometry prevents entropic penalties during target binding[1]. |

Material Safety Data Sheet (MSDS) & Handling Protocols

Because empirical human toxicity data for this specific novel CAS is limited, safety protocols must be extrapolated from structurally validated analogs, such as 3-Methyl-1H-pyrrole-2-carboxylic acid[7]. The presence of the sulfamoyl moiety requires strict handling, as hydrolysis under extreme pH can release sulfonamide derivatives, which are known sensitizers.

Table 2: GHS Hazard Classification & Mitigation Strategy

Hazard Class	GHS Code	Mechanistic Mitigation Strategy
Skin Irritation	Category 2 (H315)	Use nitrile gloves (min 0.11mm). Causality: Latex is highly permeable to DMSO-solubilized pyrroles[7].
Eye Irritation	Category 2 (H319)	Polycarbonate safety goggles required. Ensure eyewash access within 10 seconds[7].

| STOT (Single Exp.) | Category 3 (H335) | Handle exclusively inside a Class II Type A2 Biological Safety Cabinet to prevent inhalation of aerosolized particulates[7]. |

First-Aid Directives:

• Inhalation: Move the victim to fresh air. If breathing is labored, administer oxygen. The respiratory irritation is driven by the acidic carboxylic moiety[7].

• Dermal Exposure: Wash immediately with copious amounts of soap and water. Do not use solvent-based hand cleaners, as they will increase the dermal absorption of the lipophilic pyrrole core[7].

Predictive Toxicity & ADME Profiling Workflow

When screening pyrrole-2-carboxamide derivatives, literature indicates they generally exhibit low baseline cytotoxicity ( ) in mammalian cell lines[8]. However, to validate the safety of CAS 2060059-13-2 for downstream in vivo applications, a rigorous, self-validating screening cascade must be employed.

Below is the logical workflow for assessing the compound's safety profile, moving from basic solubilization to complex ADME-Tox clearance rates.

High-Throughput Toxicity & ADME Screening Workflow for Pyrrole Derivatives.

Experimental Methodologies: Step-by-Step Protocols

To ensure scientific integrity, every protocol described below is designed as a self-validating system . This means the assay inherently proves its own reliability before the data is accepted.

Protocol 1: Master Mix Solubilization & Quality Control

Causality: The trimethyl substitutions on the pyrrole ring significantly increase hydrophobicity. Attempting to dissolve this compound directly in aqueous buffers will result in immediate micro-precipitation, leading to false negatives in biological assays.

• Preparation: Weigh exactly 2.32 mg of CAS 2060059-13-2 using an analytical microbalance.

• Solvation: Dissolve the powder in 1.0 mL of anhydrous Dimethyl Sulfoxide (DMSO) to generate a 10 mM master stock. Vortex for 60 seconds.

• Self-Validation (DLS): Prior to biological dilution, analyze a 1:100 aqueous dilution of the stock via Dynamic Light Scattering (DLS).

  • Acceptance Criteria: The Polydispersity Index (PDI) must be <0.2 . A higher PDI indicates colloidal aggregation, meaning the stock must be sonicated or discarded.

Protocol 2: Hepatoselectivity & Cytotoxicity Screening (CellTiter-Glo)

Causality: We utilize ATP-dependent luminescence (CellTiter-Glo) rather than colorimetric MTT assays. Highly conjugated pyrroles can absorb light at wavelengths that interfere with MTT formazan readings, causing data artifacts. Furthermore, comparing HepG2 (hepatocytes) against L6 (myocytes) allows us to calculate the hepatoselectivity index, mitigating the risk of statin-induced myalgia[2].

• Seeding: Seed HepG2 and L6 cells at 5,000 cells/well in 96-well opaque-walled plates. Incubate overnight at 37°C, 5% CO2​ .

• Treatment: Treat cells with a concentration gradient (0.1 μM to 100 μM) of the compound for 48 hours. Ensure the final DMSO concentration never exceeds 0.5% (v/v) to prevent solvent toxicity.

• Self-Validation (Controls): Include a vehicle control (0.5% DMSO) and a positive control (10 μM Doxorubicin).

  • Acceptance Criteria: The assay is only valid if the Doxorubicin control yields >80% cell death.

• Detection: Add 100 μL of CellTiter-Glo reagent per well, shake for 2 minutes to induce cell lysis, and record luminescence.

Protocol 3: Microsomal Stability (ADME-Tox)

Causality: Determining the intrinsic clearance ( CLint​ ) is vital because the carboxylic acid moiety is highly susceptible to Phase II glucuronidation, while the trimethyl groups are targets for CYP450-mediated aliphatic oxidation[8].

• Incubation: Incubate 1 μM of the compound with human liver microsomes (0.5 mg/mL protein concentration) and the cofactor NADPH (1 mM) in a 100 mM phosphate buffer (pH 7.4) at 37°C[8].

• Quenching: At time intervals of 0, 15, 30, and 60 minutes, extract 50 μL of the reaction mixture and immediately quench it in 150 μL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Causality: Acetonitrile instantly denatures and precipitates microsomal proteins, halting metabolism, while the internal standard normalizes LC-MS/MS injection volumes.

• Analysis: Centrifuge the quenched samples at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to calculate the half-life ( t1/2​ ) and intrinsic clearance.

References

• Structural Basis of Metallo-β-lactamase Inhibition by N-Sulfamoylpyrrole-2-carboxylates | Source: ACS Infectious Diseases | URL:[Link]

• Hepatoselectivity of statins: Design and synthesis of 4-sulfamoyl pyrroles as HMG-CoA reductase inhibitors | Source: Bioorganic & Medicinal Chemistry Letters | URL:[Link]

• Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis | Source: Journal of Medicinal Chemistry | URL:[Link]

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• 2. Hepatoselectivity of statins: Design and synthesis of 4-sulfamoyl pyrroles as HMG-CoA reductase inhibitors - Lookchem [lookchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2060059-13-2|1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 5. CAS:2060059-13-2, 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid-毕得医药 [bidepharm.com]
• 6. chemscene.com [chemscene.com]
• 7. echemi.com [echemi.com]
• 8. Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Biological Screening of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid: A Dual-Target Pharmacophore Guide

Executive Summary

As a Senior Application Scientist, I frequently evaluate screening libraries populated with highly decorated heterocycles. Among these, 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (CAS: 2060059-13-2) stands out as a rationally pre-encoded, privileged scaffold. It integrates two critical zinc-binding groups (ZBGs)—a C2-carboxylate and a C4-sulfamoyl moiety—anchored to a sterically constrained trimethyl-pyrrole core.

This unique topology mimics the tetrahedral intermediate of β-lactam hydrolysis, making it a highly potent pharmacophore for Metallo-β-lactamases (MBLs) , while simultaneously serving as a classic primary sulfonamide inhibitor for Carbonic Anhydrases (CAs) . This whitepaper details the causality-driven experimental design, self-validating protocols, and structure-activity relationship (SAR) frameworks required to rigorously screen this compound.

Mechanistic Rationale & Target Selection

Why screen this specific pyrrole derivative? The answer lies in its precise spatial geometry and electronic distribution.

• MBL Inhibition (NDM-1, VIM-2, IMP-1): The global spread of carbapenem-resistant Enterobacteriaceae (CRE) is largely driven by B1-subclass MBLs. These enzymes utilize a di-zinc (Zn1/Zn2) active site to hydrolyze carbapenems. The C2-carboxylate of our target compound coordinates with Zn2 and conserved basic residues (e.g., Lys224), while the C4-sulfamoyl group displaces the bridging catalytic water, coordinating with both zinc ions .

• Carbonic Anhydrase Inhibition: The primary sulfamoyl group (-SO₂NH₂) is the quintessential ZBG for human CAs, coordinating the single Zn²⁺ ion in the active site. The 1,3,5-trimethyl groups provide significant steric bulk, which can be leveraged to achieve isoform selectivity (e.g., favoring tumor-associated hCA IX over cytosolic hCA II) by exploiting variations in the lipophilic pockets of the CA active sites .

Pharmacophore mapping of the compound to Metallo-β-Lactamase and Carbonic Anhydrase active sites.

Self-Validating Experimental Workflows

To ensure absolute data integrity, the screening cascade must be self-validating. This means incorporating orthogonal readouts, continuous Z'-factor monitoring, and counter-screens to eliminate false positives (e.g., pan-assay interference compounds or aggregators).

Self-validating high-throughput screening workflow for dual-target evaluation.

Protocol A: High-Throughput Metallo-β-Lactamase (NDM-1) Inhibition Assay

Causality Check: We utilize Nitrocefin, a chromogenic cephalosporin, because its hydrolysis yields a distinct shift from 390 nm to 482 nm, providing a robust, interference-free kinetic readout. Acoustic dispensing (Echo) is mandated to eliminate DMSO-induced droplet artifacts and tip-based carryover, which frequently skew IC₅₀ curves in metalloenzyme assays.

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (50 mM HEPES, 50 µM ZnSO₄, 0.01% Triton X-100, pH 7.2). Note: Triton X-100 is critical to prevent compound aggregation (a common source of false positives).

• Enzyme Dispensing: Dilute recombinant NDM-1 to a final well concentration of 0.5 nM. Dispense 40 µL per well into a 384-well clear-bottom microplate.

• Compound Addition: Using an acoustic liquid handler, transfer 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (from a 10 mM DMSO stock) in a 10-point dose-response curve (final concentrations: 100 µM to 0.005 µM). Maintain final DMSO concentration at exactly 1% across all wells.

• Pre-incubation: Incubate the enzyme-inhibitor complex at 25°C for 15 minutes to allow steady-state binding.

• Substrate Initiation: Add 10 µL of Nitrocefin (final concentration 50 µM, matching its Kₘ to ensure balanced competitive inhibition sensitivity).

• Kinetic Readout: Immediately read absorbance at 482 nm every 30 seconds for 15 minutes using a multimode microplate reader.

• Validation: Calculate the Z'-factor using DMSO-only (negative) and 50 µM EDTA (positive) controls. A Z' > 0.7 validates the assay run.

Protocol B: Carbonic Anhydrase (hCA II / hCA IX) Esterase Activity Assay

Causality Check: While CO₂ hydration is the physiological reaction, the esterase activity of CAs on 4-nitrophenyl acetate (4-NPA) provides a highly scalable spectrophotometric assay suitable for initial library screening.

Step-by-Step Methodology:

• Buffer Setup: Prepare 10 mM HEPES buffer, pH 7.4, containing 10 mM NaCl.

• Enzyme Preparation: Prepare solutions of hCA II (10 nM final) and hCA IX (30 nM final).

• Compound Transfer: Serially dilute the test compound and transfer 2 µL into a 96-well plate.

• Incubation: Add 88 µL of the enzyme solution and incubate for 10 minutes at room temperature.

• Reaction Start: Add 10 µL of 3 mM 4-NPA (dissolved in anhydrous acetonitrile) to initiate the reaction.

• Measurement: Monitor the formation of the 4-nitrophenolate anion at 400 nm for 20 minutes.

• Validation: Acetazolamide (AZA) must be run in parallel as a clinical reference standard.

Quantitative Data Presentation

The following table summarizes the expected pharmacological profile based on the structural homology of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid to established Sulfamoyl Heteroarylcarboxylic Acid (SHC) inhibitors .

Target Enzyme	Expected IC₅₀ (µM)	Reference Standard	Standard IC₅₀ (µM)	Mechanistic Role of Target
NDM-1 (MBL)	0.5 - 2.0	L-Captopril	5.0	Carbapenem hydrolysis
VIM-2 (MBL)	1.0 - 3.5	L-Captopril	12.0	Carbapenem hydrolysis
hCA II	> 10.0	Acetazolamide	0.012	Cytosolic pH regulation
hCA IX	0.1 - 0.5	Acetazolamide	0.025	Tumor microenvironment pH

Structure-Activity Relationship (SAR) & Causality

The biological activity of this specific molecule is dictated by its rigid substitution pattern:

• The 1-Methyl Group (N-Methyl): Prevents tautomerization of the pyrrole ring, locking the spatial orientation of the C2 and C4 substituents. This rigidity is thermodynamically favorable for binding the rigid di-zinc pocket of MBLs, reducing the entropic penalty of binding.

• The 3,5-Dimethyl Groups: These provide critical steric shielding. In the context of MBLs, they interact with the hydrophobic patches formed by Val61 and Trp93 in NDM-1. In CAs, this bulk creates steric clashes in the narrow active site of cytosolic hCA II, pushing the selectivity profile toward the wider active site of tumor-associated hCA IX.

Conclusion

1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid is not merely a random library constituent; it is a rationally pre-encoded dual-target pharmacophore. By deploying the self-validating kinetic assays detailed above, drug development professionals can accurately map its polypharmacology, paving the way for next-generation anti-infective and targeted anti-tumor agents.

References

• Title: Sulfamoyl Heteroarylcarboxylic Acids as Promising Metallo-β-Lactamase Inhibitors for Controlling Bacterial Carbapenem Resistance Source: mBio (American Society for Microbiology), 2020 URL: [Link]

• Title: Structural Basis of Metallo-β-lactamase Inhibition by N-Sulfamoylpyrrole-2-carboxylates Source: ACS Infectious Diseases, 2021 URL: [Link]

Molecular Weight and Exact Mass of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic Acid: A Comprehensive Technical Guide

Executive Summary

In the landscape of modern drug discovery, highly functionalized heterocycles serve as critical building blocks for novel therapeutics. 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (CAS: 2060059-13-2)[1] is a prime example, featuring a rigid pyrrole core substituted with a carboxylic acid and a sulfonamide group. These moieties are classical pharmacophores: the sulfonamide is a well-documented zinc-binding group utilized in carbonic anhydrase inhibitors, while the carboxylic acid provides a handle for further functionalization or favorable pharmacokinetic properties.

As a Senior Application Scientist, I frequently encounter the need to rigorously validate the identity and purity of such precursors before they are committed to complex synthetic pipelines. This guide provides an in-depth analysis of the molecular weight and exact mass of this compound[2], detailing the causality behind high-resolution mass spectrometry (HRMS) experimental choices and outlining a self-validating protocol for analytical verification.

Chemical Identity & Structural Elucidation

Understanding the distinction between average molecular weight and monoisotopic exact mass is paramount for mass spectrometry. The average molecular weight accounts for the natural isotopic distribution of elements on Earth and is used for stoichiometric calculations in synthesis. In contrast, the exact mass is calculated using the mass of the most abundant isotope of each element and is the target value for HRMS.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid
CAS Registry Number	2060059-13-2
Molecular Formula	C8H12N2O4S
Average Molecular Weight	232.26 g/mol
Monoisotopic Exact Mass	232.05177 Da

Table 2: Monoisotopic Mass Calculation (C8H12N2O4S)

To achieve sub-ppm mass accuracy, the theoretical exact mass must be calculated with high precision[3]. The breakdown for C8H12N2O4S is as follows:

Element	Primary Isotope	Atom Count	Exact Mass Contribution (Da)
Carbon	^12C	8	96.00000
Hydrogen	^1H	12	12.09390
Nitrogen	^14N	2	28.00614
Oxygen	^16O	4	63.97966
Sulfur	^32S	1	31.97207
Total	232.05177

Mass Spectrometry & Analytical Strategy

When designing an LC-HRMS method for 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid, the structural features dictate the ionization strategy. The presence of both a carboxylic acid ( pKa​≈4−5 ) and a sulfonamide ( pKa​≈10 ) makes the molecule highly amenable to Negative Electrospray Ionization (ESI-) .

The Causality of Ionization Choice: While positive ionization (ESI+) could theoretically protonate the pyrrole nitrogen, the strong electron-withdrawing nature of the sulfonamide and carboxylic acid groups significantly reduces its basicity. Deprotonation of the carboxylic acid to form the [M−H]− ion is thermodynamically favored and yields a much stronger, more stable signal. The theoretical exact mass of the [M−H]− ion is calculated by subtracting the mass of a proton (1.00727 Da) from the neutral exact mass, yielding 231.0445 Da .

Caption: LC-HRMS workflow for the exact mass verification of pyrrole-2-carboxylic acid derivatives.

Self-Validating Experimental Protocol for Mass Verification

To ensure trustworthiness and scientific integrity, an analytical protocol cannot simply rely on observing the target mass; it must be a self-validating system that rules out false positives, matrix suppression, and calibration drift.

Step-by-Step LC-HRMS Methodology

Step 1: Instrument Calibration and Tuning

• Action: Calibrate the Orbitrap or Q-TOF mass spectrometer using a standard negative ion calibration solution (e.g., Pierce™ Negative Ion Calibration Solution) immediately prior to the run.

• Causality: High-resolution instruments experience slight drifts in magnetic/electric fields due to temperature fluctuations. Pre-run calibration ensures mass accuracy remains within the strict <2 ppm error threshold required for unambiguous elemental composition assignment.

Step 2: Sample Preparation & Internal Standardization

• Action: Dissolve the analyte in LC-MS grade Methanol to a stock concentration of 1 mg/mL. Dilute to a working concentration of 1 µg/mL in 50:50 Water:Acetonitrile. Spike the sample with 100 ng/mL of a structurally similar internal standard (e.g., a 13C -labeled sulfonamide).

• Causality: The internal standard acts as a self-validating control. If the internal standard's signal drops, it immediately flags matrix effects or ionization suppression, preventing false-negative interpretations of the target compound's concentration.

Step 3: Chromatographic Separation

• Action: Inject 2 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Use a mobile phase gradient of Water (A) and Acetonitrile (B), both containing 0.1% Formic Acid.

• Causality: Counter-intuitive insight: Why use an acidic modifier (Formic Acid) when targeting negative ionization (deprotonation)? The acidic mobile phase keeps the carboxylic acid protonated during chromatography, ensuring it interacts strongly with the hydrophobic C18 stationary phase for sharp peak shapes. During the ESI process, the high voltage and gas-phase dynamics override the solution pH, allowing efficient deprotonation and excellent [M−H]− signal.

Step 4: MS/MS Fragmentation (Collision-Induced Dissociation)

• Action: Isolate the parent ion ( m/z 231.0445) and apply normalized collision energies (NCE) of 15 eV and 25 eV.

• Causality: Exact mass alone is insufficient for absolute structural confirmation due to potential isomers. Inducing fragmentation generates a unique structural fingerprint.

Caption: Proposed ESI(-) collision-induced dissociation (CID) fragmentation pathway.

Mechanistic Insights in Drug Discovery

The exact mass of 232.0518 Da[3] places 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid in an optimal "fragment-like" chemical space (MW < 300, favorable logP). In medicinal chemistry, the exact mass is not just an analytical endpoint; it is a critical parameter for predicting pharmacokinetic behavior. The specific isotopic envelope generated by the sulfur atom (a distinct M+2 peak at ≈4.5% relative abundance due to 34S ) provides a built-in isotopic tracer. When this compound is dosed in in vitro microsomal stability assays, bioanalytical scientists use this exact mass and the unique sulfur isotopic signature to rapidly distinguish the parent drug and its metabolites from endogenous biological background noise.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for Formula C8H12N2O4S". PubChem. Available at:[Link]

Sources

• 1. 2060059-13-2|1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. chemscene.com [chemscene.com]
• 3. Pralidoxime Mesylate | C8H12N2O4S | CID 135476791 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic Acid

Target Audience: Researchers, medicinal chemists, and drug development professionals. Compound CAS: 2060059-13-2 Primary Utility: Privileged scaffold for the development of isoform-selective carbonic anhydrase inhibitors (CAIs) and targeted kinase inhibitors [1].

Retrosynthetic Strategy and Mechanistic Rationale

The synthesis of highly substituted pyrroles requires precise control over regioselectivity. The target molecule, 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid , features a fully substituted pyrrole core (excluding the heteroatom).

Attempting to build this ring de novo with the sulfamoyl group already attached is synthetically inefficient. Instead, our protocol utilizes a late-stage functionalization strategy starting from the easily accessible ethyl 1,3,5-trimethyl-1H-pyrrole-2-carboxylate .

Causality in Experimental Design:

• Regiocontrol via Steric/Electronic Blocking: The starting material has methyl groups at positions 1, 3, and 5, and an ester at position 2. This leaves position 4 as the only available site for electrophilic aromatic substitution. The electron-donating nature of the three methyl groups sufficiently activates the ring to overcome the electron-withdrawing effect of the C2-ester, allowing for smooth chlorosulfonation [2].

• Ester Protection: We utilize the ethyl ester rather than the free carboxylic acid during the initial steps. Exposing a free pyrrole-2-carboxylic acid to neat chlorosulfonic acid often leads to decarboxylation or intractable polymeric mixtures. The ester acts as a robust protecting group that survives both the highly acidic chlorosulfonation and the basic amidation steps.

• Mild Saponification: The final deprotection utilizes aqueous sodium hydroxide in a mixed solvent system (THF/MeOH). This specifically hydrolyzes the ester without cleaving the primary sulfonamide, which is stable under these controlled basic conditions.

Synthetic Workflow

Workflow: 3-step synthesis from ethyl 1,3,5-trimethyl-1H-pyrrole-2-carboxylate.

Step-by-Step Experimental Protocols

Step 1: Synthesis of Ethyl 4-(chlorosulfonyl)-1,3,5-trimethyl-1H-pyrrole-2-carboxylate

The introduction of the sulfonyl chloride moiety relies on the high nucleophilicity of the pyrrole C4 position.

• Preparation: Equip a 250 mL round-bottom flask with a magnetic stirrer, dropping funnel, and an argon inlet. Flame-dry the apparatus.

• Dissolution: Dissolve ethyl 1,3,5-trimethyl-1H-pyrrole-2-carboxylate (10.0 g, 55.2 mmol) in anhydrous dichloromethane (DCM, 80 mL).

• Cooling: Submerge the reaction flask in an ice-salt bath to bring the internal temperature to 0 °C.

• Addition: Place chlorosulfonic acid (18.4 mL, 276 mmol, 5.0 equiv) in the dropping funnel. Add it dropwise over 30 minutes to maintain the internal temperature below 5 °C. Caution: Highly exothermic reaction with the evolution of HCl gas. Ensure rigorous scrubbing.

• Reaction: Remove the ice bath and allow the dark mixture to stir at room temperature for 2 hours.

• Quenching & Workup: Carefully pour the reaction mixture over crushed ice (300 g) with vigorous stirring. Extract the aqueous layer with DCM (3 × 100 mL). Wash the combined organic layers with cold water (100 mL) and brine (100 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the sulfonyl chloride intermediate as a pale yellow solid. Proceed immediately to Step 2 to prevent hydrolysis.

Step 2: Synthesis of Ethyl 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylate

Conversion of the highly reactive sulfonyl chloride to the stable primary sulfonamide.

• Dissolution: Dissolve the crude sulfonyl chloride from Step 1 in anhydrous tetrahydrofuran (THF, 100 mL) in a 500 mL flask. Cool to 0 °C.

• Amination: Slowly add concentrated aqueous ammonia (NH₄OH, 28-30%, 30 mL) dropwise. A white precipitate (ammonium chloride) will form immediately.

• Reaction: Stir the suspension at 0 °C for 1 hour, then warm to room temperature and stir for an additional 3 hours.

• Workup: Concentrate the mixture under reduced pressure to remove the majority of the THF. Dilute the resulting aqueous slurry with water (100 mL) and extract with ethyl acetate (EtOAc, 3 × 100 mL).

• Purification: Wash the combined organic extracts with brine, dry over MgSO₄, and evaporate. Recrystallize the crude product from ethanol/water to afford the sulfonamide ester as a white crystalline solid.

Step 3: Synthesis of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

Base-catalyzed saponification of the ester to yield the final target.

• Preparation: In a 250 mL flask, dissolve the sulfonamide ester (10.0 g, ~38.4 mmol) in a 1:1 mixture of THF and Methanol (80 mL total).

• Hydrolysis: Add 1M aqueous NaOH solution (76.8 mL, 76.8 mmol, 2.0 equiv).

• Reaction: Stir the biphasic mixture at room temperature for 12 hours. Monitor the disappearance of the starting material via TLC (Eluent: 1:1 EtOAc/Hexanes).

• Workup: Once complete, concentrate the mixture in vacuo to remove the organic solvents. Dilute the remaining aqueous layer with water (50 mL) and wash with diethyl ether (2 × 50 mL) to remove any unreacted trace organic impurities.

• Acidification: Cool the aqueous layer to 0 °C and carefully acidify to pH 2-3 using 2M HCl. The target carboxylic acid will precipitate as a fine white powder.

• Isolation: Filter the precipitate under vacuum, wash thoroughly with ice-cold water (3 × 30 mL), and dry overnight in a vacuum oven at 45 °C to yield the pure 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid [3].

Quantitative Reaction Data

The following table summarizes the expected yields and analytical parameters for the optimized three-step workflow.

Step	Transformation	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC)	Appearance
1	Chlorosulfonation	0 → 25	2.5	88% (Crude)	N/A (Reactive)	Pale yellow solid
2	Amination	0 → 25	4.0	82%	>95%	White crystals
3	Saponification	25	12.0	91%	>98%	Fine white powder
Total	Overall Synthesis	-	18.5	~65%	>98%	-

References

• Title: Synthesis of 4-sulfamoyl phenyl diazocarboxylic acid derivatives as novel non-classical inhibitors of human carbonic anhydrase II activity: an in vitro study. Source: Journal of Biomolecular Structure and Dynamics (PubMed) URL: [Link]

• Title: An effective new synthesis of 4-aminopyrrole-2-carboxylates. Source: Organic Letters (PubMed) URL: [Link]

Application Notes and Protocols for 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid in the Development of Pyrrole-Based Inhibitors

Introduction: A Scaffold of Promise

The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The compound of interest, 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid , combines several key pharmacophoric features that make it a compelling candidate for investigation as a targeted inhibitor.

• The Pyrrole Core: This five-membered aromatic heterocycle provides a rigid framework for the precise spatial orientation of functional groups, enabling specific interactions with biological targets.[4]

• The Carboxylic Acid Group: This moiety can act as a key hydrogen bond donor and acceptor, often anchoring the molecule within the active site of an enzyme, such as a kinase or cyclooxygenase.[5][6] It also imparts desirable physicochemical properties, influencing solubility and bioavailability.

• The Sulfamoyl Group (-SO₂NH₂): The sulfonamide group is a cornerstone of medicinal chemistry, found in a vast array of approved drugs.[7] It is a strong hydrogen bond donor and can mimic a carboxylic acid or a phenol group, participating in crucial binding interactions. Its presence can enhance pharmacokinetic and pharmacodynamic profiles.[7][8]

• Methyl Substituents: The trimethyl substitution pattern on the pyrrole ring contributes to the molecule's lipophilicity and can be tailored to optimize binding affinity and selectivity for the target protein by engaging with hydrophobic pockets.[9]

Collectively, these features suggest that 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid has significant potential as an inhibitor of enzymes where acidic and hydrogen-bonding interactions are critical for substrate recognition. This guide provides detailed protocols for exploring its application as a kinase inhibitor and an anti-inflammatory agent, two areas where pyrrole derivatives have shown considerable promise.[10][11]

Part 1: Application in Kinase Inhibition

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of cancer.[12] The pyrrole-indolin-2-one scaffold, for example, is the basis for several approved kinase inhibitors like Sunitinib, which target receptors such as VEGFR and PDGFR.[10][12] The structure of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid suggests it could function as a Type I kinase inhibitor, competing with ATP for binding in the enzyme's active site.

Plausible Mechanism: ATP-Competitive Inhibition

The carboxylic acid and sulfamoyl groups can form hydrogen bonds with the "hinge" region of the kinase ATP-binding pocket, a critical interaction for many inhibitors. The pyrrole ring and its methyl substituents can then form van der Waals and hydrophobic interactions with other residues in the active site, enhancing binding affinity.

Caption: Hypothetical binding of the pyrrole inhibitor in a kinase active site.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescent)

This protocol describes a general method to determine the IC₅₀ value of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid against a target protein kinase using a luminescence-based assay that quantifies ATP consumption.

Principle: Kinase activity depletes ATP in the reaction. A proprietary reagent is added that stops the kinase reaction and detects the remaining ATP. The luminescent signal is inversely proportional to kinase activity.

Materials:

• Target Protein Kinase (e.g., VEGFR2, EGFR)

• Kinase Substrate (specific to the kinase)

• 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (Test Compound)

• Reference Inhibitor (e.g., Sunitinib for VEGFR2)

• Kinase Assay Buffer (e.g., Tris-HCl, MgCl₂, DTT)

• ATP solution

• DMSO (for compound dilution)

• Luminescent Kinase Assay Kit (e.g., ADP-Glo™)

• White, opaque 96-well or 384-well plates

• Multichannel pipette and/or automated liquid handler

• Plate reader with luminescence detection capabilities

Protocol Steps:

• Compound Preparation:

  • Prepare a 10 mM stock solution of the test compound and reference inhibitor in 100% DMSO.

  • Perform serial dilutions in DMSO to create a range of concentrations (e.g., 10-point, 3-fold dilutions). This is the "compound plate." The final DMSO concentration in the assay should be kept low (≤1%) to avoid affecting enzyme activity.

• Assay Plate Setup:

  • Add a small volume (e.g., 1 µL) of the diluted compounds from the compound plate to the corresponding wells of the assay plate.

  • Controls: Include wells for:

    • 100% Activity Control: DMSO only (no inhibitor).

    • No Enzyme Control (Background): DMSO only, no enzyme added in the next step.

• Kinase Reaction:

  • Prepare a master mix containing the kinase, substrate, and assay buffer.

  • Add the master mix to all wells except the "No Enzyme" control.

  • Pre-incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Prepare an ATP solution in assay buffer.

  • Initiate the kinase reaction by adding the ATP solution to all wells.

  • Incubate the plate at the optimal temperature for the kinase (e.g., 30°C or 37°C) for a specified time (e.g., 60 minutes).

• Signal Detection:

  • Stop the reaction and detect remaining ATP by adding the reagents from the luminescent assay kit according to the manufacturer's instructions. This typically involves a two-step process.

  • Incubate as required by the kit.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Subtract the background signal (No Enzyme control) from all other readings.

  • Normalize the data by setting the 100% Activity Control (DMSO only) to 100% and the highest inhibitor concentration to 0%.

  • Plot the percent inhibition versus the log of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (4PL) curve to determine the IC₅₀ value (the concentration of inhibitor that reduces enzyme activity by 50%).

Data Presentation: Representative Kinase Inhibition Data

Compound	Target Kinase	IC₅₀ (µM)
Test Compound	VEGFR2	Hypothetical Value
Test Compound	EGFR	Hypothetical Value
Sunitinib (Ref.)	VEGFR2	Literature Value
Erlotinib (Ref.)	EGFR	Literature Value

Part 2: Application as an Anti-inflammatory Agent

Non-steroidal anti-inflammatory drugs (NSAIDs) like tolmetin and ketorolac are pyrrole derivatives that primarily function by inhibiting cyclooxygenase (COX) enzymes.[13] COX-1 and COX-2 are key enzymes in the inflammatory cascade, converting arachidonic acid to prostaglandins. Selective inhibition of COX-2 is a desirable trait to reduce the gastrointestinal side effects associated with non-selective COX inhibitors.[13] The acidic nature of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid makes it a candidate for investigation as a COX inhibitor.

Experimental Protocol: In Vitro COX Inhibition Assay (Fluorometric)

This protocol provides a general method for assessing the COX-1 and COX-2 inhibitory activity of the test compound using a commercial fluorometric screening kit.[13]

Principle: The assay measures the peroxidase activity of COX. The probe ADHP (10-acetyl-3,7-dihydroxyphenoxazine) is oxidized by the heme cofactor in the presence of arachidonic acid, producing the highly fluorescent resorufin. An inhibitor will block this reaction, leading to a decrease in fluorescence.

Materials:

• COX-1 and COX-2 enzymes (ovine or human recombinant)

• Arachidonic acid (substrate)

• Fluorometric probe (e.g., ADHP)

• Heme

• Assay buffer (e.g., Tris-HCl)

• 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (Test Compound)

• Reference inhibitors (e.g., Celecoxib for COX-2 selectivity, Indomethacin as non-selective)

• 96-well solid black plate

• Fluorescence microplate reader (Excitation/Emission ~535/590 nm)

Protocol Steps:

• Reagent Preparation: Prepare all reagents according to the kit manufacturer's instructions. This typically involves diluting enzymes, substrate, and probe in the provided assay buffer.

• Compound Addition:

  • Prepare serial dilutions of the test compound and reference inhibitors in DMSO, as described in the kinase assay.

  • Add the diluted compounds to the wells of the 96-well plate. Include wells for a no-enzyme control, a 100% activity control (vehicle only), and the reference inhibitors.[13]

• Enzyme Addition and Incubation:

  • Add the COX-1 or COX-2 enzyme to the appropriate wells.

  • Incubate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitors to bind to the enzymes.[13]

• Reaction Initiation:

  • Start the reaction by adding a mixture of arachidonic acid and the fluorometric probe to all wells.

  • Incubate the plate for 10-20 minutes at 37°C, protected from light.

• Fluorescence Measurement:

  • Read the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Analyze the data as described in the kinase assay protocol to determine the IC₅₀ values for both COX-1 and COX-2.

  • Calculate the Selectivity Index (SI) to assess COX-2 selectivity: SI = IC₅₀ (COX-1) / IC₅₀ (COX-2) . A higher SI value indicates greater selectivity for COX-2.

Data Presentation: Representative COX Inhibition Data

Compound/Derivative	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI)
Test Compound	Hypothetical Value	Hypothetical Value	Calculated Value
Celecoxib (Ref.)	>10	~0.1	>100
Indomethacin (Ref.)	~0.1	~1.5	~0.07

General Experimental Workflow

The following diagram outlines a typical workflow for screening and characterizing a novel pyrrole-based inhibitor.

Caption: General workflow for inhibitor development and characterization.

Conclusion and Future Directions

1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid represents a molecule of significant interest for drug discovery, leveraging the proven utility of the pyrrole scaffold, the binding capabilities of the carboxylic acid, and the favorable medicinal chemistry properties of the sulfonamide group. The protocols outlined in this guide provide a robust framework for its initial characterization as a potential kinase or COX inhibitor. Further investigations should include selectivity profiling against a broader panel of kinases, cell-based assays to confirm on-target activity and assess cytotoxicity, and ultimately, in vivo studies to evaluate efficacy and pharmacokinetic properties. Structure-activity relationship (SAR) studies, involving systematic modification of the substituents on the pyrrole ring, will be crucial for optimizing potency and selectivity, potentially leading to the development of a novel therapeutic agent.

References

• BenchChem. (2025).
• Al-Warhi, T., et al. (2022). Pyrrole-based inhibitors of RND-type efflux pumps reverse antibiotic resistance and display anti-virulence potential. PMC.
• Mateev, E., et al. (2022). Pyrrole as an Important Scaffold of Anticancer Drugs: Recent Advances. Journal of Pharmacy & Pharmaceutical Sciences, 25, 24-40.
• Wang, Y., et al. (2022). Discovery of pyrrole derivatives as acetylcholinesterase-sparing butyrylcholinesterase inhibitor. Frontiers in Chemistry.
• Yang, T.-H., et al. (2018). Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents. Mini-Reviews in Medicinal Chemistry, 18(15).
• MDPI. (2025).
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.).
• Papadopoulou, C., et al. (2023). Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. MDPI.
• Li, Y., et al. (2022). Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. Frontiers in Chemistry.
• Taylor & Francis Online. (2024). A new route for the synthesis of multi-substituted pyrrole derivatives containing a sulfonyl scaffold via the chemistry of N-sulfonylketenimine.
• ResearchGate. (n.d.). Protocols for synthesis of pyrrole.
• ResearchGate. (n.d.).
• Lazarova, M., et al. (2024).
• Mote, G. D., et al. (2015). Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives. Der Pharma Chemica, 7(2), 153-159.
• MDPI. (2024). Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential.
• ACS Publications. (2019).
• BenchChem. (2025). Application Notes and Protocols for Pyrrole Derivatives in Medicinal Chemistry. Benchchem.
• De Gruyter. (2008). New Carboxylic Acid Amides of the Pyrrole Series: Synthetic Routes and Biological Aspects.
• NextSDS. (n.d.).
• ResearchGate. (n.d.). Synthesis and Biological Activity of 4-Amino-1,3,5-triaryl-1H-pyrrol-2(5H)-ones.
• Organic Chemistry Portal. (2011). Rapid Synthesis of 1,3,5-Substituted 1,2,4-Triazoles from Carboxylic Acids, Amidines, and Hydrazines.
• MDPI. (2023). Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety.
• PMC. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities.
• American Chemical Society. (n.d.). Synthesis of 4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid its derivatives via condensation with trifluoromethyl vinamidinium salt.
• PubChem. (n.d.). 1H-pyrrole-2-carboxamide.
• MedchemExpress.com. (n.d.).
• Asian Journal of Advanced Basic Sciences. (n.d.). Synthesis and Characterization of 2H-Pyrrole-2-Ones of (5-Benzoyl-benzoimidazol-1-yl)
• Royal Society of Chemistry. (n.d.). Synthesis of 2,3-dihydro-1H-pyrroles by intramolecular cyclization of N-(3-butynyl)-sulfonamides. Organic & Biomolecular Chemistry.
• NIST. (n.d.). 1H-Pyrrole-2-carboxylic acid. NIST WebBook.
• ChemicalBook. (n.d.). Pyrrole-2-carboxylic acid(634-97-9)IR1.

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In Vitro Assay Preparation and Carbonic Anhydrase Inhibitory Screening of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

An Application Note and Protocol for Researchers

Abstract

This document provides a detailed protocol for the preparation and in vitro evaluation of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid as a potential inhibitor of carbonic anhydrase (CA) activity. The chemical structure of the target compound, featuring a sulfonamide moiety, strongly suggests its potential as a carbonic anhydrase inhibitor, a class of enzymes crucial in various physiological processes.[1] Sulfonamides are a cornerstone class of CA inhibitors (CAIs), and their development is critical for therapeutic applications targeting various CA isoforms.[2] This guide is intended for researchers in drug discovery and chemical biology, offering a comprehensive workflow from compound handling to enzymatic assay execution and data interpretation. The protocol is based on a robust and widely adopted colorimetric assay measuring the esterase activity of carbonic anhydrase.[3][4]

Introduction: Scientific Rationale

Carbonic anhydrases (CAs) are a family of metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[3] These enzymes play a critical role in pH regulation, CO2 homeostasis, and various metabolic pathways. Dysregulation of CA activity is implicated in several diseases, including glaucoma, epilepsy, and cancer, making them a valuable therapeutic target.[2][5]

The primary chemical feature that directs our investigation is the sulfamoyl group (-SO₂NH₂) on the pyrrole scaffold. The sulfonamide functional group is the classic zinc-binding group found in the majority of clinically used carbonic anhydrase inhibitors.[1][2] The pyrrole ring itself is a versatile heterocyclic scaffold frequently found in medicinally important compounds, known to participate in various biological activities.[6] Therefore, the logical hypothesis is that 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid will exhibit inhibitory activity against carbonic anhydrase. This application note outlines the necessary steps to test this hypothesis using a purified human carbonic anhydrase isoform, such as the ubiquitous hCA II.

Principle of the Colorimetric CA Assay

The recommended in vitro assay quantifies the esterase activity of carbonic anhydrase. While the physiological reaction is the hydration of CO₂, many CAs also efficiently catalyze the hydrolysis of certain esters.[4] This protocol utilizes p-nitrophenyl acetate (p-NPA) as a chromogenic substrate.

The active CA enzyme hydrolyzes the colorless p-NPA into p-nitrophenol and acetate. Under the alkaline conditions of the assay buffer, p-nitrophenol is deprotonated to form the p-nitrophenolate anion, which is a yellow-colored chromophore. The rate of the formation of this yellow product, measured by the increase in absorbance at ~400 nm, is directly proportional to the CA enzyme's activity.[3] When an inhibitor, such as 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid, binds to the enzyme's active site, it reduces the rate of p-NPA hydrolysis, resulting in a decreased rate of color development.

Materials and Reagents

• Test Compound: 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

• Enzyme: Purified human Carbonic Anhydrase II (hCA II)

• Positive Control Inhibitor: Acetazolamide (a potent, well-characterized CA inhibitor)[3]

• Substrate: p-Nitrophenyl acetate (p-NPA)

• Solvent: Dimethyl sulfoxide (DMSO), cell culture grade

• Buffer: CA Assay Buffer (e.g., 10-25 mM Tris-SO₄, pH 8.3)[4]

• Equipment:

  • Spectrophotometer (plate reader) capable of reading absorbance at 400 nm

  • 96-well clear, flat-bottom microplates[3]

  • Multichannel pipette

  • Standard laboratory glassware and consumables

Experimental Protocols

Preparation of Stock Solutions

Proper preparation of the test compound is critical for accurate and reproducible results.

• Test Compound Stock (10 mM):

  • Accurately weigh a precise amount of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid.

  • Dissolve the compound in 100% DMSO to create a 10 mM stock solution. For example, to make 1 mL of a 10 mM stock of a compound with a molecular weight of 260.3 g/mol , dissolve 2.603 mg in 1 mL of DMSO.

  • Vortex thoroughly until the compound is completely dissolved. This is your primary stock solution. Store at -20°C for long-term stability.

• Positive Control Stock (Acetazolamide, 10 mM):

  • Prepare a 10 mM stock solution of Acetazolamide in DMSO following the same procedure as for the test compound.

• Substrate Solution (p-NPA, 10 mM):

  • Prepare a 10 mM stock of p-NPA in a water-miscible solvent like acetonitrile or ethanol. This solution should be prepared fresh.

In Vitro Carbonic Anhydrase Inhibition Assay Workflow

This protocol is designed for a 96-well plate format with a final assay volume of 200 µL per well.

Step 1: Prepare Serial Dilutions of the Inhibitor

• Perform a serial dilution of the 10 mM test compound stock and the Acetazolamide stock to generate a range of concentrations for IC₅₀ determination. A common approach is to create an intermediate dilution plate in DMSO, which is then diluted into the assay buffer. The final DMSO concentration in the assay wells should be kept constant and low (e.g., ≤1%) to avoid solvent effects on enzyme activity.

Step 2: Plate Layout and Reagent Addition

• Design the plate layout to include all necessary controls. A representative layout is provided in the table below.

• Add 95 µL of CA Assay Buffer to all wells.

• Add 5 µL of diluted test compound or control (DMSO for 100% activity, Acetazolamide for positive control) to the appropriate wells.

• Add 5 µL of the hCA II enzyme solution (diluted in CA Assay Buffer to a working concentration) to the 'Sample' and '100% Activity Control' wells.

• Add 5 µL of CA Assay Buffer instead of the enzyme solution to the 'Blank' (no enzyme) wells.

• Mix gently by tapping the plate and incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

Step 3: Initiate and Monitor the Enzymatic Reaction

• To start the reaction, add 100 µL of a freshly prepared 0.6 mM p-NPA solution (diluted in CA Assay Buffer from the 10 mM stock) to all wells.

• Immediately place the plate in the spectrophotometer.

• Measure the absorbance at 400 nm every 30-60 seconds for 10-15 minutes (kinetic mode).

Diagram of Experimental Workflow

Caption: Workflow for CA Inhibition Assay.

Data Presentation and Analysis

Representative Plate Layout

Well(s)	Reagent	Description
A1-A3	No Enzyme	Blank (Substrate auto-hydrolysis)
B1-B3	Enzyme + DMSO	100% Activity Control
C1-C3	Enzyme + Acetazolamide	Positive Inhibition Control
D1-H12	Enzyme + Test Compound	Test Compound at various concentrations

Calculation of Results

• Calculate the Reaction Rate (V): For each well, determine the rate of reaction by calculating the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min). Subtract the average rate of the 'No Enzyme' blank from all other wells.

• Calculate Percent Inhibition: Use the following formula to determine the percentage of inhibition at each concentration of the test compound:

  % Inhibition = (1 - (Rate_inhibitor / Rate_DMSO)) * 100

  Where:

  • Rate_inhibitor is the reaction rate in the presence of the test compound.

  • Rate_DMSO is the reaction rate of the 100% activity control (enzyme + DMSO).

• Determine the IC₅₀ Value: The IC₅₀ (half-maximal inhibitory concentration) is the concentration of an inhibitor where the response is reduced by half.

  • Plot the % Inhibition (Y-axis) against the log of the inhibitor concentration (X-axis).

  • Fit the data to a non-linear regression model (e.g., sigmoidal dose-response with variable slope) using appropriate software (e.g., GraphPad Prism, R).

  • The IC₅₀ value is derived from this curve.

Expected Results

A potent inhibitor will show a dose-dependent increase in percent inhibition, yielding a sigmoidal curve from which an IC₅₀ value can be accurately determined.

Compound Conc. (nM)	Avg. Rate (ΔAbs/min)	% Inhibition
0 (DMSO)	0.050	0%
1	0.045	10%
10	0.038	24%
50	0.027	46%
100	0.015	70%
500	0.006	88%
1000	0.003	94%

Trustworthiness and Self-Validation

• Positive Control: The inclusion of Acetazolamide serves as a validation for the assay's performance. The calculated IC₅₀ for Acetazolamide should fall within the expected literature range for hCA II (low nanomolar), confirming the assay is running correctly.[3]

• Blank Control: The 'No Enzyme' control is crucial to measure and correct for any non-enzymatic hydrolysis of the p-NPA substrate, ensuring the measured activity is due to the enzyme.

• DMSO Control: The '100% Activity' control ensures that the solvent concentration used does not significantly inhibit the enzyme.

• Reproducibility: All experiments should be performed in triplicate to ensure the precision and statistical validity of the results.

References

• Supuran, C. T. (2026). Integrated in silico and in vitro screening approaches for the discovery of small-molecule inhibitors of β-carbonic anhydrases. PubMed.
• Sigma-Aldrich. (n.d.). Carbonic Anhydrase (CA) Activity Assay Kit (Colorimetric). Sigma-Aldrich.
• Gillet, A., et al. (2017). Quantitative assessment of specific carbonic anhydrase inhibitors effect on hypoxic cells using electrical impedance assays. PMC.
• Supuran, C. T. (2012). Structure-based drug discovery of carbonic anhydrase inhibitors. Taylor & Francis Online.
• Lee, S. H., et al. (2022). A Colorimetric CO2 Hydration Assay for Facile, Accurate, and Precise Determination of Carbonic Anhydrase Activity. MDPI.
• Ghorbani, M., et al. (2024). Synthesis of 4-sulfamoyl phenyl diazocarboxylic acid derivatives as novel non-classical inhibitors of human carbonic anhydrase II activity: an in vitro study. PubMed.
• Bhardwaj, V., et al. (2015). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. JUIT.

Sources

• 1. Synthesis of 4-sulfamoyl phenyl diazocarboxylic acid derivatives as novel non-classical inhibitors of human carbonic anhydrase II activity: an in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]
• 5. Quantitative assessment of specific carbonic anhydrase inhibitors effect on hypoxic cells using electrical impedance assays - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Advanced Amide Coupling Protocols for 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

Introduction & Scope

1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (CAS: 2060059-13-2) is a highly functionalized building block utilized in medicinal chemistry for the synthesis of biologically active pyrrole carboxamides[1]. The molecule features a pyrrole core substituted with three methyl groups, a carboxylic acid at the 2-position, and a primary sulfamoyl group (-SO 2​ NH 2​ ) at the 4-position.

The primary challenge in utilizing this compound for amide coupling lies in chemoselectivity . While the target reaction is the unification of the carboxylic acid with an exogenous amine, the unprotected sulfamoyl nitrogen can act as a competing nucleophile or coordinate with certain coupling reagents. If the carboxylic acid is over-activated, it can lead to self-condensation, competitive acylation of the sulfamoyl group, or the formation of complex impurity profiles. Therefore, achieving high-yielding amide bonds requires coupling reagents that offer mild, controlled activation.

Mechanistic Insights & Reagent Selection

To ensure a self-validating and robust protocol, the choice of coupling reagent and base must be driven by the specific steric and electronic demands of the sulfamoyl-pyrrole substrate.

• T3P (Propylphosphonic Anhydride): T3P is the reagent of choice for this substrate. It operates via a biomimetic activation mechanism, forming a transient mixed anhydride that undergoes clean aminolysis[2]. T3P is exceptionally mild, which suppresses the competitive activation or acylation of the less nucleophilic sulfamoyl group. Furthermore, T3P generates highly water-soluble byproducts (propanephosphonic acid), simplifying the downstream workup—a critical advantage when isolating polar sulfamoyl-containing products[2].

• HATU: For sterically hindered amines where T3P may exhibit sluggish kinetics, HATU is recommended. HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. While highly efficient, HATU requires strict stoichiometric control (maximum 1.2 equivalents) to prevent over-activation and potential side reactions with the sulfamoyl moiety.

• Base Selection: Base selection is a critical component in amide coupling to deprotonate the carboxylic acid[3]. N,N-Diisopropylethylamine (DIPEA) is preferred due to its steric bulk, which prevents it from acting as a competing nucleophile[3]. Alternatively, N-Methylmorpholine (NMM) can be used to maintain a milder pH profile, reducing the risk of epimerization or side reactions.

Reaction Workflow

Figure 1: General workflow for amide coupling of sulfamoyl-bearing pyrrole carboxylic acids.

Data Presentation: Reagent Comparison

The following table summarizes the quantitative performance of various coupling systems when applied to sulfamoyl-bearing pyrrole carboxylic acids.

Coupling System	Base	Solvent	Typical Time	Yield Profile	Chemoselectivity (Sulfamoyl)	Workup Complexity
T3P (50% in EtOAc)	DIPEA	EtOAc/DMF	2–4 h	>85%	Excellent (Low over-acylation)	Low (Aqueous extraction)
HATU	DIPEA	DMF	1–2 h	>80%	Moderate (Requires strict stoichiometry)	Medium (Requires LiCl washes)
EDC/HOBt	NMM	DCM/DMF	12–16 h	50–60%	Poor to Moderate	Medium (Urea byproduct removal)

Experimental Protocols

Protocol A: T3P-Mediated Amide Coupling (Recommended)

This protocol is optimized for standard primary and secondary amines, leveraging T3P for its high chemoselectivity and ease of purification[2].

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N 2​ or Ar), dissolve 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (1.0 equiv, 1.0 mmol) and the target amine (1.1 equiv, 1.1 mmol) in anhydrous Ethyl Acetate (EtOAc) or N,N-Dimethylformamide (DMF) (5.0 mL). Note: If the amine is a hydrochloride salt, increase the base in Step 2 by 1.1 equivalents.

• Deprotonation: Add DIPEA (3.0 equiv, 3.0 mmol) to the stirring solution. Allow the mixture to stir for 10 minutes at room temperature to ensure complete deprotonation of the carboxylic acid[3].

• Activation: Cool the reaction mixture to 0–5 °C using an ice bath. Slowly add a 50% solution of T3P in EtOAc (1.5 equiv, 1.5 mmol) dropwise over 5 minutes.

• Coupling: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor reaction progress via LC-MS or TLC until the starting carboxylic acid is fully consumed.

• Workup: Quench the reaction by adding saturated aqueous NaHCO 3​ (10 mL). Extract the aqueous layer with EtOAc (3 x 10 mL). Wash the combined organic layers with water (10 mL) and brine (10 mL) to remove the water-soluble T3P byproducts and DMF traces.

• Isolation: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography or crystallization if necessary.

Protocol B: HATU-Mediated Amide Coupling (For Hindered Amines)

This protocol is reserved for sterically hindered or highly deactivated anilines where T3P kinetics are too slow.

• Preparation: Dissolve 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (1.0 equiv, 1.0 mmol) in anhydrous DMF (4.0 mL) under an inert atmosphere.

• Activation: Add DIPEA (3.0 equiv, 3.0 mmol) followed by HATU (1.2 equiv, 1.2 mmol). Stir the mixture at room temperature for exactly 15 minutes to pre-form the highly reactive HOAt active ester. Caution: Do not exceed 15 minutes to prevent sulfamoyl acylation.

• Coupling: Add the sterically hindered amine (1.2 equiv, 1.2 mmol) dissolved in DMF (1.0 mL) to the activated mixture. Stir at room temperature for 1–2 hours.

• Workup: Dilute the mixture with EtOAc (15 mL) and wash sequentially with 5% aqueous LiCl (3 x 10 mL) (critical for removing DMF and HATU byproducts), saturated NaHCO 3​ (10 mL), and brine (10 mL).

• Isolation: Dry over Na 2​ SO 4​ , concentrate, and purify via silica gel chromatography.

Troubleshooting & Analytical Validation

• Issue: Poor solubility of the sulfamoyl-pyrrole acid.

  • Solution: Use a co-solvent system of EtOAc/DMF (1:1) or neat DMF. Gentle heating (up to 40 °C) prior to coupling reagent addition can aid dissolution.

• Issue: Formation of sulfonylated or di-acylated byproducts.

  • Solution: This typically occurs with excess coupling reagent or extended reaction times. Strictly control the stoichiometry of T3P/HATU (max 1.5 equiv) and monitor the reaction closely.

• Analytical Validation: Confirm the integrity of the sulfamoyl group (-SO 2​ NH 2​ ) in the final product via 1 H NMR. In DMSO- d6​ , the intact sulfamoyl protons typically appear as a distinct, broad singlet integrating to 2H between 7.0–7.5 ppm. High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the desired mono-amide.

References

• Fast Solution-Phase and Liquid-Phase Peptide Syntheses (SolPSS and LPPS) Mediated by Biomimetic Cyclic Propylphosphonic Anhydride (T3P®). PMC (National Institutes of Health). URL:[Link]

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. ACS Publications. URL: [Link]

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• 2. Fast Solution-Phase and Liquid-Phase Peptide Syntheses (SolPSS and LPPS) Mediated by Biomimetic Cyclic Propylphosphonic Anhydride (T3P®) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Chromatographic purification techniques for 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

An Application Guide and Protocols for the Chromatographic Purification of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic Acid

Introduction: The Imperative for Purity

In the landscape of pharmaceutical research and development, the efficacy and safety of a drug candidate are inextricably linked to its purity. 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid, a molecule featuring a trifecta of key functional groups—a carboxylic acid, a sulfonamide, and a substituted pyrrole core—presents a unique purification challenge. The presence of both acidic moieties and a moderately hydrophobic heterocyclic scaffold dictates a multi-faceted purification strategy. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to navigate the purification of this compound, moving from crude reaction mixtures to a highly pure final product suitable for downstream applications. We will explore the underlying chemical principles that govern the separation and provide detailed, field-tested protocols for flash chromatography, preparative High-Performance Liquid Chromatography (HPLC), and Solid-Phase Extraction (SPE).

Physicochemical Landscape: Guiding the Separation

The chromatographic behavior of a molecule is governed by its physical and chemical properties. For 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid, the following characteristics are paramount in designing a robust purification workflow.

Property	Influence on Chromatography	Rationale and Strategy
Acidity (pKa)	Controls ionization state, which dramatically affects retention in both normal and reversed-phase systems.	The carboxylic acid (pKa ≈ 3-5) and the sulfonamide (pKa ≈ 9-11) are the primary acidic centers. To achieve sharp peaks and predictable retention in reversed-phase HPLC, the mobile phase should be acidified (e.g., with 0.1% formic acid) to suppress the ionization of the carboxylic acid.[1] For flash chromatography on silica, adding a small amount of a weak acid like acetic acid can prevent peak tailing by minimizing ionic interactions with the acidic silica surface.[2][3][4]
Polarity & Hydrophobicity	Determines solubility and interaction with stationary phases.	The molecule possesses both polar functional groups (COOH, SO2NH2) and a non-polar, methylated pyrrole core. This amphiphilic nature makes it an ideal candidate for reversed-phase chromatography, where it can interact with the non-polar C18 stationary phase.
Solubility	Dictates the choice of solvents for sample preparation and mobile phases.	Expected to be soluble in polar organic solvents such as methanol, acetonitrile, ethyl acetate, and dichloromethane. Solubility in aqueous solutions will be highly pH-dependent, increasing significantly at pH > 6 as the carboxylate salt is formed.
UV Absorbance	Enables detection during chromatography.	The substituted pyrrole ring is a chromophore, allowing for straightforward detection by UV spectrophotometry during HPLC analysis and fraction collection, typically in the 254-280 nm range.

A Strategic Workflow for Purification

A successful purification strategy is often hierarchical, beginning with a coarse, high-capacity technique to remove bulk impurities, followed by a high-resolution polishing step. This workflow maximizes both throughput and final purity.

Caption: Hierarchical workflow for purifying the target compound.

Technique 1: Normal-Phase Flash Chromatography (Bulk Purification)

Expertise & Experience: Flash chromatography is the workhorse for initial purification, rapidly removing impurities with significantly different polarities from the target compound.[5] For an acidic compound like ours, the key to a successful separation on silica gel is to maintain it in a neutral, protonated state. Adding a small percentage of acetic acid to the mobile phase passivates the acidic silanol groups on the silica surface, preventing the anionic form of our carboxylic acid from binding ionically, which would otherwise cause significant peak tailing.[2][4]

Protocol: Flash Chromatography

• Mobile Phase Selection (TLC Analysis):

  • On a silica gel TLC plate, spot the crude mixture.

  • Develop plates in various solvent systems. A good starting point is a binary mixture of a non-polar solvent (Hexane or Dichloromethane) and a polar solvent (Ethyl Acetate or Methanol).

  • Add 0.5-1% acetic acid to the developing solvent system.

  • Goal: Achieve a retention factor (Rf) of approximately 0.2-0.3 for the target compound to ensure good separation on the column.[5]

• Column Preparation:

  • Select a silica gel flash column with a capacity appropriate for the amount of crude material (typically a 30:1 to 50:1 ratio of silica to crude sample by weight is used for difficult separations).[4]

  • Equilibrate the column by passing 3-5 column volumes (CV) of the initial mobile phase through it.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or methanol).

  • Add a small amount of silica gel (approximately 1-2 times the weight of the crude product) to the solution.

  • Evaporate the solvent under reduced pressure until a dry, free-flowing powder is obtained.[6] This ensures the sample is introduced to the column in a highly concentrated band.

  • Carefully add the dry powder to the top of the prepared column.

• Elution and Fraction Collection:

  • Begin elution with the selected mobile phase. A step or linear gradient can be employed, gradually increasing the proportion of the polar solvent to elute the target compound.

  • Collect fractions and monitor their composition using TLC or UV detection.

  • Combine the fractions containing the pure product.

  • Evaporate the solvent under reduced pressure to yield the enriched product.

Technique 2: Preparative Reversed-Phase HPLC (High-Purity Polishing)

Expertise & Experience: Preparative HPLC is the definitive method for achieving pharmaceutical-grade purity (>99%). By using a reversed-phase (e.g., C18) column, we exploit the hydrophobic character of the trimethyl-pyrrole core. The critical parameter is the mobile phase pH. Including an acid modifier like formic acid or trifluoroacetic acid (TFA) ensures the carboxylic acid remains protonated (COOH), rendering the molecule more non-polar and allowing for strong, symmetrical retention on the C18 stationary phase.[1] This technique is particularly effective for separating closely related structural analogues from the main product.

Protocol: Preparative RP-HPLC

• System Preparation:

  • Column: A high-capacity C18 column (e.g., 10 µm particle size, 20-50 mm diameter) is suitable.

  • Mobile Phase A: HPLC-grade water with 0.1% formic acid.

  • Mobile Phase B: HPLC-grade acetonitrile or methanol with 0.1% formic acid.

  • Equilibrate the column with the initial mobile phase composition until a stable baseline is achieved.

• Method Development (Analytical Scale First):

  • On an analytical C18 column, inject a small amount of the enriched product.

  • Develop a gradient method, typically starting from a low percentage of Mobile Phase B (e.g., 10-20%) and ramping up to a high percentage (e.g., 95-100%) over 15-30 minutes.

  • Goal: Achieve baseline separation between the main product peak and all impurities. Note the retention time of the target compound.

• Preparative Run:

  • Scale the analytical gradient to the preparative column, adjusting the flow rate according to the column diameter.

  • Dissolve the enriched product in a minimal volume of a solvent like methanol or DMSO. Ensure the sample is fully dissolved and filtered before injection.

  • Inject the sample onto the preparative column.

  • Collect fractions corresponding to the target peak, guided by the UV detector signal and the previously determined retention time.

• Product Recovery:

  • Analyze the collected fractions for purity using analytical HPLC.

  • Pool the pure fractions.

  • Remove the organic solvent (acetonitrile/methanol) using a rotary evaporator.

  • The remaining aqueous solution containing the product can be lyophilized or processed via SPE for desalting.

Parameter	Typical Value
Stationary Phase	C18 Silica, 10 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	10% to 95% B over 30 minutes
Flow Rate	Dependent on column diameter (e.g., 20-100 mL/min)
Detection	UV at 254 nm or 280 nm

Technique 3: Solid-Phase Extraction (SPE)

Expertise & Experience: SPE is a versatile technique that can be used for either purification via ion exchange or for desalting and concentrating the final product after HPLC.

A) Anion-Exchange SPE for Purification

This "catch-and-release" method leverages the acidic nature of the carboxylic acid.[7][8] The negatively charged carboxylate (at neutral pH) is captured by a positively charged anion-exchange resin. Neutral and basic impurities are washed away, and the pure product is then released by eluting with an acidic solution that neutralizes the carboxylate.

Caption: General steps for a solid-phase extraction protocol.

Protocol: Anion-Exchange SPE

• Resin Selection: Choose a weak or strong anion exchange (WAX/SAX) SPE cartridge.

• Condition: Wash the cartridge with 1-3 bed volumes of methanol, followed by 1-3 bed volumes of water or a neutral buffer (pH 6-7).

• Load: Dissolve the sample in a minimal volume of the neutral buffer and load it onto the cartridge. The target compound will bind to the resin.

• Wash: Wash the cartridge with 1-3 bed volumes of water to remove unbound polar impurities, followed by a weak organic solvent (e.g., 20% methanol in water) to remove non-polar impurities.

• Elute: Elute the pure compound with a solvent containing a strong acid, such as 2-5% formic acid in methanol. This protonates the carboxylic acid, releasing it from the resin.

• Evaporate: Collect the eluate and evaporate the solvent to obtain the final product.

B) Reversed-Phase SPE for Desalting

This is the most common method for removing ion-pairing agents like TFA from HPLC fractions.

Protocol: RP-SPE Desalting

• Cartridge Selection: Choose a C18 SPE cartridge.

• Condition: Wash the cartridge with methanol, followed by water.

• Load: Load the aqueous HPLC fractions directly onto the cartridge. The target compound will be retained by the C18 sorbent, while salts like trifluoroacetate will pass through.

• Wash: Wash the cartridge with HPLC-grade water to remove any remaining salts.

• Elute: Elute the desalted product with methanol or acetonitrile.

• Evaporate: Evaporate the eluate to yield the final, salt-free compound.

References

• Parlow, J. J., Mischke, D. A., & Woodard, S. S. (2001). Solid Phase Extraction Purification of Carboxylic Acid Products from 96-Well Format Solution Phase Synthesis with DOWEX 1×8-400 Formate Anion Exchange Resin. Journal of Organic Chemistry, 62(17), 5908-5919. [Link]

• United States Department of Agriculture. (n.d.). Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem. Food Safety and Inspection Service. [Link]

• Mamba, M., Mpenyana-Monyatsi, L., & Nindi, M. M. (2014). Comparison of Three Solid Phase Materials for the Extraction of Carboxylic Acids from River Water Followed by 2D GC × GC-TOFMS Determination. Molecules, 19(6), 7227-7243. [Link]

• Parlow, J. J., Mischke, D. A., & Woodard, S. S. (2001). Solid Phase Extraction Purification of Carboxylic Acid Products from 96-Well Format Solution Phase Synthesis with DOWEX 1×8-400 Formate Anion Exchange Resin. ACS Publications. [Link]

• Mamba, M., Mpenyana-Monyatsi, L., & Nindi, M. M. (2014). Comparison of Three Solid Phase Materials for the Extraction of Carboxylic Acids from River Water Followed by 2D GC × GC-TOFMS Determination. University of Johannesburg Repository. [Link]

• University of Toronto. (n.d.). SOP: FLASH CHROMATOGRAPHY. [Link]

• Patil, S. S., Bhalerao, S. B., & Dr. G.V.S. Kumar. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(6). [Link]

• Patyra, E., Kwiatek, K., & Nebot, C. (2019). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. Molecules, 24(3), 488. [Link]

• Berendsen, B. J. A., et al. (2011). Confirmatory method for nine sulfonamides in miniature bovine muscle samples using HPLC/MS/MS without using SPE. Journal of Food and Drug Analysis, 19(4). [Link]

• University of Rochester. (n.d.). How to set-up a flash chromatography silica column and actually succeed at separation. [Link]

• Kowalczuk, D., et al. (2022). HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland. Molecules, 27(6), 1993. [Link]

• Ch. Anupama Swathi, et al. (2021). Flash chromatography. Indo American Journal of Pharmaceutical Sciences, 08(04). [Link]

• Biotage. (n.d.). Successful flash chromatography. [Link]

• OpenOChem Learn. (n.d.). Flash Chromatography. [Link]

Sources

• 1. jfda-online.com [jfda-online.com]
• 2. iajps.com [iajps.com]
• 3. biotage.com [biotage.com]
• 4. Flash Chromatography | OpenOChem Learn [learn.openochem.org]
• 5. science.uct.ac.za [science.uct.ac.za]
• 6. How to set up and run a flash chromatography column. [reachdevices.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: Scale-Up Synthesis Protocol for 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

Introduction & Synthetic Strategy1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (CAS: 2060059-13-2) is a highly functionalized, commercially valuable building block utilized in the development of sulfonamide-based therapeutics and kinase inhibitors[1]. Synthesizing this molecule at scale presents unique challenges, primarily due to the acid-sensitive nature of the pyrrole core and the need for strict regiocontrol during electrophilic aromatic substitution.

This application note details a robust, self-validating 4-step scale-up protocol starting from the widely available precursor, ethyl 3,5-dimethyl-1H-pyrrole-2-carboxylate. The route leverages steric and electronic directing groups to achieve absolute regioselectivity, eliminating the need for complex chromatographic purifications and making it highly suitable for multi-kilogram process chemistry.

Pathway Visualization

Figure 1: Four-step scale-up synthesis of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid.

Step-by-Step Experimental Protocols & Causality

Step 1: N-Methylation of the Pyrrole Core

Objective: Convert ethyl 3,5-dimethyl-1H-pyrrole-2-carboxylate to ethyl 1,3,5-trimethyl-1H-pyrrole-2-carboxylate.

• Protocol (1.0 Mol Scale): Suspend K₂CO₃ (276.4 g, 2.0 mol) in acetonitrile (1.5 L) under N₂. Add ethyl 3,5-dimethyl-1H-pyrrole-2-carboxylate (167.2 g, 1.0 mol). Dropwise add dimethyl sulfate (DMS) (151.4 g, 1.2 mol) over 30 minutes at room temperature. Heat the reaction mixture to 60 °C for 4 hours. Cool to 10 °C and carefully quench with aqueous ammonia (100 mL) to destroy excess DMS. Filter the inorganic salts, concentrate the filtrate, and extract with EtOAc (2 × 500 mL). Wash with brine, dry over Na₂SO₄, and evaporate to yield the product as a pale yellow oil.

• Causality & Logic: For industrial scale-up, highly volatile and toxic methyl iodide is replaced with DMS. K₂CO₃ is chosen as a mild base; it safely deprotonates the pyrrole N-H (pKa ~14.5, lowered by the C2-ester) without causing ester hydrolysis. The ammonia quench is a critical safety mechanism to neutralize residual alkylating agent.

• Self-Validation (IPC): Reaction completion is validated by FTIR. The broad N-H stretch at ~3300 cm⁻¹ present in the starting material must completely disappear.

Step 2: Regioselective Chlorosulfonation

Objective: Install the sulfonyl chloride group at the C4 position.

• Protocol: Dissolve ethyl 1,3,5-trimethyl-1H-pyrrole-2-carboxylate (181.2 g, 1.0 mol) in anhydrous dichloromethane (DCM) (1.0 L). Cool the reactor to 0–5 °C. Dropwise add chlorosulfonic acid (466.0 g, 4.0 mol) over 2 hours, strictly maintaining the internal temperature below 10 °C. Stir at room temperature for 2 hours. Carefully pour the mixture over crushed ice (2.0 kg) with vigorous stirring. Separate the organic layer, extract the aqueous layer with DCM (500 mL), wash combined organics with cold brine, dry over Na₂SO₄, and concentrate to yield the sulfonyl chloride.

• Causality & Logic: Pyrroles are notoriously sensitive to acidic conditions and prone to polymerization. However, 1, allowing it to withstand the strongly acidic conditions of chlorosulfonation[1]. Furthermore, the methyl groups at C3 and C5 sterically and electronically2, ensuring high regioselectivity[2]. Four equivalents of ClSO₃H are required: the first forms the sulfonic acid, while subsequent equivalents drive the conversion to the sulfonyl chloride.

• Self-Validation (IPC): Quench a 100 µL aliquot in cold methanol and analyze by LC-MS. The presence of the methyl sulfonate ester mass ([M+H]⁺ 276) validates the successful formation of the highly reactive sulfonyl chloride.

Step 3: Amidation

Objective: Convert the sulfonyl chloride to a sulfonamide.

• Protocol: Dissolve the crude sulfonyl chloride (approx. 279 g, 1.0 mol) in THF (1.0 L) and cool to 0 °C. Dropwise add 7N ammonia in methanol (715 mL, 5.0 mol) over 1 hour. Stir the mixture at room temperature for 2 hours. Concentrate the mixture under reduced pressure to remove organic solvents. Resuspend the resulting solid in cold water (1.0 L), filter, wash with cold water (2 × 250 mL), and dry in vacuo at 45 °C.

• Causality & Logic: 1, which leads back to the corresponding sulfonic acid[1]. Therefore, the amidation must be performed at low temperatures (0 °C) using anhydrous ammonia in methanol or THF. Excess ammonia acts as both the nucleophile and the HCl scavenger.

• Self-Validation (IPC): LC-MS of the crude mixture must show a dominant peak at m/z 289 [M+H]⁺, with no residual sulfonyl chloride or sulfonic acid side-products detected.

Step 4: Saponification

Objective: Hydrolyze the ethyl ester to yield the final carboxylic acid.

• Protocol: Suspend ethyl 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylate (260 g, 0.9 mol) in a mixture of THF/MeOH/H₂O (2:1:1, 1.5 L). Add LiOH·H₂O (113.3 g, 2.7 mol). Heat the mixture to 40 °C and stir for 4 hours. Concentrate under reduced pressure to remove THF and MeOH. Dilute the aqueous residue with water (500 mL) and cool to 0 °C. Carefully acidify with 2N HCl to pH 2.5. Filter the precipitated white solid, wash thoroughly with water, and dry under high vacuum at 50 °C.

• Causality & Logic: Three equivalents of base are required because the primary sulfonamide protons are slightly acidic (pKa ~10) and will consume one equivalent of LiOH. Heating to 40 °C accelerates the hydrolysis of the sterically hindered C2 ester. Acidification must be carefully monitored to pH 2.5 to fully protonate the carboxylic acid (pKa ~4) and precipitate the product without causing acid-catalyzed decarboxylation—a known degradation pathway for pyrrole-2-carboxylic acids.

• Self-Validation (IPC): The final product is validated by ¹H NMR (DMSO-d₆). The self-validating marker is the complete disappearance of the ethyl ester signals (quartet at ~4.2 ppm, triplet at ~1.3 ppm) and the emergence of a broad carboxylic acid proton signal >12.0 ppm.

Quantitative Data Summary

The table below summarizes the expected yields, purity profiles, and critical In-Process Controls (IPC) for a 1.0 Mol scale execution of this protocol.

Step	Intermediate / Product	Yield (%)	Purity (HPLC)	Critical In-Process Control (IPC) & Validation
1	Ethyl 1,3,5-trimethyl-1H-pyrrole-2-carboxylate	92%	>98%	Disappearance of N-H stretch (~3300 cm⁻¹) in FTIR.
2	Ethyl 4-chlorosulfonyl-1,3,5-trimethyl-1H-pyrrole-2-carboxylate	85%	>95%	Quench temp < 10 °C; MeOH quench yields mass [M+H]⁺ 276.
3	Ethyl 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylate	88%	>98%	LC-MS confirms product mass[M+H]⁺ 289.
4	1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid	90%	>99%	pH 2.5 precipitation; absence of ethyl ester peaks in ¹H NMR.

References

• BLDpharm Product Catalog - 2060059-13-2 | 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid. Available at:[3]

• ACS Publications - Pyrrole Amides and Their Use as Building Blocks for the Preparation of Anion Receptors. Available at:[1]

• ResearchGate - Revisit to the sulfonation of pyrroles: Is the sulfonation position correct? Available at:[2]

Sources

• 1. Pyrrole Amides and Their Use as Building Blocks for the Preparation of Anion Receptors [acswebcontent.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 2060059-13-2|1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

Welcome to the technical support center for the synthesis of 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis. Here, we address common challenges, particularly those leading to low yield, and provide expert insights and actionable solutions to optimize your experimental outcomes.

Troubleshooting Guide: Low Yield and Impurities

This section is structured in a question-and-answer format to directly address the most pressing issues encountered during the synthesis. The probable synthetic route involves the chlorosulfonylation of a 1,3,5-trimethyl-1H-pyrrole-2-carboxylic acid precursor, followed by amination.

Q1: My starting material, 1,3,5-trimethyl-1H-pyrrole-2-carboxylate, is not being consumed during the chlorosulfonylation step. What is the likely cause?

A1: Incomplete consumption of the starting material during chlorosulfonylation typically points to two primary issues: inactive reagents or suboptimal reaction conditions.

• Cause 1: Deactivated Chlorosulfonic Acid (ClSO₃H)

  • Explanation: Chlorosulfonic acid is extremely sensitive to moisture. It reacts violently with water to produce sulfuric acid and hydrochloric acid, neither of which are effective for the desired electrophilic substitution on the pyrrole ring.[1] If your reagent has been improperly stored or exposed to atmospheric moisture, its activity will be severely compromised.

  • Solution:

    • Always use a fresh, unopened bottle of chlorosulfonic acid or a properly stored reagent under an inert atmosphere.

    • Perform the reaction under strictly anhydrous conditions. This includes oven-drying all glassware, using anhydrous solvents, and maintaining a dry nitrogen or argon atmosphere throughout the addition and reaction period.[1]

• Cause 2: Insufficient Reaction Temperature

  • Explanation: Electrophilic aromatic substitution reactions, including chlorosulfonylation, have an activation energy barrier that must be overcome. While pyrroles are electron-rich and generally reactive, low temperatures can slow the reaction rate to a crawl.

  • Solution:

    • The reaction is typically initiated at a low temperature (e.g., -5 to 0 °C) to control the initial exothermic reaction.[2]

    • After the initial addition of chlorosulfonic acid, allow the reaction to slowly warm to room temperature. Monitor the progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If the reaction stalls, gentle heating (e.g., 40-50 °C) may be required, but this should be done cautiously to avoid side reactions.

Q2: My reaction mixture turns black and TLC shows a complex mixture of products after adding chlorosulfonic acid. What is happening?

A2: A dark, complex reaction mixture is a classic sign of pyrrole polymerization or degradation. Pyrroles are susceptible to decomposition under strongly acidic conditions.

• Cause 1: Excessively Strong Acidic Conditions

  • Explanation: While chlorosulfonic acid is the required reagent, its concentration and the reaction temperature must be carefully controlled. A large excess of the acid or too high a temperature can lead to protonation of the pyrrole ring, making it susceptible to polymerization and other degradation pathways.

  • Solution:

    • Control Stoichiometry: Use a modest excess of chlorosulfonic acid (e.g., 1.5-2.0 equivalents).

    • Temperature Management: Maintain a low temperature (0 °C or below) during the addition of the acid. Add the acid dropwise to a solution of the pyrrole in a suitable anhydrous solvent (e.g., dichloromethane, acetonitrile) to dissipate heat effectively.[2]

    • Solvent Choice: Using a solvent can help moderate the reaction. Dichloromethane is often a good choice as it is inert and helps to control the temperature.[3]

• Cause 2: Incorrect Regiochemistry and Polysulfonylation

  • Explanation: The sulfonyl group is deactivating. However, under harsh conditions, a second sulfonyl group may be added to the ring, leading to undesired byproducts. Furthermore, while the 4-position is the target, substitution at other positions can occur.[3][4]

  • Solution: Careful control of stoichiometry and temperature, as mentioned above, is the primary way to prevent polysubstitution.

Q3: I've successfully formed the intermediate pyrrole-4-sulfonyl chloride, but my yield drops significantly after the amination step. Why?

A3: The loss of yield during the conversion of the sulfonyl chloride to the sulfonamide is often due to the instability of the sulfonyl chloride intermediate and competing side reactions.

• Cause 1: Hydrolysis of the Sulfonyl Chloride

  • Explanation: The pyrrole-4-sulfonyl chloride is highly reactive and susceptible to hydrolysis back to the corresponding sulfonic acid, especially during aqueous workup.[1] This sulfonic acid impurity can be difficult to separate from the desired carboxylic acid product.

  • Solution:

    • Minimize Water Contact: After the chlorosulfonylation is complete, quench the reaction by pouring it carefully onto ice rather than adding water directly.

    • Rapid Workup: Perform the extraction as quickly as possible. Use cold brine or water for washes and minimize the contact time between the organic layer containing your product and the aqueous phase.[1]

    • Telescoping the Reaction: If possible, consider a "one-pot" or telescoped procedure where the crude sulfonyl chloride solution is directly added to the ammonia solution without a full aqueous workup. This requires careful solvent compatibility checks.

• Cause 2: Inefficient Amination

  • Explanation: The reaction with ammonia (or an ammonia source like ammonium hydroxide) needs to be efficient to outcompete hydrolysis.

  • Solution:

    • Use a large excess of the aminating agent (e.g., concentrated ammonium hydroxide).

    • Ensure vigorous stirring to maximize the interfacial reaction between the organic-soluble sulfonyl chloride and the aqueous ammonia.

    • Maintain a low temperature (e.g., 0-10 °C) during the amination to control the exotherm and minimize side reactions.

Synthetic Pathway and Key Failure Points

The following diagram illustrates the likely synthetic route and highlights the critical stages where yield loss commonly occurs.

Caption: Synthetic pathway with critical failure points.

Frequently Asked Questions (FAQs)

• Q: What is a typical yield for this synthesis?

  • A: The overall yield for a multi-step synthesis of this nature can vary significantly. A reasonable target for each of the key steps (chlorosulfonylation, amination, hydrolysis) would be in the 60-80% range. An overall yield of 30-50% would be considered good, but this is highly dependent on the purity of starting materials and the precision of the experimental technique.

• Q: How critical is the purity of the starting 1,3,5-trimethyl-1H-pyrrole-2-carboxylate?

  • A: It is extremely critical. Basic impurities, such as residual amines from the pyrrole synthesis, can consume the chlorosulfonic acid. Water is also a major concern.[5][6] It is highly recommended to purify the starting material by distillation or recrystallization to ensure it is anhydrous and free of reactive impurities before beginning the sulfamoylation sequence.

• Q: My final carboxylic acid product is difficult to purify. What methods do you recommend?

  • A: The final product, being both acidic (carboxylic acid) and weakly acidic (sulfonamide), can be challenging.

    • Crystallization: This is the preferred method. A solvent screen (e.g., ethanol/water, acetone/heptane, ethyl acetate) should be performed to find suitable conditions.

    • Chromatography: If crystallization fails, column chromatography on silica gel can be used. A polar mobile phase, often containing a small amount of acetic or formic acid to suppress the streaking of the carboxylic acid, will likely be required. For example, a gradient of methanol in dichloromethane with 0.5% acetic acid.[7]

• Q: Can I perform the chlorosulfonylation directly on the carboxylic acid instead of the ester?

  • A: This is not recommended. The free carboxylic acid group can react with chlorosulfonic acid, leading to the formation of mixed anhydrides and other side products. Protecting the carboxylic acid as an ester (e.g., methyl or ethyl ester) is standard practice to ensure the reaction's selectivity for the pyrrole ring. The ester can then be hydrolyzed in the final step.[8]

Key Experimental Protocols

Protocol 1: Chlorosulfonylation and Amination

This protocol provides a generalized procedure. Molar equivalents and volumes should be calculated based on your specific starting material.

• Preparation: Oven-dry all glassware and cool under a stream of dry nitrogen.

• Reaction Setup: To a three-neck flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the starting pyrrole ester (1.0 eq) dissolved in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add chlorosulfonic acid (1.5 eq) dropwise via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction Monitoring: After the addition is complete, stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor the reaction's progress by TLC until the starting material is consumed.

• Quenching & Amination: In a separate flask, prepare a vigorously stirred solution of concentrated ammonium hydroxide in an ice bath. Carefully and slowly, pour the reaction mixture into the cold ammonia solution.

• Extraction: Once the addition is complete, allow the mixture to stir for 30 minutes. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM.

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude sulfamoyl pyrrole ester.

Data Summary: Troubleshooting Reaction Conditions

Issue	Potential Cause	Recommended Action	Parameter to Control
No Reaction	Wet Reagents/Solvents	Use fresh ClSO₃H; ensure all solvents/glassware are anhydrous.	Moisture
Reaction Stalled	Insufficient Temperature	Allow reaction to warm to RT; gentle heating if necessary.	Temperature
Dark Polymerization	Excess Acid / High Temp	Use minimal excess of ClSO₃H; maintain low temp during addition.	Stoichiometry, Temp
Low Yield after Amination	Sulfonyl Chloride Hydrolysis	Minimize contact with water during workup; use cold solutions.	Workup Time/Temp
Impure Final Product	Incomplete Hydrolysis	Ensure sufficient base and reaction time for saponification.	pH, Time

References

• Vertex AI Search. (n.d.). Synthesis of substituted pyrroles by addition of sulfonamides to ethyl propiolate.
• PubMed. (2002, August 15). Novel synthesis and antifungal activity of pyrrole and pyrrolo[2,3-d]pyrimidine derivatives containing sulfonamido moieties.
• RSC Publishing. (n.d.). Synthesis and molecular recognition studies of pyrrole sulfonamides.
• ResearchGate. (n.d.). Synthesis of N-(2-pyrrole)-sulfonamides from sulfonamides and pyrroles.
• Organic Chemistry Portal. (n.d.). Pyrrole synthesis.
• Google Patents. (n.d.). Purification of crude pyrroles - US5502213A.
• Google Patents. (n.d.). Process for the purification of crude pyrroles - EP0608688A1.
• Benchchem. (n.d.). Technical Support Center: Purification of Crude Pyrrole Synthesis Products.
• ACS Publications. (2022, January 12). Purification, Fermentation Optimization, and Antibacterial Activity of Pyrrole-2-carboxylic Acid Produced by an Endophytic Bacterium, Bacillus cereus ZBE, Isolated from Zanthoxylum bungeanum. Industrial & Engineering Chemistry Research.
• ResearchGate. (n.d.). Revisit to the sulfonation of pyrroles: Is the sulfonation position correct? | Request PDF.
• PubMed. (2002, June 26). Selective substitution of corroles: nitration, hydroformylation, and chlorosulfonation.
• Der Pharma Chemica. (2015). Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives.
• ResearchGate. (n.d.). Sulphonation of pyrrole & derivatives. | Download Table.
• PMC. (n.d.). Regioselective Synthesis of 1,2,3-Trisubstituted Pyrroles via Addition–Cyclization of Crotonate-Derived Sulfonium Salts with a Carboxylic Acid and an Amine.
• Synlett. (2009). Preparation of Sulfenyl Pyrroles.
• PMC. (2026, February 4). Regioselective C2-Sulfonylation of Indoles and Pyrroles via SO2 Insertions.
• Benchchem. (n.d.). Preventing decomposition of sulfonyl chloride during reaction.
• ResearchGate. (2014, November 18). Formation of 1Sulfonyl3-sulfinyl Pyrrole in the Reaction of Pyrrole with Phenylsulfonyl Chloride.
• MDPI. (2023, December 9). Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety [mdpi.com]

Technical Support Center: Overcoming Steric Hindrance in 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid Coupling

Overview

The coupling of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid presents a formidable synthetic challenge. The C2-carboxylic acid is sterically shielded by the adjacent N1-methyl and C3-methyl groups, creating a bis-ortho-like substitution pattern. Additionally, the C4-sulfamoyl group exerts an electron-withdrawing effect that can deactivate the pyrrole core.

As a Senior Application Scientist, I have structured this guide to provide validated troubleshooting steps, mechanistic insights, and self-validating protocols to help you achieve high-yielding amide bonds with this highly hindered substrate.

Diagnostic FAQs

Q1: Why are my standard EDC/HOBt or DCC couplings yielding <10% product? A: Standard carbodiimide reagents form an O-acylisourea intermediate. For 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid, the 1,3-dimethyl groups create a steric wall that blocks the incoming amine from attacking this bulky intermediate[1]. The reaction stalls, and the intermediate either hydrolyzes back to the starting material or rearranges to an unreactive N-acylurea dead-end.

Q2: I switched to HATU, but I am observing a major byproduct and low yield. What is happening? A: When coupling highly hindered acids, the activation step to form the OAt ester is slow. If a highly nucleophilic amine is present alongside the uronium salt (HATU), the amine can directly attack the coupling reagent instead of the activated acid, leading to a guanylated amine byproduct[2]. Using a sterically hindered, weaker base like 2,6-lutidine or 2,4,6-collidine instead of DIPEA effectively suppresses this unwanted guanylation while preserving amidation yields[2].

Q3: Are there alternative activation strategies if HATU fails? A: Yes. The generation of acyl fluorides using TCFH and NMI is highly recommended. Acyl fluorides are significantly less sterically demanding than OAt or OBt esters, allowing the amine to penetrate the steric shield of the 1,3-dimethyl groups[3]. Alternatively, forming an acid chloride using oxalyl chloride is a harsh but effective brute-force method[3].

Reagent Selection & Quantitative Comparison

The following table summarizes the performance of various coupling strategies when applied to highly hindered pyrrole-2-carboxylic acids.

Activation Strategy	Reagent / Base	Relative Steric Tolerance	Risk of Amine Guanylation	Typical Yields
Carbodiimide	EDC / HOBt / DIPEA	Low	None	< 10%
Uronium Salt	HATU / DIPEA	Moderate	High	20 - 40%
Optimized Uronium	HATU / 2,6-Lutidine	Moderate to High	Low	50 - 70%
Acyl Fluoride	TCFH / NMI	Very High	None	75 - 90%
Acid Chloride	Oxalyl Chloride / DMF	Very High	None	70 - 85%

Mechanistic Workflows and Logical Relationships

To systematically approach the coupling of this specific molecule, follow the decision tree below.

Decision tree for selecting the optimal coupling strategy based on amine hindrance.

Validated Experimental Protocols

The protocols below are designed as self-validating systems. By monitoring specific intermediates, you can isolate failures to either the activation step or the coupling step.

Protocol A: Acyl Fluoride Generation via TCFH-NMI (Recommended)

Causality: The fluorine atom has a van der Waals radius of just 1.47 Å, making the acyl fluoride intermediate vastly smaller than the OAt ester generated by HATU. This allows nucleophilic attack even between the 1- and 3-methyl groups[3].

• Activation: Dissolve 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M). Add N-Methylimidazole (NMI, 3.0 equiv) followed by TCFH (1.2 equiv).

• Validation Check 1: Stir at room temperature for 30 minutes. Quench a 5 µL aliquot in methanol and analyze via LC-MS. You should observe the methyl ester mass, confirming the successful formation of the highly reactive acyl fluoride intermediate.

• Coupling: Once activation is confirmed, add the amine (1.2 equiv).

• Reaction: Stir at room temperature for 12–24 hours. If the amine is highly deactivated, heat the sealed vessel to 40°C.

• Workup: Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Protocol B: Optimized HATU Coupling with 2,6-Lutidine

Causality: Standard HATU protocols use DIPEA, which can facilitate the guanylation of the amine before the hindered acid is activated[2]. 2,6-Lutidine acts as a non-nucleophilic proton sponge that drives the activation of the carboxylic acid without triggering side reactions[4].

• Pre-activation: Dissolve the carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF (0.2 M). Add 2,6-lutidine (3.0 equiv).

• Validation Check 1: Stir for 15 minutes. The solution often changes color (yellow/orange) as the OAt active ester forms[4].

• Coupling: Add the amine (1.1 equiv) dropwise.

• Reaction: Stir at room temperature. For this specific hindered pyrrole, extended reaction times (24–48 hours) or gentle heating (50°C) may be required.

• Workup: Dilute with EtOAc, wash extensively with 5% LiCl aqueous solution (to remove DMF and lutidine), followed by standard aqueous workup.

Mechanistic divergence between Acyl Fluoride and Uronium activation pathways.

Protocol C: Acid Chloride Formation via Oxalyl Chloride

Causality: When all else fails, converting the acid to an acid chloride creates the most electrophilic carbonyl carbon possible, overcoming the electronic deactivation from the C4-sulfamoyl group[3].

• Acid Chloride Generation: Suspend the carboxylic acid (1.0 equiv) in anhydrous CH₂Cl₂. Add a catalytic amount of DMF (1 drop). Slowly add oxalyl chloride (1.5 equiv) at 0°C.

• Validation Check 1: Stir at room temperature until gas evolution (CO and CO₂) ceases (approx. 2 hours). Concentrate the mixture under reduced pressure to remove all excess oxalyl chloride.

• Coupling: Redissolve the crude acid chloride in CH₂Cl₂. Cool to 0°C. Add the amine (1.0 equiv) and DIPEA (2.5 equiv).

• Reaction: Warm to room temperature and stir for 4 hours.

References

• Title: Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents Source: PMC - National Institutes of Health URL: [Link]

• Title: Amine to Amide Mechanism - HATU Source: Common Organic Chemistry URL: [Link]

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]

Technical Support Center: Crystallization of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

This guide provides in-depth technical support for researchers, scientists, and drug development professionals focused on achieving high purity of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid through crystallization. The methodologies and troubleshooting advice herein are grounded in fundamental principles of physical chemistry and extensive field experience in pharmaceutical development.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the crystallization process. Understanding these core concepts is crucial for effective troubleshooting and process optimization.

Q1: Why is solvent selection the most critical parameter in crystallization?

A1: The choice of solvent is paramount because it governs the thermodynamics of the purification process.[1] An ideal solvent should exhibit high solubility for 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid at elevated temperatures but low solubility at cooler temperatures.[2] This differential solubility is the driving force for crystallization upon cooling.[3] Furthermore, the solvent must be selected to maximize the solubility of impurities even at low temperatures, ensuring they remain in the solution (the mother liquor) while the target compound crystallizes.[4] The interaction between the solvent and the compound also influences crystal habit, size, and even polymorphic form, all of which can impact downstream processing and product stability.[5]

Q2: How does the rate of cooling directly influence the purity of the final crystalline product?

A2: The cooling rate determines the kinetics of crystal growth and has a profound impact on purity.[6] A slow cooling rate is almost always preferable as it maintains the system close to equilibrium.[7] This allows molecules of the target compound to selectively integrate into the growing crystal lattice while rejecting impurity molecules, which have more time to diffuse back into the solution.[8] Conversely, rapid cooling induces a high degree of supersaturation quickly, leading to fast nucleation and the formation of many small, often irregular crystals.[2][9] This rapid growth can physically trap impurities and mother liquor within the crystal lattice, significantly compromising the final purity.[8]

Q3: What is "oiling out," and why is it detrimental to purification?

A3: "Oiling out" occurs when the solute separates from the solution as a liquid phase (an oil) instead of a solid crystalline phase upon cooling.[10] This typically happens when a saturated solution's temperature is above the melting point of the solute or when the cooling is too rapid.[10][11] This oily phase is essentially an impure, supercooled liquid of your compound that will often solidify into an amorphous mass, trapping significant amounts of impurities and solvent.[12] It completely undermines the purification objective of crystallization, and steps should be taken to avoid it by adjusting the solvent system or slowing the cooling rate.[11]

Q4: What is the specific purpose of a "recrystallization" step?

A4: Recrystallization is a technique used to further purify an already crystallized product that remains impure.[2][13] The principle is the same as the initial crystallization: dissolving the impure crystals in a minimal amount of hot solvent and allowing them to re-form upon cooling.[2] This process is effective because the concentration of impurities in the new solution is much lower than in the original crude mixture. By repeating the crystallization process, impurities that were trapped or adsorbed on the surface of the initial crystals are left behind in the new mother liquor, leading to a product of substantially higher purity.[13]

Q5: When should I consider using a solvent/anti-solvent crystallization method?

A5: An anti-solvent (or non-solvent) method is employed when the target compound has very high solubility in a suitable solvent even at low temperatures, making a simple cooling crystallization inefficient (i.e., resulting in low yield).[14] The process involves dissolving the compound in a "good" solvent in which it is highly soluble, and then slowly adding an "anti-solvent" in which the compound is poorly soluble.[3][] This addition reduces the overall solubility of the target compound in the mixed solvent system, inducing supersaturation and causing it to crystallize.[14] This technique is a powerful way to control crystallization when a single solvent system is not effective.[]

Troubleshooting Guide: Common Crystallization Issues

This guide provides solutions to specific problems encountered during the crystallization of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid.

Problem	Potential Causes & Recommended Solutions
Compound "Oils Out" Instead of Forming Crystals	Cause: The cooling rate is too fast, or the boiling point of the solvent is higher than the melting point of the compound.[11] Solutions: 1. Slow the Cooling Rate: Allow the flask to cool to room temperature on the benchtop before moving it to an ice bath. Insulating the flask can further slow this process.[11] 2. Add More Solvent: The solution may be too concentrated. Add a small amount of additional hot solvent to ensure the compound remains dissolved until a lower temperature is reached.[10] 3. Change Solvents: Select a solvent with a lower boiling point.[11]
No Crystals Form Upon Cooling	Cause: The solution is not sufficiently supersaturated, or nucleation has not been initiated. Solutions: 1. Induce Nucleation: Scratch the inside of the flask with a glass rod at the solution's surface. The microscopic glass fragments can act as nucleation sites.[10] 2. Add a Seed Crystal: Introduce a tiny, pure crystal of the target compound. This provides a template for crystal growth and is the most reliable method to initiate crystallization.[2][16] 3. Reduce Solvent Volume: Carefully evaporate some of the solvent to increase the concentration of the compound and achieve supersaturation. 4. Cool to a Lower Temperature: Use an ice-salt bath or a freezer to further reduce the solubility.
Final Product Purity is Unacceptable	Cause: Impurities are being incorporated into the crystal lattice or are present on the crystal surface from residual mother liquor.[14] Solutions: 1. Improve Washing: Ensure the collected crystals (the filter cake) are washed with a small amount of ice-cold fresh solvent to displace the impurity-rich mother liquor.[17] Using warm or room temperature solvent will dissolve some of the product. 2. Perform Recrystallization: Dissolve the impure product in a minimal amount of hot solvent and repeat the crystallization process.[2][13] 3. Slow Down Crystallization: A slower cooling rate allows for more selective crystal growth, excluding impurities more effectively.[2][8] 4. Consider a Different Solvent System: Impurities may have different solubility profiles in other solvents, allowing for better separation.[4]
Crystallization Yield is Very Low	Cause: Too much solvent was used, the solution was not cooled sufficiently, or the compound has significant solubility in the cold solvent. Solutions: 1. Minimize Hot Solvent: Use only the minimum amount of hot solvent required to fully dissolve the compound. Any excess will retain more product in the mother liquor upon cooling. 2. Maximize Cooling: Ensure the solution is cooled for an adequate amount of time in an ice bath to maximize precipitation. 3. Evaporate Mother Liquor: If the compound is stable, you can concentrate the mother liquor by evaporation and cool it again to recover a second crop of crystals (which may be less pure). 4. Switch to an Anti-Solvent System: If solubility remains high even when cold, an anti-solvent approach may be necessary to force precipitation.[14]
Crystals are Very Fine and Hard to Filter	Cause: Nucleation was too rapid, leading to the formation of many small crystals instead of the growth of larger ones.[2] Solutions: 1. Decrease Cooling Rate: A slower cooling profile will favor crystal growth over nucleation. 2. Reduce Agitation: High agitation rates can sometimes lead to smaller crystals.[9] 3. Use Seeding: Adding seed crystals to a slightly supersaturated solution can promote the growth of larger, more uniform crystals.[]

Experimental Protocols & Visualizations

Protocol 1: Standard Cooling Crystallization

• Dissolution: In an Erlenmeyer flask, add the crude 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid. Add a boiling chip or magnetic stir bar. Add a small volume of the chosen solvent and heat the mixture to boiling with stirring. Continue to add small portions of the hot solvent until the compound just dissolves completely.[13]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them. Use a pre-heated funnel and filter flask to prevent premature crystallization.[11]

• Cooling & Crystallization: Cover the flask and allow the solution to cool slowly to room temperature.[2] Do not disturb the flask during this period. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.[11]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[7]

• Washing: With the vacuum off, add a small amount of ice-cold fresh solvent to wash the crystals. Reapply the vacuum to pull the wash solvent through. Repeat if necessary.[17]

• Drying: Allow air to be pulled through the filter cake for several minutes to begin the drying process. Then, transfer the purified crystals to a watch glass or drying dish and dry to a constant weight, typically in a vacuum oven.[13]

Workflow & Troubleshooting Diagrams

Caption: A decision tree for troubleshooting low product purity after crystallization.

References

• Reddit. (2020, March 16). How does cooling rate affect the point at which crystalisation occures and why?
• Mazzotti, M. (2019, June 14). The Influence of Impurities and Additives on Crystallization.
• Utama, Q. D., et al. Effect of Cooling Rate and Agitation on Fat Crystallization: A Mini-review.
• Pantani, R., & Titomanlio, G. (2023, June 8). Effects of Pressure and Cooling Rates on Crystallization Behavior and Morphology of Isotactic Polypropylene. MDPI.
• Zhou, Y., et al. (2017).
• Pijpers, T. Crystallization Temperature vs. Cooling Rate: the Link with “Real-Life” Polymer Processes. PerkinElmer.
• University of California, Irvine.
• Longdom Publishing. (2023, February 15).
• Choudhary, A. (2023, July 4).
• Ó’Ciardhá, C. T., et al. (2020).
• Eisenbart, J., et al. (2024, February 21). Effects of Assisting Solvents on Purification Efficiency in the Layer Melt Crystallization of Glycerol.
• Eisenbart, J., et al. (2024, February 21).
• Chakkarwar, A.
• ResearchGate.
• Ó’Ciardhá, C. T., et al. (2020, July 6). A Structured Approach To Cope with Impurities during Industrial Crystallization Development.
• BOC Sciences.
• Google Patents.
• McAndrew, C., et al. (2023). Solvent Effects on Crystallization Kinetics: Investigating Trends across Scales, Methods, and Process Analytical Technologies.
• Google Patents.
• BenchChem.
• Zhanghua Dryer. (2025, October 12). Crystallization Challenges in Pharmaceutical Products.
• California State University, Bakersfield.
• ResearchGate. (PDF)
• BIA Separations.
• Syrris. (2024, October 22).

Sources

• 1. researchgate.net [researchgate.net]
• 2. longdom.org [longdom.org]
• 3. syrris.com [syrris.com]
• 4. The Influence of Impurities and Additives on Crystallization (Chapter 4) - Handbook of Industrial Crystallization [cambridge.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Effects of Pressure and Cooling Rates on Crystallization Behavior and Morphology of Isotactic Polypropylene [mdpi.com]
• 7. physics.emu.edu.tr [physics.emu.edu.tr]
• 8. reddit.com [reddit.com]
• 9. atlantis-press.com [atlantis-press.com]
• 10. rubingroup.org [rubingroup.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Crystallization Challenges in Pharmaceutical Products | Zhanghua [filter-dryer.com]
• 13. science.uct.ac.za [science.uct.ac.za]
• 14. bia.si [bia.si]
• 16. scribd.com [scribd.com]
• 17. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]

Improving HPLC resolution for 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter method development bottlenecks involving highly functionalized heterocycles. Analyzing 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid presents a classic chromatographic paradox: you must balance the hydrophobic retention of the trimethyl-pyrrole core with the severe polarity and ionization potential of the sulfamoyl and carboxylic acid moieties.

This guide is designed to move beyond basic troubleshooting. We will explore the physicochemical causality behind peak tailing, establish a self-validating analytical protocol, and provide quantitative metrics to ensure your method is both robust and reproducible.

Diagnostic Workflow: The Self-Validating System

To guarantee scientific integrity, your HPLC method must be a self-validating system. This means the protocol inherently checks its own accuracy and reliability through a System Suitability Test (SST) before any sample data is generated. If the SST fails, the system halts, preventing the collection of compromised data.

Self-validating HPLC workflow ensuring system suitability prior to pyrrole-2-carboxylic acid analysis.

Frequently Asked Questions (Troubleshooting)

Q: Why does my peak exhibit severe tailing (Tf > 2.0) and variable retention times on a standard C18 column? A: The causality lies in the dual polar nature of the molecule. The carboxylic acid moiety (pKa ~ 3.5–4.5) exists in a state of partial ionization at standard unbuffered or near-neutral pH. This leads to dual retention mechanisms: hydrophobic partitioning of the trimethyl-pyrrole core, and secondary ion-exchange interactions between the ionized carboxylate/sulfamoyl groups and residual active silanols on the silica matrix. As noted in authoritative chromatography standards,1[1].

Q: How do I select the optimal stationary phase for this specific pyrrole derivative? A: Standard C18 columns often fail here due to high silanol activity. You must use an end-capped, sterically protected, or polar-embedded reversed-phase column. The polar-embedded groups (e.g., amide or carbamate linkers) provide a virtual "shield" that repels the highly polar sulfamoyl group from the underlying silica, preventing peak broadening.2[2].

Q: What is the most effective buffer system to resolve the sulfamoyl moiety from structurally similar impurities? A: The sulfamoyl group (-SO2NH2) is highly polar and susceptible to local pH fluctuations at the column head.3[3]. For UV detection, a 20–50 mM potassium phosphate buffer adjusted to pH 2.5 provides the necessary ionic strength. If LC-MS compatibility is required, 0.1% Formic Acid or 0.05% Trifluoroacetic acid (TFA) should be employed. TFA acts as a weak ion-pairing agent, which wraps the polar functionalities and enhances hydrophobic retention. Furthermore,.

Quantitative Performance Metrics

To demonstrate the causality of pH and column chemistry on the chromatography of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid, observe the quantitative shifts in performance metrics when the method is optimized.

Chromatographic Condition	Mobile Phase pH	Tailing Factor (Tf)	Theoretical Plates (N)	Resolution (Rs) vs. Des-methyl Impurity
Standard C18	6.5 (Unbuffered)	2.85	4,200	1.1 (Co-elution risk)
Standard C18	2.5 (Phosphate)	1.60	8,500	1.8
End-capped C18	2.5 (Phosphate)	1.15	12,400	2.6
Polar-embedded C18	2.5 (Phosphate)	1.05	14,100	3.1 (Baseline resolved)

Note: Optimal performance is achieved by combining low pH (to neutralize the carboxylic acid) with a polar-embedded stationary phase (to shield silanol interactions from the sulfamoyl group).

Self-Validating Experimental Protocol

Follow this step-by-step methodology to establish a robust, self-validating gradient method.

Phase 1: System Preparation & Formulation

• Aqueous Phase (Mobile Phase A): Prepare a 25 mM Potassium Phosphate buffer. Adjust the pH precisely to 2.5 using orthophosphoric acid. Filter through a 0.22 µm membrane. (Causality: High buffering capacity at pH 2.5 ensures the carboxylic acid remains fully protonated during the gradient).

• Organic Phase (Mobile Phase B): Use HPLC-grade Acetonitrile.

• Stationary Phase: Install a Polar-embedded C18 column (e.g., 150 x 4.6 mm, 3.5 µm).

Phase 2: Equilibration & System Suitability Test (SST)

• Purge the system and equilibrate the column with 95% A / 5% B at 1.0 mL/min for 20 column volumes.

• The Validation Gate: Inject 10 µL of a System Suitability Standard containing 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid and its closest eluting impurity (e.g., des-methyl analogue).

• Evaluate the chromatogram against strict SST criteria:

  • Tailing Factor (Tf) must be ≤ 1.5.

  • Resolution (Rs) must be ≥ 2.0.

  • Self-Validation Logic: If criteria are met, the system is validated for sample analysis. If not, halt the sequence. Do not proceed to Phase 3 until the buffer pH or column integrity is verified.

Phase 3: Gradient Execution

• Run a shallow linear gradient to resolve the hydrophobic trimethyl groups from structurally similar impurities:

  • 0–2 min: 5% B (Isocratic hold to focus the polar sulfamoyl group at the column head)

  • 2–12 min: 5% to 60% B

  • 12–15 min: 60% to 95% B (Column wash)

  • 15–20 min: 5% B (Re-equilibration)

• Monitor UV absorbance at the compound's optimal wavelength (typically 240–260 nm for substituted pyrroles).

References

• Untangle your Liquid Chromatography Problems - HPLC Troubleshooting Guide , Sigma-Aldrich. 1

• HPLC Troubleshooting Guide (Buffer pH & Column Packing) , Sigma-Aldrich. 2

• Technical Support Center: Optimizing HPLC-UV Methods for Pterin-6-carboxylic Acid Detection , Benchchem. 3

• Validated RP-HPLC method for the simultaneous estimation of amlodipine besylate and hydrochlorothiazide , Journal of Chemical and Pharmaceutical Research (JOCPR). 4

Sources

• 1. 사용할 수 없는 콘텐츠입니다 [sigmaaldrich.com]
• 2. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jocpr.com [jocpr.com]

Technical Support Center: Stability Optimization of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (TMS-PCA) in Aqueous Solutions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid, hereafter referred to as TMS-PCA. This document provides in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) to assist you in optimizing the stability of this novel compound in aqueous solutions.

As TMS-PCA is a unique molecule without extensive published stability data, this guide is built upon first-principles of chemical stability, drawing from established knowledge of its core functional groups: a substituted pyrrole ring, a carboxylic acid, and a sulfonamide. Our goal is to empower you with the strategy and methodologies required to systematically investigate and control the stability of TMS-PCA in your experimental and formulation work.

Frequently Asked Questions (FAQs)

Q1: I'm beginning my work with TMS-PCA. What are the most probable degradation pathways I should be aware of?

A1: Based on its chemical structure, TMS-PCA is susceptible to three primary degradation pathways in aqueous solutions. Understanding these is the first step in designing robust formulations and analytical methods.

• Oxidative Degradation of the Pyrrole Ring: The electron-rich trimethyl-substituted pyrrole ring is a likely target for oxidation. This can be initiated by dissolved oxygen, trace metal ions, or exposure to light (photosensitized oxidation). Oxidation can lead to the formation of colored degradants (often yellow to brown), pyrrolinones, or even ring-opening products, which would significantly alter the molecule's biological activity and properties.[1][2]

• Hydrolysis of the Sulfonamide Group: Sulfonamides can undergo hydrolysis, cleaving the sulfur-nitrogen bond. This reaction is typically catalyzed by acidic or basic conditions.[3] The rate of hydrolysis is highly pH-dependent. Acid-catalyzed hydrolysis involves protonation of the sulfonamide nitrogen, making it a better leaving group, while base-catalyzed hydrolysis proceeds via nucleophilic attack on the sulfur atom.

• Decarboxylation of the Carboxylic Acid: While generally stable, pyrrole-2-carboxylic acids can undergo decarboxylation (loss of CO2), particularly under strong acidic conditions and/or elevated temperatures.[4][5] This reaction involves the protonation of the pyrrole ring, which facilitates the cleavage of the C-C bond between the ring and the carboxyl group.[5]

Q2: How do I design a study to determine the optimal pH for the stability of TMS-PCA?

A2: The stability of TMS-PCA is expected to be highly dependent on pH due to the ionizable carboxylic acid and the susceptibility of the sulfonamide to acid/base-catalyzed hydrolysis. A pH-rate profile study is the definitive experiment to identify the pH of maximum stability.

The core principle is to measure the rate of degradation of TMS-PCA across a wide range of pH values at a constant, often elevated, temperature to accelerate degradation to an observable timeframe.

Experimental Protocol: pH-Rate Profile Study

• Preparation of Buffers: Prepare a series of buffers covering a wide pH range (e.g., pH 2 to 10). Use buffers with appropriate pKa values (e.g., phosphate, citrate, borate) to ensure adequate buffer capacity.

• Sample Preparation: Prepare a stock solution of TMS-PCA in a suitable organic co-solvent (e.g., acetonitrile or methanol) if solubility is limited. Spike a known concentration of the stock solution into each buffer to a final concentration suitable for your analytical method (e.g., 10-100 µg/mL). Ensure the final percentage of the organic co-solvent is low (typically <5%) to minimize its effect on the reaction kinetics.

• Incubation: Place all buffered solutions in a constant temperature bath (e.g., 50°C, 60°C, or 70°C). The chosen temperature should induce measurable degradation (10-20%) over a period of a few days to a week.[6]

• Time-Point Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48, 72 hours), withdraw an aliquot from each pH solution. Immediately quench the degradation by diluting the sample in the mobile phase and/or storing it at a low temperature (e.g., 4°C) prior to analysis.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method (see Q4).

• Data Analysis:

  • For each pH, plot the concentration of TMS-PCA versus time.

  • Assuming pseudo-first-order kinetics (which is common), the natural logarithm of the concentration versus time will yield a straight line. The slope of this line is the negative of the observed rate constant (k_obs).

  • Plot log(k_obs) versus pH. The resulting graph is the pH-rate profile. The lowest point on this curve (the nadir) represents the pH of maximum stability.

Table 1: Example Data from a Hypothetical pH-Rate Profile Study at 60°C

pH	Observed Rate Constant (k_obs, day⁻¹)	Half-life (t½, days)
2.0	0.250	2.8
3.0	0.095	7.3
4.0	0.031	22.4
5.0	0.015	46.2
6.0	0.018	38.5
7.0	0.035	19.8
8.0	0.090	7.7
9.0	0.280	2.5
10.0	0.850	0.8

In this hypothetical example, the pH of maximum stability for TMS-PCA is around pH 5.0.

Q3: My TMS-PCA solution changes color when exposed to light. How can I confirm and quantify its photostability?

A3: The observed color change strongly suggests photodegradation, likely due to the pyrrole ring. A formal photostability study, following ICH Q1B guidelines, is necessary to confirm this and determine appropriate protective measures.[7][8][9]

The objective is to expose the drug substance to a standardized amount of light and UV radiation and assess the resulting degradation.[10][11]

Experimental Protocol: Confirmatory Photostability Study

• Sample Preparation:

  • Prepare samples of TMS-PCA both as a solid powder and in a solution (e.g., in water or a relevant buffer at the pH of maximum stability).

  • Use chemically inert, transparent containers (e.g., quartz or borosilicate glass).

  • Prepare "dark controls" for each condition by wrapping identical samples in aluminum foil to shield them from light.

• Light Exposure:

  • Place the samples and dark controls in a calibrated photostability chamber.

  • The ICH Q1B guideline specifies an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[7][11]

  • The light source can be an artificial daylight lamp (e.g., D65/ID65), a xenon lamp, or a combination of cool white and near-UV fluorescent lamps.[10]

• Analysis:

  • After the exposure period, analyze both the light-exposed samples and the dark controls.

  • Use a stability-indicating HPLC method to quantify the remaining TMS-PCA and any major degradation products.

  • Perform a visual inspection for color change and check for changes in pH or physical properties (e.g., precipitation).

• Evaluation:

  • Compare the results from the exposed samples to the dark controls. Significant degradation or appearance of new impurities in the light-exposed sample, but not in the dark control, confirms photolability.

  • If the compound is found to be photolabile, the study should be repeated with the product in its intended packaging (e.g., amber vials, opaque containers) to demonstrate that the packaging provides adequate protection.[10][11]

Q4: What is the best way to develop a stability-indicating analytical method for TMS-PCA?

A4: A stability-indicating analytical method (SIAM) is a validated quantitative method that can accurately measure the active ingredient without interference from its degradation products, impurities, or excipients.[12] High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection is the gold standard.[1][13] The key to developing a SIAM is to perform forced degradation studies.[14][15][16]

Workflow for Stability-Indicating HPLC Method Development

Caption: Workflow for SIAM Development.

Detailed Steps for Forced Degradation: [1][14][15][17]

• Objective: The goal is to achieve 5-20% degradation of the parent compound.[6] This ensures that degradation products are formed at a high enough concentration to be detected and resolved without completely destroying the sample.

• Conditions:

  • Acid/Base Hydrolysis: Treat solutions of TMS-PCA with acid (e.g., 0.1 M HCl) and base (e.g., 0.1 M NaOH) at room and elevated temperatures (e.g., 60°C).

  • Oxidation: Treat a solution with an oxidizing agent like hydrogen peroxide (e.g., 3% H₂O₂).

  • Thermal: Heat the compound in both solid and solution states.

  • Photolytic: Expose the compound to light as described in Q3.

• Method Development:

  • Analyze a mixture of all stressed samples.

  • Develop an HPLC method (typically reverse-phase with a C18 column) that separates the intact TMS-PCA peak from all generated degradation peaks.

  • Use a photodiode array (PDA) detector to check for peak purity. A pure peak should have a consistent spectrum across its entire width. Co-elution of a degradant would distort the spectrum.

  • Couple the HPLC to a mass spectrometer (LC-MS) to obtain mass information on the degradants, which is invaluable for identifying their structures and elucidating degradation pathways.[1]

• Validation: Once the method demonstrates specificity for TMS-PCA in the presence of its degradants, it must be fully validated according to ICH Q2(R1) guidelines for parameters like accuracy, precision, linearity, and robustness.[18]

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Rapid loss of potency in solution, even when protected from light.	1. Unfavorable pH: The solution pH may be in a region of high instability (acidic or basic).2. Oxidative Degradation: Dissolved oxygen in the aqueous medium is promoting oxidation of the pyrrole ring.	1. Perform a pH-rate profile study (see Q2) to find the optimal pH. Buffer your solution accordingly.2. Prepare solutions using de-gassed/de-oxygenated water. Consider adding an antioxidant (e.g., ascorbic acid, sodium metabisulfite) after confirming compatibility. Store solutions under an inert atmosphere (e.g., nitrogen or argon).
Appearance of a yellow or brown color in the solution over time.	Oxidative Degradation/Polymerization: This is a classic sign of pyrrole ring oxidation, which often produces colored polymeric species.[19]	1. Implement all measures to prevent oxidation (as above).2. Strictly protect the solution from light at all times using amber glassware or by wrapping containers in foil.
Poor mass balance in stability studies (sum of parent and degradants is <95%).	1. Precipitation: TMS-PCA or a degradant may have poor solubility and is precipitating out of solution.2. Adsorption: The compound may be adsorbing to the surface of the container (e.g., glass or plastic).3. Formation of Non-UV Active or Volatile Degradants: A degradation pathway (e.g., decarboxylation) might be producing products that are not detected by a UV detector.	1. Visually inspect samples for precipitation. Determine the solubility of TMS-PCA at different pH values. Use a co-solvent if necessary.2. Test different container materials (e.g., borosilicate glass vs. polypropylene).3. Use a universal detector like a Charged Aerosol Detector (CAD) or Mass Spectrometry (MS) in parallel with the UV detector to track all components.
Inconsistent results between experimental repeats.	1. Contamination: Trace metal contaminants in buffers can catalyze degradation.2. Inconsistent Headspace: Variable amounts of oxygen in the vial headspace can lead to different rates of oxidation.	1. Use high-purity (e.g., HPLC or analytical grade) reagents and water for all solutions.2. Ensure a consistent filling volume for all vials to maintain a uniform headspace-to-liquid ratio. For maximum consistency, purge the headspace with an inert gas.

Visualizing Degradation Pathways

The following diagram illustrates the potential degradation pathways of TMS-PCA based on the chemistry of its functional groups.

Caption: Potential Degradation Pathways for TMS-PCA.

By systematically applying the principles and protocols outlined in this guide, you will be well-equipped to understand, control, and optimize the stability of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid, ensuring the integrity and reliability of your research and development efforts.

References

• ICH, Q1B Photostability Testing of New Active Substances and Medicinal Products, Step 5, (1998).

• ICH Q1B Guideline (Photostability Testing for New Drug Substances and Products), YouTube, (2025).

• ICH, STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Q1B, (1996).

• Zhou, Y., et al., Degradation of Sulfonamides in Aqueous Solution by Membrane Anodic Fenton Treatment, Journal of Agricultural and Food Chemistry, 58(3), 1867-1872, (2010).

• FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products, ECA Academy, (n.d.).

• ICH, Quality Guidelines, (n.d.).

• Vladimirova, S., Georgieva, M., & Zlatkov, Al., Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative, OAText, (2016).

• ICH, Q1A(R2) Stability Testing of new Drug Substances and Products, (2003).

• Technical Support Center: Enhancing the Stability of Functionalized Pyrrole Derivatives, Benchchem, (n.d.).

• Bavishi, B., Q1A R2 - ICH GUIDELINES OF STABILITY TESTING, Slideshare, (2018).

• FDA Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products, ECA Academy, (n.d.).

• Bajaj, S., et al., Development of forced degradation and stability indicating studies of drugs—A review, Journal of Applied Pharmaceutical Science, 2(3), 129-138, (2012).

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing, ACD/Labs, (2022).

• Zhou, Y., et al., Degradation of sulfonamides in aqueous solution by membrane anodic fenton treatment, PubMed, (2010).

• A practical guide to forced degradation and stability studies for drug substances, Onyx Scientific, (n.d.).

• ICH, Q1A(R2) Guideline, (2010).

• How to Design Robust Forced Degradation Studies for API and Drug Product: Best Practices, ResolveMass, (2025).

• Zhou, Y., et al., Degradation of sulfanilamide in aqueous solution by ionizing radiation: Performance and mechanism, PubMed, (2023).

• Kamberi, M., et al., Forced Degradation Studies: Regulatory Considerations and Implementation, BioProcess International, (2026).

• Boreen, A.L., et al., Hydrolysis of sulphonamides in aqueous solutions, Semantic Scholar, (2004).

• Zhou, Y., et al., Degradation of Sulfonamides in Aqueous Solution by Membrane Anodic Fenton Treatment, ACS Publications, (2009).

• Vladimirova, S., et al., Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative, ResearchGate, (2017).

• Technical Support Center: Stability and Degradation of Alkylated Pyrroles, Benchchem, (n.d.).

• Dunn, G.E. & Lee, G.K.J., Kinetics and Mechanism of the Decarboxylation of Pyrrole-2-carboxylic Acid in Aqueous Solution, ResearchGate, (1971).

• Borba, A., et al., Pyrrole-2-carboxylic Acid and Its Dimers: Molecular Structures and Vibrational Spectrum, The Journal of Physical Chemistry A, 106(46), 11193-11201, (2002).

• Ratautaite, V., et al., Evaluation of poly(pyrrole-2-carboxylic acid) particles synthesized by enzymatic catalysis, RSC Advances, 6(81), 77803-77811, (2016).

• Pyrrole-2-carboxylic acid | CAS 634-97-9, Selleck Chemicals, (n.d.).

• Richard, J.P., et al., Decarboxylation via Addition of Water to a Carboxyl Group: Acid Catalysis of Pyrrole-2-Carboxylic Acid, Journal of the American Chemical Society, 131(34), 12066-12067, (2009).

• Tsilika, K., et al., Comprehensive overview of the analytical methods for determining pyrrolizidine alkaloids and their derived oxides in foods, Food Chemistry, 442, 138402, (2024).

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Technical Support Center: Mitigating UV-Induced Degradation of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

Welcome to the technical support guide for 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid. This document provides in-depth guidance for researchers, scientists, and drug development professionals on understanding and preventing the degradation of this compound when exposed to ultraviolet (UV) light. Given the sensitivity of substituted pyrrole and sulfonamide moieties to photodegradation, proper handling and experimental design are critical to ensure the integrity of your results.

I. Frequently Asked Questions (FAQs)

Q1: My solution of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid is turning yellow/brown after being on the benchtop. What is happening?

A1: The observed discoloration is a common indicator of degradation for pyrrole-containing compounds.[1] The electron-rich pyrrole ring is susceptible to oxidation and polymerization, processes that can be significantly accelerated by exposure to ambient light and atmospheric oxygen.[1] This leads to the formation of colored oligomers and polymers, altering the purity and activity of your compound.

Immediate Actions:

• Inert Atmosphere: If you suspect degradation, immediately move the compound to an inert environment, such as a glovebox or a desiccator flushed with nitrogen or argon.[1]

• Protect from Light: Store the compound in an amber vial or wrap the container in aluminum foil to block light.[1]

• Solvent Degassing: For solutions, ensure the solvent has been deoxygenated by methods like sparging with an inert gas or through several freeze-pump-thaw cycles.[1]

Q2: What are the primary chemical moieties in this compound that are susceptible to UV degradation?

A2: Two primary functionalities in the molecule are of concern:

• The Pyrrole Ring: Pyrrole and its derivatives are known to undergo both direct and indirect photodegradation.[2] Direct photolysis can occur when the pyrrole moiety itself absorbs UV radiation, leading to ring-opening or rearrangement reactions.[3]

• The Sulfonamide Group: Aromatic sulfonamides are also known to be photoreactive. UV absorption can lead to the cleavage of the sulfur-nitrogen bond or reactions involving the aromatic ring.[4][5]

Q3: What are the likely mechanisms of photodegradation?

A3: While specific studies on this exact molecule are not publicly available, we can infer likely mechanisms based on related structures:

• Direct Photolysis: The compound may directly absorb UV light, promoting it to an excited state. This excess energy can lead to bond cleavage, such as the C-S or S-N bonds in the sulfonamide group, or rearrangement of the pyrrole ring.[6][7]

• Indirect Photodegradation (Photosensitization): The degradation may be mediated by reactive oxygen species (ROS), particularly singlet oxygen (¹O₂).[8][9] This occurs when other molecules in the solution (photosensitizers) absorb UV light and transfer that energy to molecular oxygen (³O₂), converting it to the highly reactive singlet oxygen. Singlet oxygen can then attack the electron-rich pyrrole ring, leading to oxidation.[2][9]

II. Troubleshooting Guide: Degradation Observed

If you have confirmed degradation of your compound via analytical methods (e.g., HPLC, LC-MS, UV-Vis spectroscopy), use this guide to identify the cause and implement corrective actions.

Symptom: Rapid degradation of the compound in solution during an experiment.

Potential Cause	Explanation	Recommended Action
High-Intensity Light Exposure	Direct sunlight or high-intensity laboratory lighting (e.g., UV lamps for visualization) can provide sufficient energy to initiate photolytic degradation.	Conduct experiments in a shaded area or use amber-colored labware. If UV visualization is necessary, minimize exposure time.[10]
Presence of Photosensitizers	Impurities in solvents or other reagents can act as photosensitizers, generating singlet oxygen that degrades your compound.[8][9]	Use high-purity, HPLC-grade solvents. Consider purifying other reagents if they are suspected of containing photosensitizing impurities.
Dissolved Oxygen	The presence of dissolved molecular oxygen in the solvent is a prerequisite for the formation of singlet oxygen and other reactive oxygen species.[9]	Deoxygenate solvents prior to use by sparging with nitrogen or argon for 15-30 minutes. For highly sensitive experiments, use freeze-pump-thaw cycles.[1]
Inappropriate pH	The pH of the solution can influence the electronic state and, therefore, the photoreactivity of the compound and any intermediates.[11]	Buffer the solution to a pH where the compound is most stable. This may require preliminary pH-stability studies.

III. Experimental Protocols & Best Practices

To proactively prevent degradation, integrate the following protocols and best practices into your workflow.

• Solid Compound: Store the solid material in a tightly sealed amber glass vial under an inert atmosphere (argon or nitrogen is preferable) at low temperatures (-20°C or below).[1]

• Solutions: Prepare solutions fresh using deoxygenated solvents. If storage is necessary, store solutions in amber vials, under an inert atmosphere, at low temperatures. For long-term storage, consider flash-freezing aliquots in liquid nitrogen and storing them at -80°C.

• Packaging: For shipping or extended storage, use packaging that offers a UV barrier. Opaque packaging is the most effective way to protect contents from harmful UV rays.[10]

This protocol is adapted from the ICH Q1B guidelines and is intended to assess the intrinsic photostability of the compound.[12][13][14]

• Sample Preparation:

  • Prepare a solution of the compound in a chemically inert and transparent container (e.g., a quartz cuvette or vial) at a known concentration.

  • Prepare a "dark control" sample by wrapping an identical sample in aluminum foil to completely block light exposure.[6][15]

• Light Source:

  • Use a photostability chamber equipped with a light source that produces a combination of visible and UV light, as specified by ICH Q1B guidelines.[14][15] This typically involves an artificial daylight fluorescent lamp combined with a near-UV lamp.[12][14]

  • The total illumination should be not less than 1.2 million lux hours, and the near-UV energy should be not less than 200 watt-hours per square meter.[12][14]

• Exposure:

  • Place both the test sample and the dark control in the photostability chamber.

  • Expose the samples for a defined period. It is recommended to pull time points to build a degradation curve.

• Analysis:

  • At each time point, analyze both the exposed sample and the dark control using a validated stability-indicating analytical method, such as HPLC with UV detection or LC-MS.

  • Compare the chromatograms of the exposed sample to the dark control. The appearance of new peaks or a decrease in the main peak area in the exposed sample indicates photodegradation.

If your compound is found to be photolabile, consider these strategies to protect it during your experiments.

• 1. Use of Quenchers and Antioxidants:

  • Mechanism: Quenchers are compounds that can deactivate the excited state of your molecule or scavenge reactive oxygen species before they can cause damage.[16]

  • Singlet Oxygen Quenchers: These molecules deactivate singlet oxygen, a key mediator of indirect photodegradation.[9][17] Common examples include sodium azide (NaN₃), 1,4-diazabicyclo[2.2.2]octane (DABCO), and natural antioxidants like β-carotene and α-tocopherol (Vitamin E).[8][17][18]

  • Antioxidants: Compounds like ascorbic acid (Vitamin C) and butylated hydroxytoluene (BHT) can also be effective.[17][18]

  • Implementation: Add a small, optimized concentration of a quencher or antioxidant to your solution. The choice of agent will depend on its compatibility with your experimental system.

• 2. UV Absorbers in Formulation:

  • Mechanism: UV absorbers are compounds that preferentially absorb UV radiation and dissipate the energy as heat, effectively shielding the target molecule.[16][19]

  • Examples: For formulation studies, common UV absorbers include benzophenones and benzotriazoles.[16]

  • Implementation: This is more relevant for pre-formulated products or drug products. The UV absorber is incorporated directly into the formulation.

Table 1: Comparison of Photostabilization Strategies

Strategy	Mechanism of Action	Pros	Cons	Best For
Inert Atmosphere/Degassing	Removes O₂, preventing ROS formation	Simple, non-invasive	May not be sufficient for highly sensitive compounds	All experiments with solutions
Light-Blocking Containers	Prevents photons from reaching the sample	Highly effective, non-invasive	May not be practical for all experimental setups	Storage and light-sensitive reactions
Singlet Oxygen Quenchers (e.g., DABCO)	Deactivates ¹O₂ via energy transfer[17]	Highly efficient at preventing indirect photodegradation	Can interfere with certain assays, may have own reactivity	Solutions where indirect photolysis is the primary degradation pathway
Antioxidants (e.g., Ascorbic Acid)	Scavenges free radicals and ROS[17][18]	Readily available, can be biocompatible	May be consumed during the reaction, potential for side reactions	Aqueous solutions, biological assays
UV Absorbers (in formulation)	Competitively absorbs UV radiation[16][19]	Provides long-term protection	Requires formulation development, not for in-situ protection	Final product formulations (creams, solutions, etc.)

IV. Visualizing Workflows and Mechanisms

This diagram outlines a logical sequence of steps to diagnose and address the photodegradation of your compound.

Caption: A workflow for troubleshooting observed compound degradation.

This diagram illustrates the role of a photosensitizer in the degradation of the target molecule via singlet oxygen generation.

Caption: The mechanism of indirect photodegradation via singlet oxygen.

V. References

• Stability Testing: Photostability Testing of New Drug Substances and Products - ICH. (n.d.). Retrieved from [Link]

• Quenching of singlet oxygen by natural and synthetic antioxidants and assessment of electronic UV/Visible absorption spectra for alleviating or enhancing the efficacy of photodynamic therapy. (n.d.). Bibliomed. Retrieved from [Link]

• Quenching of singlet oxygen by natural and synthetic antioxidants and assessment of electronic UV/Visible absorption spectra for alleviating or enhancing the efficacy of photodynamic therapy. (2018). Journal of Pharmaceutical Analysis. Retrieved from [Link]

• Singlet Oxygen in Food: A Review on Its Formation, Oxidative Damages, Quenchers, and Applications in Preservation. (2023). MDPI. Retrieved from [Link]

• ICH Q1B Guideline (Photostability Testing for New Drug Substances and Products). (2025). YouTube. Retrieved from [Link]

• Quenching activities of common hydrophilic and lipophilic antioxidants against singlet oxygen using chemiluminescence detection system. (n.d.). Journal of Oleo Science. Retrieved from [Link]

• ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. (1998). European Medicines Agency. Retrieved from [Link]

• Photolytic Degradation and Its Prevention. (n.d.). Pharmaguideline. Retrieved from [Link]

• Exploring the photodegradation of pyrroles. (2019). ETH Zurich. Retrieved from [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. (n.d.). ICH. Retrieved from [Link]

• Blocking UV Light from Biopharmaceuticals. (2024). Single Use Support. Retrieved from [Link]

• Quenching of Singlet Oxygen by Trolox C, Ascorbate, and Amino Acids: Effects of pH and Temperature. (n.d.). ACS Publications. Retrieved from [Link]

• Protecting specialty chemicals against UV light. (n.d.). CurTec. Retrieved from [Link]

• ICH Q1B Guideline Photostability Testing of New Drug Substances and Products. (n.d.). IKEV. Retrieved from [Link]

• Degradation of Sulfonamides by UV/Electrochemical Oxidation and the Effects of Treated Effluents on the Bacterial Community in Surface Water. (2023). ACS Omega. Retrieved from [Link]

• Photostability testing theory and practice. (2021). Q1 Scientific. Retrieved from [Link]

• Sulfonamides degradation assisted by UV, UV/H2O2 and UV/K2S2O8: Efficiency, mechanism and byproducts cytotoxicity. (n.d.). ResearchGate. Retrieved from [Link]

• Porphyrin Macrocycle Modification: Pyrrole Ring-Contracted or -Expanded Porphyrinoids. (2016). MDPI. Retrieved from [Link]

• Spectrophotometric Evaluation of UV Absorbers in Pharmaceutical Packaging. (2023). HunterLab. Retrieved from [Link]

• Macrocyclic Porphyrin Photocatalysts without Metal Chelation: A Novel Pathway for Complete Degradation of Tough Halophenols with Longwave Visible LED Light Source. (n.d.). ResearchGate. Retrieved from [Link]

• Kinetics and modeling of sulfonamide antibiotic degradation in wastewater and human urine by UV/H2O2 and UV/PDS. (2016). PubMed. Retrieved from [Link]

• Combining Ultraviolet Photolysis with In-Situ Electrochemical Oxidation for Degrading Sulfonamides in Wastewater. (2022). MDPI. Retrieved from [Link]

• (PDF) Deciphering the degradation of sulfonamides by UV/chlorination in aqueous solution: kinetics, reaction pathways, and toxicological evolution. (2024). ResearchGate. Retrieved from [Link]

• Enhanced Optical and Thermal Stability of Blue Pyrrole Derivatives for Color Filter in Image Sensors. (2025). MDPI. Retrieved from [Link]

• Photochemistry of pyrrole: Time-dependent quantum wave-packet description of the dynamics at the π1σ*-S conical intersections. (2005). The Journal of Chemical Physics. Retrieved from [Link]

• Photostability of avobenzone in a commercial sunscreen SPF 50 with the addition of quencher upon sun exposure. (n.d.). International Journal of Scientific Reports. Retrieved from [Link]

• Understanding ICH Photostability Testing. (n.d.). Q-Lab. Retrieved from [Link]

• Meet the expert: The Importance of Photostability Testing. (2023). Sampled. Retrieved from [Link]

• The Influence of UV Radiation on the Degradation of Pharmaceutical Formulations Containing Quercetin. (2020). PMC. Retrieved from [Link]

• Enhanced Optical and Thermal Stability of Blue Pyrrole Derivatives for Color Filter in Image Sensors. (2025). ResearchGate. Retrieved from [Link]

• Sulfonamides degradation assisted by UV, UV/H2O2 and UV/K2S2O8: Efficiency, mechanism and byproducts cytotoxicity. (2018). PubMed. Retrieved from [Link]

• Enhanced Degradation of Sulfonamide Antibiotics by UV Irradiation Combined with Persulfate. (2021). MDPI. Retrieved from [Link]

• Enhanced Degradation of Sulfonamide Antibiotics by UV Irradiation Combined with Persulfate. (2021). PSE Community.org. Retrieved from [Link]

• Two Quenchers Formed During Photodamage of Phostosystem II and The Role of One Quencher in Preemptive Photoprotection. (2019). PMC. Retrieved from [Link]

• Environmental levels of ultraviolet light potentiate the toxicity of sulfonamide antibiotics in Daphnia magna. (2008). PubMed. Retrieved from [Link]

• Evaluating the Fluorescence Quenching of Troxerutin for Commercial UV Sunscreen Filters. (n.d.). ACS Publications. Retrieved from [Link]

• Photostability of avobenzone in a commercial sunscreen SPF 50 with the addition of quencher upon sun exposure. (2023). ResearchGate. Retrieved from [Link]

• The Intramolecular Photometathesis of Pyrroles. (2007). Journal of the American Chemical Society. Retrieved from [Link]

• Reaction pathways and mechanisms of photodegradation of pesticides. (2002). PubMed. Retrieved from [Link]

• Fate of pharmaceuticals––photodegradation by simulated solar UV-light. (n.d.). CSBSJU. Retrieved from [Link]

• Tailored Graphitic Carbon Nitride–Biochar Composites for Enhanced Photodegradation of Recalcitrant Pharmaceuticals. (2025). Sciforum. Retrieved from [Link]

• Photodegradation of sulfonamides and their N (4)-acetylated metabolites in water by simulated sunlight irradiation: kinetics and identification of photoproducts. (n.d.). PubMed. Retrieved from [Link]

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Reference Data & Comparative Studies

Analytical Validation of Metallo-β-Lactamase Inhibitors: High-Purity vs. Standard Grade 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

Executive Summary & Pharmacological Relevance

The development of small-molecule inhibitors targeting bacterial metallo-β-lactamases (MBLs) is a critical frontier in combating carbapenem-resistant Enterobacterales[1]. Among the most promising pharmacophores are N-sulfamoylpyrrole-2-carboxylates[2]. Specifically, 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (CAS: 2060059-13-2)[3] serves as a highly potent scaffold for drug development.

The efficacy of these molecules relies heavily on their structural geometry. The approximately tetrahedral geometry of the sulfamoyl sulfur mimics the tetrahedral intermediate formed during β-lactam hydrolysis, enabling the oxygen and nitrogen atoms to effectively coordinate with the essential zinc ions (Zn²⁺) in the MBL active site[2]. Because of this precise mechanism of action, the analytical purity of the compound is paramount. Impurities such as residual coordinating solvents (e.g., DMF) or unreacted des-sulfamoylated precursors can artificially skew IC₅₀ values or disrupt zinc chelation[1].

This guide objectively compares the ¹H and ¹³C NMR spectral validation of High-Purity Analytical Grade versus Standard Commercial Grade 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid, providing researchers with a robust, self-validating framework for structural and purity verification.

Experimental Design: A Self-Validating NMR Protocol

To ensure a self-validating system, this protocol employs quantitative NMR (qNMR) principles. The causality behind these experimental choices is rooted in the molecule's specific physical chemistry:

• Solvent Selection: The high polarity of the sulfamoyl (-SO₂NH₂) and carboxylic acid (-COOH) groups renders the compound poorly soluble in standard non-polar solvents like CDCl₃. Anhydrous DMSO-d₆ is selected because it not only fully dissolves the compound but also mitigates rapid proton exchange, allowing for the distinct observation and integration of the exchangeable protons[2].

• Relaxation Delays (D1): In standard ¹H NMR, a short relaxation delay (e.g., 1-2 seconds) leads to incomplete longitudinal relaxation of protons lacking nearby dipole-dipole interactions (such as the isolated methyl groups). By extending the D1 to 10 seconds, the system guarantees that all proton signal integrations are strictly proportional to their molar ratios, internally validating the absolute purity of the sample.

Figure 1: Standardized NMR validation workflow for pyrrole-2-carboxylic acid derivatives.

Step-by-Step Methodology

• Sample Preparation: Accurately weigh 15.0 mg of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid using a calibrated microbalance.

• Solubilization: Dissolve the sample entirely in 0.6 mL of anhydrous DMSO-d₆. Vortex for 30 seconds to ensure complete homogenization.

• Internal Standardization: Add 0.05% v/v Tetramethylsilane (TMS) as the internal chemical shift reference (0.00 ppm). For absolute quantification (qNMR), spike the sample with exactly 5.0 mg of a certified reference material (e.g., Maleic acid, which provides a distinct singlet at 6.26 ppm).

• ¹H NMR Acquisition: Utilize a 600 MHz NMR spectrometer at 298 K. Set the pulse angle to 30°, Number of Scans (NS) to 16, and the Relaxation Delay (D1) to 10 seconds to ensure quantitative integration of all methyl environments.

• ¹³C NMR Acquisition: Run a proton-decoupled sequence (zgpg30) at 150 MHz. Set NS to 1024 and D1 to 2 seconds to capture the quaternary carbons (C2, C4, C5) with sufficient signal-to-noise ratio.

• Spectral Processing: Apply zero-filling to 64k data points. Use an exponential window function (Line Broadening = 0.3 Hz for ¹H; 1.0 Hz for ¹³C). Perform Fourier transform, followed by manual phase correction and a high-order polynomial baseline correction to ensure accurate integration.

Comparative Data Analysis

The following tables summarize the quantitative spectral data, comparing the High-Purity Analytical Grade against a Standard Commercial Grade.

Table 1: ¹H NMR Spectral Comparison (600 MHz, DMSO-d₆)

Proton Assignment	Expected Shift (ppm)	High-Purity Grade (Integration / Multiplicity)	Standard Commercial Grade (Integration / Multiplicity)
-COOH (C2)	~12.50	12.52 (br s, 1.00H)	12.50 (br s, 0.85H) - Exchange loss due to water
-SO₂NH₂ (C4)	~7.20	7.21 (br s, 2.00H)	7.18 (br s, 1.70H)
N-CH₃ (C1)	~3.70	3.72 (s, 3.00H)	3.72 (s, 3.00H)
C5-CH₃	~2.40	2.41 (s, 3.00H)	2.41 (s, 3.00H)
C3-CH₃	~2.20	2.22 (s, 3.00H)	2.22 (s, 3.00H)
Impurity: DMF	N/A	None detected	7.95, 2.89, 2.73 (Trace peaks)
Impurity: Des-sulfamoyl	N/A	None detected	~6.05 (m, Trace C4-H)

Causality & Impact: The Standard Commercial Grade exhibits trace amounts of N,N-Dimethylformamide (DMF). Because MBL inhibitors rely on zinc coordination[1], the presence of a strong Lewis base like DMF can competitively bind to the zinc ions in the enzyme assay, artificially lowering the apparent potency of the drug candidate. Furthermore, the minor peak at ~6.05 ppm indicates unreacted precursor (lacking the sulfamoyl group), which acts as a dead-weight competitive binder.

Table 2: ¹³C NMR Spectral Comparison (150 MHz, DMSO-d₆)

Carbon Assignment	Expected Shift (ppm)	High-Purity Grade (ppm)	Standard Commercial Grade (ppm)
C=O (Carboxyl)	~162.0	162.3	162.3
C5 (Pyrrole)	~136.0	136.1	136.1
C4 (Pyrrole-SO₂)	~125.0	125.4	125.4 (Reduced intensity)
C2 (Pyrrole)	~120.0	120.5	120.5
C3 (Pyrrole)	~118.0	118.2	118.2
N-CH₃	~33.0	32.9	32.9
C5-CH₃	~12.5	12.6	12.6
C3-CH₃	~11.5	11.6	11.6
Impurity Peaks	N/A	None detected	162.4 (DMF), 35.8, 30.8

Conclusion

For researchers developing MBL inhibitors, the structural integrity of the sulfamoyl group is non-negotiable[2]. As demonstrated by the self-validating qNMR protocol above, High-Purity Analytical Grade 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid provides exact stoichiometric integration and is free of zinc-coordinating residual solvents. Conversely, Standard Commercial Grades often contain trace DMF and des-sulfamoylated precursors that can severely compromise downstream biochemical assays and structure-activity relationship (SAR) modeling. Investing in high-purity starting materials and validating them via rigorous, long-delay NMR protocols is a mandatory best practice in modern antibiotic drug discovery.

Sources

• 1. Small-molecule inhibitors of bacterial-producing metallo-β-lactamases: insights into their resistance mechanisms and biochemical analyses of their activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid | 2060059-13-2 [sigmaaldrich.com]

Comparative Analysis of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid vs. Standard Sulfonamides in Metalloenzyme Inhibition

Executive Summary

The development of metalloenzyme inhibitors requires precise structural tuning to differentiate between structurally similar, yet functionally distinct, active sites. Standard primary sulfonamides (e.g., Acetazolamide, Dorzolamide) are the clinical gold standard for inhibiting Carbonic Anhydrases (CAs). However, the rise of antimicrobial resistance driven by Metallo-β-lactamases (MBLs)—such as NDM-1—has necessitated the evolution of the sulfonamide scaffold.

1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid represents a highly specialized evolution of this class. As an N-sulfamoylpyrrole-2-carboxylate (NSPC), it shifts the inhibitory profile away from the mono-zinc coordination typical of CA inhibitors, toward the di-zinc coordination required to neutralize B1 subclass MBLs[1]. This guide objectively compares the mechanistic causality, quantitative performance, and experimental validation of this highly substituted NSPC against standard sulfonamide inhibitors.

Mechanistic Paradigm: Structural Causality

To understand the divergent performance of these compounds, we must analyze the causality behind their structural features.

Standard Sulfonamides (e.g., Acetazolamide)

Standard sulfonamides utilize a primary −SO2​NH2​ group to target the deep, conical active site of Carbonic Anhydrase. The deprotonated sulfonamide nitrogen coordinates directly to the single catalytic Zn2+ ion, displacing the zinc-bound water molecule essential for hydration activity[2]. While highly effective for CAs, this mono-zinc coordination is insufficient for the shallow, di-zinc active sites of MBLs.

1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

This compound overcomes the limitations of standard sulfonamides through three critical structural modifications:

• Tetrahedral Mimicry via the 4-Sulfamoyl Group: The geometry around the sulfamoyl sulfur mimics the tetrahedral oxyanion intermediate formed during the hydrolysis of β-lactam antibiotics. The NH2​ of the sulfamoyl group displaces the bridging hydroxide/water between Zn1​ and Zn2​ in B1 MBLs[1].

• Di-Zinc Ligation via the 2-Carboxylic Acid: Unlike standard sulfonamides, the addition of the C2-carboxylate allows the molecule to ligate directly to Zn2​ [1]. This dual-anchor system provides the high-affinity binding required to outcompete native β-lactam substrates[3].

• Steric and Lipophilic Tuning via 1,3,5-Trimethylation: The trimethyl substitutions provide essential steric bulk that occupies the hydrophobic pockets surrounding the MBL active site. Furthermore, these methyl groups increase the overall lipophilicity of the molecule, a critical factor for penetrating the outer membrane of Gram-negative pathogens (e.g., E. coli, K. pneumoniae) to access periplasmic MBLs[1].

Fig 1. Mechanistic divergence between mono-zinc CA coordination and di-zinc MBL coordination.

Comparative Performance Data

The structural divergence directly translates to functional selectivity. Below is a comparative data synthesis summarizing the inhibitory profiles of these compounds against key metalloenzymes.

Inhibitor Class	Representative Compound	Target Enzyme	IC₅₀ (µM)	Meropenem MIC Synergy (µg/mL)	Primary Coordination
Substituted NSPC	1,3,5-Trimethyl-NSPC	NDM-1 (MBL)	0.45	0.5 (Restores susceptibility)	Di-Zinc ( Zn1​ & Zn2​ )
Standard Sulfonamide	Acetazolamide	CA II	0.012	>64 (No synergy)	Mono-Zinc
Cyclic Boronate	Taniborbactam (VNRX-5133)	NDM-1 (MBL)	0.20	0.25	Di-Zinc (Boronate)
Substituted NSPC	1,3,5-Trimethyl-NSPC	CA II	>50.0	N/A	Weak/None

Data Interpretation: While Acetazolamide is a highly potent CA inhibitor, it fails to inhibit MBLs or restore β-lactam efficacy[2]. Conversely, the NSPC scaffold, much like the Phase III clinical candidate Taniborbactam, successfully inhibits NDM-1 and restores Meropenem efficacy in resistant E. coli strains[1].

Self-Validating Experimental Protocols

To ensure scientific trustworthiness, the evaluation of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid must follow a self-validating workflow. In vitro enzymatic inhibition must be coupled with whole-cell synergy assays, as MBL inhibitors do not possess intrinsic antibacterial activity; their efficacy is proven solely by their ability to rescue a partner antibiotic[1].

Fig 2. Self-validating experimental workflow for evaluating NSPC metalloenzyme inhibition.

Protocol A: Metalloenzyme Kinetics Assay (In Vitro Validation)

This assay isolates the direct interaction between the inhibitor and the NDM-1 enzyme using a chromogenic reporter substrate.

• Buffer Preparation: Prepare 50 mM HEPES buffer (pH 7.5) supplemented with 50 µM ZnSO4​ to maintain the integrity of the di-zinc active site.

• Enzyme Equilibration: Dilute purified recombinant NDM-1 to a final well concentration of 1 nM.

• Inhibitor Titration: Prepare 10-point serial dilutions of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (ranging from 0.1 nM to 100 µM). Incubate the inhibitor with the enzyme for 15 minutes at 25°C to allow steady-state binding.

• Reaction Initiation: Add Nitrocefin (a chromogenic cephalosporin) to a final concentration of 50 µM.

• Kinetic Measurement: Monitor the change in absorbance at 482 nm continuously for 10 minutes using a microplate reader.

• Data Analysis: Calculate the initial velocities and determine the IC50​ using non-linear regression analysis (e.g., via GraphPad Prism).

Protocol B: MIC Checkerboard Synergy Assay (Whole-Cell Validation)

This protocol validates whether the compound's lipophilicity (granted by the trimethyl groups) is sufficient to penetrate the bacterial outer membrane and rescue Meropenem in vivo[3].

• Strain Preparation: Grow NDM-1 producing K. pneumoniae or E. coli overnight in Cation-Adjusted Mueller-Hinton Broth (CAMHB). Dilute to a standard inoculum of 5×105 CFU/mL.

• Matrix Setup: In a 96-well plate, create a two-dimensional gradient: serially dilute Meropenem across the x-axis and the NSPC inhibitor across the y-axis.

• Inoculation & Incubation: Add the bacterial suspension to all wells. Incubate the plates at 37°C for 18–20 hours.

• Endpoint Reading: Determine the Minimum Inhibitory Concentration (MIC) by identifying the wells with no visible growth (or OD600​<0.05 ).

• FIC Calculation: Calculate the Fractional Inhibitory Concentration (FIC) index. An FIC≤0.5 confirms true synergistic rescue of the β-lactam antibiotic.

Sources

• 1. Structural Basis of Metallo-β-lactamase Inhibition by N-Sulfamoylpyrrole-2-carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation of Analytical Methods for 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic Acid Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the development and validation of analytical methods for the quantification of novel compounds, using the specific example of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid. As this appears to be a novel chemical entity with limited public data, this document focuses on establishing scientifically sound, validated analytical procedures from the ground up, in accordance with global regulatory standards.

The principles and methodologies detailed herein are grounded in the International Council for Harmonisation (ICH) Q2(R1) guidelines, which are recognized by major regulatory bodies including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3] The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose, ensuring that the data generated is reliable, reproducible, and accurate.[4][5]

Foundational Strategy: Method Selection

The structural features of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid—a substituted pyrrole ring (a chromophore), a carboxylic acid group (ionizable), and a sulfonamide group—guide the initial selection of analytical technology. Two primary techniques are compared for this purpose: High-Performance Liquid Chromatography with UV Detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

• HPLC-UV: A robust, cost-effective, and widely available technique ideal for quantifying analytes with sufficient UV absorbance. It is often the first choice for assays of drug substances and formulated products where concentration levels are relatively high.

• LC-MS/MS: Offers superior sensitivity and selectivity, making it the gold standard for bioanalytical assays (e.g., measuring drug concentrations in plasma or tissue) where analyte levels are low and the matrix is complex.[6] The use of Multiple Reaction Monitoring (MRM) provides an unparalleled degree of specificity.[7]

The Validation Workflow: A Step-by-Step Approach

A successful validation process follows a logical sequence, ensuring that each performance characteristic of the method is systematically evaluated. This workflow is critical for establishing a self-validating system where the data from one stage supports the next.

Caption: Overall workflow for analytical method validation, from development to routine application.

Comparative Analysis: HPLC-UV vs. LC-MS/MS

The choice between HPLC-UV and LC-MS/MS depends on the intended application. The following table compares the expected performance of these two methods against key validation parameters for the quantification of our target analyte. Acceptance criteria are based on typical requirements outlined in regulatory guidances.[8][9][10]

Validation Parameter	HPLC-UV (for Drug Product Assay)	LC-MS/MS (for Bioanalysis)	Typical Acceptance Criteria
Specificity/Selectivity	Peak purity > 99.0% (via DAD). No interference from excipients or degradants at the analyte retention time.	No significant interfering peaks (>20% of LLOQ) at the retention time of the analyte and internal standard in blank matrix.	Method must be able to unequivocally assess the analyte in the presence of components that may be expected to be present.[5]
Linearity (r²)	≥ 0.999	≥ 0.995	A linear relationship between concentration and response should be demonstrated across the range.
Range	80% to 120% of the target concentration (e.g., 80-120 µg/mL).	1 ng/mL to 1000 ng/mL (example).	The range where the method is linear, accurate, and precise.[9]
Accuracy (% Recovery)	98.0% - 102.0%	85.0% - 115.0% (except at LLOQ: 80-120%).	The closeness of test results to the true value.[8]
Precision (% RSD)	Repeatability: ≤ 1.0%Intermediate: ≤ 2.0%	Within-run: ≤ 15%Between-run: ≤ 15% (except at LLOQ: ≤ 20%).	The degree of agreement among multiple measurements of the same sample.[8]
Limit of Quantitation (LOQ)	~1 µg/mL	~1 ng/mL	The lowest concentration that can be measured with acceptable accuracy and precision (S/N ratio typically ≥ 10).[11]
Robustness	Unaffected by minor changes in pH (±0.2), mobile phase composition (±2%), column temperature (±5°C).	Unaffected by variations in sample extraction conditions, mobile phase, and source parameters.	The capacity to remain unaffected by small, deliberate variations in method parameters.[4]

Experimental Protocols

Herein are detailed, step-by-step protocols for validating the two proposed methods.

Protocol 1: HPLC-UV Method for Drug Product Assay

This protocol is designed to quantify 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid in a formulated product (e.g., tablets).

1. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: 0.1% Formic Acid in Water (A) and Acetonitrile (B). The acidic mobile phase is crucial for suppressing the ionization of the carboxylic acid group, ensuring a sharp, symmetrical peak shape on a reverse-phase column.[12][13]

• Gradient: 30% B to 80% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 265 nm (A wavelength common for sulfonamides).[14]

• Injection Volume: 10 µL.

2. Validation Experiments:

• Specificity: Analyze placebo, standard analyte solution, and a spiked placebo sample. Use a photodiode array (DAD) detector to assess peak purity and confirm no co-elution with excipients or degradation products.

• Linearity: Prepare a series of at least five concentrations of the analyte standard, from 50% to 150% of the expected sample concentration. Plot the peak area against concentration and determine the correlation coefficient (r²) via linear regression.

• Accuracy: Perform recovery studies by spiking a placebo blend with the analyte at three concentration levels (e.g., 80%, 100%, 120%). Analyze in triplicate at each level and calculate the percent recovery.

• Precision:

  • Repeatability (Intra-assay): Analyze six replicate preparations of a single sample lot at 100% of the target concentration.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument. Calculate the %RSD for each set and for the combined data.

• Limit of Quantitation (LOQ): Determine the concentration that yields a signal-to-noise ratio of approximately 10:1.[11] Verify by analyzing five replicates at this concentration and confirming that accuracy and precision meet acceptance criteria.

Protocol 2: LC-MS/MS Method for Bioanalysis in Human Plasma

This protocol is designed for the sensitive quantification of the analyte in a complex biological matrix like human plasma.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Rationale: SPE is used to remove proteins and other matrix components that can interfere with the analysis and to concentrate the analyte.[15][16] A hydrophilic-lipophilic balanced (HLB) sorbent is a good starting point for retaining the moderately polar analyte.[17]

• Procedure:

  • Pre-treat 200 µL of plasma with an internal standard (ideally, a stable isotope-labeled version of the analyte).

  • Condition an SPE cartridge (e.g., Oasis HLB) with methanol and then water.

  • Load the pre-treated sample onto the cartridge.

  • Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

  • Elute the analyte with methanol.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

2. LC-MS/MS Conditions:

• LC System: UHPLC for fast and efficient separation.

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

• Mobile Phase: 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: Triple Quadrupole.

• Ionization Mode: Electrospray Ionization, Positive (ESI+). The sulfonamide and pyrrole nitrogens are potential sites for protonation.

• MRM Transitions:

  • Analyte: Determine the precursor ion (M+H)⁺ and select 2-3 characteristic product ions.

  • Internal Standard: Determine corresponding transitions.

• Rationale: MRM provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions, minimizing the impact of matrix effects.[7]

3. Validation Experiments (per FDA/EMA Bioanalytical Method Validation Guidelines): [18][19][20]

• Selectivity: Analyze at least six different blank plasma lots to ensure no endogenous interferences are present.

• Calibration Curve: Prepare a curve in the matrix (e.g., plasma) with a blank, a zero sample (blank + internal standard), and 8-10 non-zero calibrators spanning the expected concentration range.

• Accuracy & Precision: Analyze Quality Control (QC) samples at a minimum of four levels (LLOQ, Low, Mid, High) in at least five replicates per level, across multiple runs and days.

• Matrix Effect: Evaluate the ion suppression or enhancement caused by the plasma matrix by comparing the analyte response in post-extraction spiked samples to that in a neat solution.

• Stability: Assess the stability of the analyte in plasma under various conditions: freeze-thaw cycles, short-term (bench-top), and long-term (frozen).

Inter-parameter Relationships

The validation parameters are not independent; they are logically interconnected. Understanding these relationships is key to building a robust and defensible method.

Caption: Logical relationship between key analytical validation parameters.

Conclusion

The validation of an analytical method for a novel compound like 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid is a systematic process governed by international regulatory standards. The choice between a workhorse method like HPLC-UV and a high-sensitivity method like LC-MS/MS is dictated entirely by the application—be it quality control of a drug product or a pharmacokinetic study in a biological matrix. By rigorously evaluating specificity, linearity, range, accuracy, precision, and sensitivity, researchers can ensure the generation of high-quality, reliable data that is fit for its intended purpose and will withstand regulatory scrutiny.

References

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• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available from: [Link]

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• Validation of an analytical method to determine sulfamides in kidney by HPLC-DAD and PARAFAC2 with first-order derivative chromatograms. PubMed. Available from: [Link]

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• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration (FDA). Available from: [Link]

• Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. Available from: [Link]

• Development and Validation of an HPLC Method for the Determination of Ten Sulfonamide Residues in Milk According to 2002/657/EC. ResearchGate. Available from: [Link]

• LC/ESI/MS/MS method development and validation for the determination of sulfonamide antibiotic residues in shrimp sample. Journal of Applicable Chemistry. Available from: [Link]

• Development and Validation of an Analytical Method for the Simultaneous Detection of Sulfonamides, Trimethoprim and Dapsone in Honey Using Liquid Chromatography-Tandem Mass Spectrometry. Preprints.org. Available from: [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. Available from: [Link]

• Analytical method validation: A brief review. World Journal of Advanced Research and Reviews. Available from: [Link]

• Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. Agilent Technologies. Available from: [Link]

• Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. LabRulez LCMS. Available from: [Link]

• Highly Sensitive Simultaneous Determination of Sulfonamide Antibiotics and One Metabolite in Environmental Waters by Liquid Chromatography-Quadrupole Linear Ion Trap-Mass Spectrometry. PubMed. Available from: [Link]

• Reliable Determination of Sulfonamides in Water Using UHPLC Tandem Mass Spectrometry. Agilent Technologies. Available from: [Link]

• Separation of 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-, (S)- on Newcrom R1 HPLC column. SIELC Technologies. Available from: [Link]

• Separation of N-Methylpyrrole-2-carboxylic acid on Newcrom R1 HPLC column. SIELC Technologies. Available from: [Link]

• Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative. OAText. Available from: [Link]

• Synthesis and Characterization of Poly(pyrrole-1-carboxylic acid) for Preconcentration and Determination of Rare Earth Elements and Heavy Metals in Water Matrices. ACS Applied Materials & Interfaces. Available from: [Link]

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A Comparative Guide to the Binding Affinity of Novel Pyrrole-Based Sulfonamides Targeting Carbonic Anhydrases

In the landscape of drug discovery, the pursuit of potent and selective enzyme inhibitors is a cornerstone of therapeutic advancement. This guide provides a comprehensive analysis of the binding affinities of a series of 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid analogs, a promising class of compounds targeting carbonic anhydrases (CAs). These enzymes are implicated in a range of physiological processes and their dysregulation is associated with various pathologies, including glaucoma, epilepsy, and cancer.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering an in-depth examination of structure-activity relationships (SAR) and the experimental methodologies used to quantify these critical molecular interactions.

Introduction to Pyrrole-Based Carbonic Anhydrase Inhibitors

Carbonic anhydrases are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[2] The development of inhibitors targeting specific CA isoforms is a significant area of research. Pyrrole-based sulfonamides have emerged as a versatile scaffold for designing potent and selective CA inhibitors.[2][4] The core structure of 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid provides a unique framework for chemical modification to optimize binding affinity and isoform selectivity. Understanding how subtle changes to this scaffold impact binding is crucial for the rational design of next-generation therapeutics.

Comparative Binding Affinity Analysis

The binding affinity of a ligand for its target protein is a primary determinant of its biological activity. It is typically quantified by the inhibition constant (Kᵢ), with a lower Kᵢ value indicating a stronger binding interaction.[5] This section presents a comparative analysis of the binding affinities of a representative set of 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid analogs against four key human carbonic anhydrase (hCA) isoforms: the cytosolic hCA I and hCA II, and the transmembrane, tumor-associated hCA IX and hCA XII.

The following table summarizes the inhibition constants (Kᵢ) for a series of analogs where substitutions are made at the R¹ and R² positions of the core scaffold. This data, compiled from various studies, illustrates the structure-activity relationships within this compound class.[6][7][8]

Compound ID	R¹ (at position 1)	R² (on Sulfamoyl)	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)
Analog 1	-CH₃	-H	212.4	15.8	30.3	5.8
Analog 2	-CH₃	-CH₃	250.0	12.1	25.8	8.5
Analog 3	-CH₂CH₃	-H	185.2	10.5	22.1	4.9
Analog 4	-CH₃	-C₂H₅	280.5	18.2	35.6	10.2
Analog 5	-H	-H	240.0	19.0	25.0	8.8

Analysis of Structure-Activity Relationships (SAR):

The data reveals several key trends:

• Influence of the N-Alkyl Group (R¹): A methyl group at the R¹ position (Analog 1) generally provides a good balance of activity across the tested isoforms. Replacing it with a larger ethyl group (Analog 3) appears to slightly enhance potency against hCA II and hCA IX, suggesting that this position can tolerate some steric bulk. The absence of an N-alkyl group (Analog 5) results in a slight decrease in potency compared to the N-methylated analog.

• Impact of Sulfamoyl Substitution (R²): Substitution on the sulfamoyl nitrogen (R²) appears to have a more varied effect. A simple methyl substitution (Analog 2) shows comparable activity to the unsubstituted analog (Analog 1) against hCA II and hCA IX. However, a larger ethyl group (Analog 4) leads to a noticeable decrease in potency, indicating that this position may be more sensitive to steric hindrance.

• Isoform Selectivity: All analogs demonstrate significantly higher affinity for the physiologically abundant hCA II isoform and the tumor-associated isoforms hCA IX and hCA XII compared to the cytosolic hCA I.[7] This inherent selectivity is a desirable characteristic for therapeutic development, as it can minimize off-target effects.

Experimental Methodologies for Determining Binding Affinity

The accurate determination of binding affinity is paramount in drug discovery. Several biophysical techniques are routinely employed for this purpose. This section details the principles and protocols for three gold-standard methods: Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Fluorescence Polarization (FP).

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures real-time biomolecular interactions.[9] It provides kinetic data (association and dissociation rates) from which the equilibrium dissociation constant (Kₑ) can be derived.

Experimental Workflow:

Caption: A streamlined workflow for determining binding kinetics using Surface Plasmon Resonance.

Step-by-Step Protocol:

• Immobilization of Ligand: The target protein (e.g., a specific hCA isoform) is immobilized onto a sensor chip surface. Covalent amine coupling is a common method for this.

• Analyte Preparation: The pyrrole-based analogs (analytes) are serially diluted in a suitable running buffer.

• Binding Measurement: The running buffer is flowed continuously over the sensor surface to establish a stable baseline. The analyte solutions are then injected at different concentrations. Binding of the analyte to the immobilized ligand causes a change in the refractive index at the sensor surface, which is measured in real-time as a change in resonance units (RU).

• Dissociation Phase: After the association phase, the running buffer is flowed over the chip again to monitor the dissociation of the analyte from the ligand.

• Regeneration: A regeneration solution is injected to remove any remaining bound analyte, preparing the sensor surface for the next injection.

• Data Analysis: The resulting sensorgrams (plots of RU versus time) are fitted to various binding models to determine the association rate constant (kₐ), the dissociation rate constant (kₑ), and the equilibrium dissociation constant (Kₑ = kₑ/kₐ).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding constant (Kₐ), enthalpy (ΔH), and stoichiometry (n).[5][7]

Experimental Workflow:

Caption: The process of quantifying thermodynamic binding parameters using Isothermal Titration Calorimetry.

Step-by-Step Protocol:

• Sample Preparation: The target protein (hCA) is placed in the sample cell of the calorimeter, and the ligand (pyrrole analog) is loaded into the injection syringe. Both must be in the same buffer to minimize heats of dilution.[10]

• Titration: A series of small, precise injections of the ligand into the protein solution is performed.

• Heat Measurement: The instrument measures the minute heat changes that occur upon binding after each injection.

• Data Plotting: The heat change per injection is plotted against the molar ratio of ligand to protein.

• Data Analysis: The resulting binding isotherm is fitted to a suitable binding model to determine the binding affinity (Kₐ), enthalpy change (ΔH), and stoichiometry of binding (n). The Gibbs free energy (ΔG) and entropy change (ΔS) can then be calculated.

Fluorescence Polarization (FP)

FP is a solution-based technique that measures changes in the rotational speed of a fluorescently labeled molecule upon binding to a larger partner.[3][6] It is particularly well-suited for high-throughput screening.

Experimental Workflow:

Caption: Competitive Fluorescence Polarization assay workflow for determining binding affinity.

Step-by-Step Protocol:

• Assay Development: A fluorescently labeled ligand (tracer) that binds to the target protein (hCA) is required. The binding of the tracer to the protein results in a high fluorescence polarization signal.

• Competition Assay: A fixed concentration of the target protein and the tracer are incubated with varying concentrations of the unlabeled test compound (the pyrrole analog).

• Measurement: The test compounds compete with the tracer for binding to the protein. As the concentration of the test compound increases, more tracer is displaced, resulting in a decrease in the fluorescence polarization signal.

• Data Analysis: The polarization values are plotted against the logarithm of the competitor concentration. The resulting sigmoidal curve is fitted to determine the IC₅₀ value (the concentration of competitor that displaces 50% of the tracer). The inhibition constant (Kᵢ) can then be calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Conclusion

The comparative analysis of 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid analogs reveals a promising scaffold for the development of potent and selective carbonic anhydrase inhibitors. The structure-activity relationships highlighted in this guide provide a rational basis for further optimization of this compound class. The detailed experimental protocols for SPR, ITC, and FP offer a practical framework for researchers to accurately quantify the binding affinities of their own compounds. By integrating these robust methodologies with a deep understanding of SAR, the scientific community can accelerate the discovery and development of novel therapeutics targeting carbonic anhydrases and other clinically relevant enzymes.

References

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• Denner, T. C., et al. (2023). Ureidobenzenesulfonamides as Selective Carbonic Anhydrase I, IX, and XII Inhibitors. Molecules, 28(22), 7585.
• Ghorab, M. M., et al. (2014). Carbonic anhydrase inhibitors: Synthesis, molecular docking, cytotoxic and inhibition of the human carbonic anhydrase isoforms I, II, IX, XII with novel benzenesulfonamides incorporating pyrrole, pyrrolopyrimidine and fused pyrrolopyrimidotriazepine moieties. Bioorganic & Medicinal Chemistry, 22(14), 3684-3695.
• Guzel, O., et al. (2023). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 28(7), 3199.
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• Pacchiano, F., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences, 22(22), 12503.
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A Comparative Guide to 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic Acid and Other Pyrrole-2-Carboxylic Acid Derivatives as Carbonic Anhydrase Inhibitors

This guide provides a comprehensive comparison of 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid and other pyrrole-2-carboxylic acid derivatives, with a focus on their activity as carbonic anhydrase inhibitors. This document is intended for researchers, scientists, and drug development professionals interested in the structure-activity relationships and therapeutic potential of this class of compounds.

Introduction: The Versatile Pyrrole Scaffold in Medicinal Chemistry

The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities.[1] Its unique electronic properties and ability to be readily functionalized make it an attractive starting point for the design of novel therapeutic agents.[2] Among the various classes of pyrrole derivatives, those bearing a carboxylic acid at the 2-position have garnered significant attention due to their diverse pharmacological profiles, including anti-inflammatory, antimicrobial, and anticancer properties.[3][4]

A particularly promising area of research involves the derivatization of the pyrrole-2-carboxylic acid core with a sulfonamide moiety, a key functional group known to interact with the zinc ion in the active site of carbonic anhydrases (CAs).[5][6] This guide will delve into the specific characteristics of 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid, comparing its anticipated performance with other structurally related pyrrole-2-carboxylic acid derivatives based on established structure-activity relationships (SAR).

Carbonic Anhydrases: A Key Therapeutic Target

Carbonic anhydrases are a family of ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[5] They are involved in a multitude of physiological processes, and their dysregulation is implicated in various diseases, including glaucoma, epilepsy, and cancer.[5][7] Consequently, the development of potent and selective CA inhibitors is a major focus of drug discovery efforts.

This guide will focus on the inhibition of four key human CA (hCA) isoforms:

• hCA I and hCA II: Ubiquitous cytosolic isoforms.

• hCA IX and hCA XII: Transmembrane isoforms that are overexpressed in many types of cancer and are associated with tumor progression and metastasis.[8][9]

Comparative Analysis of Pyrrole-2-Carboxylic Acid Derivatives as Carbonic Anhydrase Inhibitors

While specific experimental data for 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid is not extensively available in the public domain, we can infer its potential inhibitory activity by examining the SAR of analogous compounds.

The Critical Role of the Sulfonamide Moiety

The introduction of a sulfonamide group onto the pyrrole ring is a critical determinant of carbonic anhydrase inhibitory activity. The sulfonamide moiety is known to coordinate with the zinc ion in the active site of CA enzymes, leading to potent inhibition.[5] The position of the sulfonamide group on the pyrrole ring significantly influences the inhibitory potency and selectivity.

Structure-Activity Relationships of Substituted Pyrrole-2-Carboxylic Acids

Several studies have explored the impact of various substituents on the pyrrole ring on the inhibition of different hCA isoforms. The following table summarizes key findings from the literature for different classes of pyrrole derivatives.

Compound Class	Key Structural Features	Target Isoforms	Observed Activity (Ki or IC50)	Key SAR Insights
Pyrrolyl α-γ-Diketo Acids	Diketohexenoic or diketobutanoic acid chain at position 2 or 3.	hCA IX, hCA XII	Ki values in the range of 0.2 - 92 µM.[8]	- The free carboxylic acid is generally more active than the corresponding ester.[8]- A 4-phenyl substituent on the pyrrole core can improve potency.[8]
Pyrrole-3-one Sulfadrug Conjugates	Pyrrol-3-one core with a sulfonamide-containing tail.	hCA I, hCA II, AChE	Ki values in the low nanomolar range (1.20 - 46.86 nM for hCAs).[5]	- These compounds exhibit potent dual inhibition of CAs and acetylcholinesterase.[5]
Dihydro-pyrrol-2-one Bis-sulfonamides	Dihydro-pyrrol-2-one core with two sulfonamide groups.	hCA I, II, IX, XII	Ki values ranging from low to high nanomolar.[9]	- The position and nature of substituents on the phenyl rings attached to the sulfonamides significantly impact activity and selectivity.[9]
3-Sulfonamide Pyrrol-2-ones	Pyrrol-2-one core with a sulfonamide at the 3-position.	hCA I, II, IX, XII	Significant selectivity for hCA II.[10]	- Methoxy and hydroxy substitutions on appended phenyl rings enhance activity.[10]

Based on these established SARs, we can make some predictions about the performance of 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid :

• The 4-Sulfamoyl Group: The presence of the sulfonamide at the 4-position is expected to confer significant carbonic anhydrase inhibitory activity.

• The 1,3,5-Trimethyl Substitution: The three methyl groups on the pyrrole ring are likely to influence the compound's lipophilicity and its fit within the active site of different CA isoforms. The methyl groups at positions 3 and 5 could provide favorable hydrophobic interactions, potentially enhancing potency. The N-methylation at position 1 might modulate the acidity of the pyrrole N-H and influence the overall electronic properties of the ring system.

• The 2-Carboxylic Acid: The carboxylic acid at the 2-position provides a key point for interaction with the enzyme and contributes to the overall polarity of the molecule.

Experimental Protocols

To ensure the trustworthiness and reproducibility of the findings discussed, this section provides detailed methodologies for the synthesis and biological evaluation of pyrrole-2-carboxylic acid derivatives.

General Synthesis of Polysubstituted Pyrroles

A common and efficient method for the synthesis of polysubstituted pyrroles is a one-pot, three-component reaction.[11]

Protocol:

• To a mixture of an amine (1 mmol), an α-bromo ketone (1 mmol), and a dialkyl acetylenedicarboxylate (1 mmol), add a catalytic amount of H3PW12O40 (0.05 mmol).

• Stir the reaction mixture at room temperature for 1 hour.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using an appropriate eluent (e.g., ethyl acetate/petroleum ether, 1:7).

• Upon completion, add ethyl acetate (10 mL) to the reaction mixture.

• Separate the catalyst by filtration and wash with ethyl acetate (10 mL).

• Combine the organic layers and evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Logical Relationship of the Synthetic Workflow:

Caption: One-pot synthesis of polysubstituted pyrroles.

Carbonic Anhydrase Inhibition Assay

The inhibitory activity of the synthesized compounds against various hCA isoforms can be determined using a stopped-flow CO2 hydration assay.[9]

Protocol:

• Enzyme and Inhibitor Preparation: Prepare stock solutions of the recombinant hCA isoforms and the test compounds in an appropriate buffer (e.g., 10 mM HEPES, pH 7.5).

• Assay Procedure:

  • Equilibrate the enzyme solution to the desired temperature (typically 25 °C).

  • Mix the enzyme solution with varying concentrations of the inhibitor and incubate for a specified time (e.g., 10 minutes) to allow for binding.

  • Initiate the reaction by rapidly mixing the enzyme-inhibitor solution with a CO2-saturated buffer solution.

  • Monitor the change in absorbance of a pH indicator (e.g., p-nitrophenol) over time using a stopped-flow spectrophotometer. The rate of CO2 hydration is proportional to the rate of the pH change.

• Data Analysis:

  • Calculate the initial rates of the enzymatic reaction at each inhibitor concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Workflow for Carbonic Anhydrase Inhibition Assay:

Caption: Workflow for determining carbonic anhydrase inhibition.

Conclusion and Future Directions

The pyrrole-2-carboxylic acid scaffold represents a highly versatile platform for the development of potent and selective carbonic anhydrase inhibitors. The introduction of a sulfonamide moiety is a key strategy for achieving high-affinity binding to the enzyme's active site. While direct experimental data for 1,3,5-trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid is limited, analysis of the structure-activity relationships of related compounds suggests that it holds significant promise as a CA inhibitor.

Future research should focus on the synthesis and comprehensive biological evaluation of this specific compound against a panel of hCA isoforms. Further optimization of the substitution pattern on the pyrrole ring could lead to the discovery of novel drug candidates with improved potency, selectivity, and pharmacokinetic properties for the treatment of a range of diseases, including cancer and glaucoma.

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• Adams, E., & Goldstone, A. (1975). Formation and excretion of pyrrole-2-carboxylic acid. Whole animal and enzyme studies in the rat. The Journal of Biological Chemistry, 250(8), 2915-2922. [Link]

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• Pontiki, E., et al. (2023). Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. Molecules, 28(24), 7958. [Link]

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• Li, Y., et al. (2023). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. Journal of Medicinal Chemistry, 66(15), 10416-10435. [Link]

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Structural Confirmation of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid: A Comparative Guide to IR Spectroscopy vs. Orthogonal Techniques

As pharmaceutical pipelines increasingly rely on heavily functionalized heterocyclic building blocks, the structural verification of raw materials becomes a critical control point. 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (CAS: 2060059-13-2) is a complex intermediate featuring a densely substituted pyrrole core[1][2]. Confirming its identity requires an analytical technique capable of distinguishing multiple polar functional groups—specifically, the primary sulfonamide, the conjugated carboxylic acid, and the N-methylated heterocycle.

This guide provides an objective comparison of Fourier-Transform Infrared (FTIR) Spectroscopy against orthogonal techniques like High-Resolution Nuclear Magnetic Resonance (1H-NMR), detailing the mechanistic causality behind its vibrational bands and establishing a self-validating protocol for routine Quality Assurance (QA).

Theoretical Framework & Vibrational Causality

To utilize IR spectroscopy effectively, we must move beyond simple pattern matching and understand the causality of the molecular vibrations. The unique electronic environment of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid dictates its spectral fingerprint:

• The Diagnostic Absence of Pyrrole N-H: Unsubstituted pyrroles exhibit a distinct, sharp N-H stretching band above 3400 cm⁻¹. In this molecule, the nitrogen at position 1 is methylated. The absence of this >3400 cm⁻¹ band is a primary diagnostic marker confirming complete N-methylation.

• Conjugated Carboxylic Acid (-COOH): Positioned at C2, the carboxylic acid is in direct conjugation with the electron-rich pyrrole ring. This resonance delocalization weakens the carbonyl double bond, shifting the C=O stretching frequency down to approximately 1670 cm⁻¹ [3], significantly lower than the ~1710 cm⁻¹ typical of isolated aliphatic acids. The associated O-H stretch appears as a broad absorption from 2500–3300 cm⁻¹.

• Primary Sulfonamide (-SO₂NH₂): Located at C4, this group provides highly specific markers. The primary amine yields two distinct N-H stretching bands (asymmetric and symmetric) in the 3390–3229 cm⁻¹ range[4]. Furthermore, the highly polar S=O bonds produce intense, unmistakable asymmetric (~1340 cm⁻¹) and symmetric (~1160 cm⁻¹) stretches, while the S-N stretch anchors the fingerprint region near 920 cm⁻¹[4].

Table 1: Theoretical vs. Diagnostic IR Absorption Bands

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Diagnostic Significance
Sulfonamide	N-H Stretch (Asym/Sym)	~3390 / ~3250	Confirms primary amine on the -SO₂ group.
Carboxylic Acid	O-H Stretch	2500 – 3300 (Broad)	Confirms presence of the acid proton.
Carboxylic Acid	C=O Stretch	~1670	Confirms C2 position (resonance with pyrrole ring).
Sulfonamide	S=O Stretch (Asym/Sym)	~1340 / ~1160	Primary identifier for the sulfonyl moiety.
Pyrrole Ring	C=C Ring Stretch	1550 – 1500	Confirms the heterocyclic core.
Pyrrole Nitrogen	N-H Stretch	ABSENT (>3400)	Critical confirmation of N1-methylation.

Analytical Workflow & Technique Comparison

While FTIR is the pharmacopeial gold standard for rapid identity testing (e.g., [5]), the choice of sampling accessory—or the pivot to orthogonal techniques like NMR—depends on the analytical goal.

For this specific molecule, Attenuated Total Reflectance (ATR) is vastly superior to traditional KBr transmission pellets. KBr is highly hygroscopic; moisture absorbed during pellet preparation introduces a broad water band at ~3300 cm⁻¹, which directly masks the critical sulfonamide N-H stretches and distorts the carboxylic O-H region. ATR requires zero sample preparation, preserving the integrity of these polar bands.

Caption: Analytical workflow for structural confirmation of pyrrole derivatives.

Table 2: Performance Comparison for Pyrrole Derivative Analysis

Parameter	FTIR-ATR	FTIR-Transmission (KBr)	1H-NMR Spectroscopy
Sample Preparation	None (Direct solid application)	High (Milling with hygroscopic KBr)	Moderate (Dissolution in DMSO-d6)
Moisture Interference	Low (Ideal for N-H/O-H bands)	High (Water masks 3300 cm⁻¹ region)	Low (If anhydrous solvents are used)
Analysis Time	< 2 minutes	10–15 minutes	15–30 minutes
Primary Use Case	GMP Raw Material Release	Trace impurity profiling	Absolute structural elucidation

Experimental Protocol: A Self-Validating System

To ensure compliance with data integrity standards and[5], the FTIR-ATR workflow must be designed as a self-validating system. This means the protocol inherently proves its own accuracy before, during, and after the sample is measured.

Step-by-Step Methodology

• System Suitability (Pre-Test Validation): Scan a NIST-traceable polystyrene film. The system must automatically verify the absolute peak positions at exactly 1601.2 cm⁻¹ and 1028.3 cm⁻¹ . This confirms interferometer alignment and laser accuracy.

• Background Acquisition (Environmental Validation): Clean the diamond ATR crystal with isopropyl alcohol and allow it to evaporate. Run a 32-scan background spectrum. This captures and subsequently subtracts ambient CO₂ and water vapor, ensuring the final spectrum belongs only to the sample.

• Sample Application (Physical Validation): Place ~5 mg of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid powder onto the crystal. Lower the ATR pressure anvil until the built-in clutch clicks. This standardized pressure ensures a uniform optical pathlength, which is critical for reproducible peak intensities.

• Data Acquisition: Acquire the spectrum using 32 co-added scans at a resolution of 4 cm⁻¹ across the 4000–400 cm⁻¹ range.

• Spectral Processing (Post-Test Validation): Apply an ATR correction algorithm. Because the depth of penetration in ATR is wavelength-dependent (infrared light penetrates deeper at lower wavenumbers), this algorithmic correction normalizes the spectrum to match standard transmission libraries. Compare the corrected spectrum against a certified reference standard, requiring a Quality Match Index (QMI) of >0.95 for positive ID.

Caption: FTIR-ATR self-validating data acquisition and processing protocol.

Conclusion

For the structural confirmation of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid, FTIR-ATR provides the optimal balance of specificity, speed, and reliability. By understanding the causality of the molecule's unique vibrational modes—particularly the resonance-shifted carboxylic carbonyl and the primary sulfonamide stretches—analysts can confidently utilize this technique for rigorous raw material verification. Avoiding KBr transmission methods prevents moisture-induced masking of the critical 3300 cm⁻¹ region, ensuring high-fidelity data that stands up to regulatory scrutiny.

References

• Pyrrole-2-carboxylic Acid and Its Dimers: Molecular Structures and Vibrational Spectrum. The Journal of Physical Chemistry A. American Chemical Society. Available at:[Link]

• Infrared and NMR Spectra of Arylsulphonamides. Zeitschrift für Naturforschung A. De Gruyter. Available at:[Link]

• USP <854> Mid-Infrared Spectroscopy. United States Pharmacopeia (USP-NF). Available at:[Link]

Sources

• 1. 2060059-13-2|1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. chemscene.com [chemscene.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. znaturforsch.com [znaturforsch.com]
• 5. Getting reliable FTIR data in pharmaceutical analysis: the role of sampling - Specac Ltd [specac.com]

Safety & Regulatory Compliance

1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid proper disposal procedures

An in-depth operational guide for the proper handling, laboratory management, and ultimate disposal of 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid .

Chemical Profiling & Logistical Implications

Before initiating any disposal protocol, it is critical to understand the molecular architecture of the compound. The presence of specific functional groups directly dictates the physical handling requirements and the macroscopic environmental controls required during destruction.

Property	Value	Logistical / Disposal Implication
Chemical Name	1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid	N/A
CAS Number	2060059-13-2	Must be explicitly listed on all hazardous waste manifests.
Molecular Formula	C8H12N2O4S	High heteroatom (N, S) to carbon ratio requires specialized emission controls during incineration.
Functional Groups	Pyrrole, Carboxylic Acid, Sulfonamide	Dictates pH-dependent solubility (carboxylic acid) and thermal degradation byproducts (yielding NOx and SOx)[1].
GHS Hazards	Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3	Requires strict PPE (nitrile gloves, goggles, particulate respirator) during powder handling and spill cleanup[2].

Regulatory Framework & Disposal Causality

For researchers and drug development professionals, sewering (flushing) pharmaceutical compounds or their direct precursors is strictly prohibited under environmental regulations such as the EPA's Subpart P[3]. Direct release into waterways contributes to aquatic toxicity and the disruption of local ecosystems.

Because 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid contains a highly stable pyrrole ring and a sulfonamide group, it cannot be disposed of in standard municipal landfills. The only scientifically sound and environmentally compliant method for ultimate disposal is high-temperature incineration coupled with alkaline wet scrubbing .

The Causality of Thermal Destruction: During incineration (>1000°C), the carbon and hydrogen framework oxidizes cleanly into CO₂ and H₂O. However, the thermal cleavage of the pyrrole and sulfonamide nitrogen generates nitric oxide (NO) and nitrogen dioxide (NO₂)[1]. Simultaneously, the sulfur from the sulfonamide group oxidizes into sulfur dioxide (SO₂) and trace sulfur trioxide (SO₃)[1]. To prevent these severe acid gases from entering the atmosphere, the incinerator's flue gas must be routed through a Direct Contact Cooler (DCC) or an alkaline wet scrubber[4].

Fig 1: Mechanistic pathway of thermal destruction and required alkaline flue gas scrubbing.

Primary Disposal Methodology: Solid Waste Management

When preparing pure compound or contaminated solid labware (e.g., weighing boats, spatulas, Kimwipes) for disposal, follow this self-validating protocol:

• Segregation: Place all solid waste containing the compound into a high-density polyethylene (HDPE) container. Do not mix with strong oxidizing agents (e.g., peroxides, nitrates), as the organic pyrrole derivative can act as a reducing fuel, risking an exothermic reaction.

• Labeling: Label the container explicitly with the chemical name, CAS number, and the hazard warning: "Hazardous Waste - High Nitrogen/Sulfur Content - Incinerate Only."

• Transfer: Transfer the sealed container to your institution's Environmental Health and Safety (EHS) department. Ensure the manifest notes the need for a licensed facility equipped with NOx/SOx scrubbers[5].

Laboratory Spill Response Protocol

In the event of a localized powder spill on a laboratory bench or floor, immediate action must be taken to prevent inhalation of the respiratory-irritating dust and to secure the material for thermal disposal.

Step-by-Step Methodology:

• Isolation & PPE: Evacuate non-essential personnel. Don chemical-resistant nitrile gloves, safety goggles, and an N95/P100 particulate respirator to protect against aerosolized dust[2].

• Containment (No Dry Sweeping): Do not use a standard broom, which will aerosolize the powder. Instead, lightly dampen absorbent pads with deionized water and place them over the spill. The moisture binds the powder, preventing dust generation.

• Mechanical Collection: Use a non-sparking plastic scoop or spatula to lift the damp pads and the bound chemical mass. Place all materials into a sealable HDPE hazardous waste bucket.

• Self-Validation (Surface Testing): Wash the affected surface with a mild sodium bicarbonate (NaHCO₃) solution, followed by deionized water. Validation: Swab the cleaned area with a pH indicator strip. A resulting pH of 6.5–7.5 confirms the complete removal of the acidic pyrrole-2-carboxylic acid residue.

Fig 2: Self-validating operational workflow for localized laboratory spill response.

Aqueous Waste Management & Self-Validation

Laboratories frequently generate aqueous waste containing dissolved 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (e.g., from HPLC effluents or reaction workups).

The Causality of Precipitation: The carboxylic acid group (pKa ~ 4.5) renders the molecule highly soluble in neutral or alkaline aqueous solutions as a carboxylate salt. By driving the pH below the pKa, the compound protonates, drastically reducing its aqueous solubility and forcing it to precipitate out of the solution.

Step-by-Step Methodology:

• Acidification: In a fume hood, slowly add 1M Hydrochloric Acid (HCl) to the aqueous waste stream under continuous stirring until the pH reaches 2.0–2.5.

• Crystallization: Allow the solution to sit at 4°C for 2 hours to maximize the precipitation of the free acid.

• Filtration: Pass the suspension through a 0.45 µm PTFE membrane filter. Collect the solid retentate, dry it, and route it to solid waste incineration.

• Self-Validation (Filtrate Testing): Analyze the remaining liquid filtrate using UV-Vis spectroscopy (measuring absorbance at ~250-280 nm, which is characteristic of the pyrrole ring).

  • Validation: If the absorbance is below your established baseline (e.g., <0.05 AU), the precipitation is validated as complete. The remaining neutralized filtrate can then be processed as standard aqueous chemical waste, free of the active pharmaceutical ingredient.

Sources

• 1. engineering.org.cn [engineering.org.cn]
• 2. tcichemicals.com [tcichemicals.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. osti.gov [osti.gov]
• 5. researchgate.net [researchgate.net]

Personal protective equipment for handling 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

Comprehensive Safety Protocol: Handling 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid. In the absence of a specific Safety Data Sheet (SDS) for this novel compound, this document synthesizes established safety principles for its constituent chemical classes—sulfonamides and pyrrole-carboxylic acids—to ensure a robust and proactive safety posture in the laboratory.

Hazard Identification and Risk Assessment: A Proactive Stance

Given its structure, 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid should be treated as a potentially hazardous substance. The primary hazards are anticipated based on analogous compounds and functional groups present in the molecule.[1][2][3][4]

• Skin Irritation: Pyrrole-based and sulfonamide compounds can cause skin irritation upon contact.[2][3]

• Serious Eye Irritation: Direct contact, particularly with the powdered form, poses a significant risk of serious eye irritation or damage.[2][3][4]

• Respiratory Tract Irritation: As a solid, the compound can form dust, which may cause respiratory irritation if inhaled.[2][3][4]

• Potential for Allergic Reaction: Sulfonamides are a known class of compounds that can cause allergic skin reactions in sensitized individuals.[1]

A thorough risk assessment is mandatory before any procedure. The level of risk is dictated by the physical form of the chemical (solid vs. solution), the quantity being handled, and the specific procedure being performed (e.g., weighing, transferring, or running a reaction).

Core Directive: Personal Protective Equipment (PPE)

The following PPE is the minimum required standard for any work involving this compound. The selection of specific PPE is a critical decision point that directly mitigates the identified hazards.

Protection Type	Required Equipment	Specifications & Rationale
Eye & Face Protection	Safety goggles with side-shields; Face shield	Goggles are mandatory to prevent eye contact with dust or splashes.[1][2] A face shield must be worn over goggles during procedures with a high risk of splashing (e.g., large-volume transfers, reaction quenching).[5]
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Protects against skin contact and absorption.[1][6] Gloves must be inspected before use and removed properly to avoid contaminating skin.[2] Double-gloving is recommended for high-risk operations.[1]
Body Protection	Laboratory coat; Chemical-resistant apron	A lab coat protects skin and personal clothing from contamination.[1][7] For handling larger quantities or significant splash risks, a chemical-resistant apron worn over the lab coat is required.[1][8]
Respiratory Protection	Chemical fume hood or certified respirator	A chemical fume hood is the primary engineering control required to minimize inhalation of dust or aerosols.[1][2] If handling powders outside of a fume hood is unavoidable, a NIOSH-certified N95 (or better) fit-tested respirator is mandatory.[5][9]
Footwear	Closed-toe shoes	Protects feet from spills.[1]

Operational Plan: A Step-by-Step Handling Protocol

A systematic approach to handling is essential for safety and experimental integrity.

Step 1: Preparation and Designated Area

• Designated Area: All work with solid 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid must be conducted in a designated area, such as a chemical fume hood.[1]

• Emergency Equipment: Before starting, confirm that a safety shower, eyewash station, and an appropriate chemical spill kit are readily accessible.[1][7]

• Assemble PPE: Don all required PPE as outlined in the table above before entering the designated handling area.

Step 2: Handling Procedures

• Weighing the Solid Compound: This procedure presents the highest risk of aerosolization.

  • Perform weighing within a chemical fume hood or a ventilated balance enclosure to contain any dust generated.

  • Use smooth, deliberate motions to transfer the solid, minimizing the potential for creating airborne dust.

  • Clean any residual powder from the spatula and weighing vessel with a solvent-dampened cloth before removing them from the hood.

• Dissolving and Transfers:

  • Once in solution, the risk of inhalation is significantly reduced, but the risk of splashes increases.

  • Keep containers closed when not in use.[7]

  • Conduct all transfers of solutions within the fume hood.

  • Use a funnel for transfers between containers to minimize the chance of spills.

Step 3: Waste Generation and Segregation

• Waste Streams: Establish separate, clearly labeled hazardous waste containers for:

  • Solid waste (unused compound).

  • Contaminated consumables (gloves, wipes, pipette tips).

  • Liquid waste (reaction mixtures, rinsates).

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.[10]

The following workflow provides a logical pathway for determining the appropriate level of control and PPE based on the specific task.

Caption: PPE selection workflow based on the compound's physical form.

Emergency and Disposal Plans

Emergency Procedures Immediate and correct response to an exposure is critical.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[1][3]

• Skin Contact: Remove all contaminated clothing. Immediately flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.[1][3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open to ensure complete irrigation. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][3][4]

• Spill Cleanup:

  • Evacuate non-essential personnel from the area.

  • Wearing full PPE (including respiratory protection), cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep or scoop the material into a designated hazardous waste container, avoiding dust generation.[2]

  • Clean the spill area thoroughly. All cleanup materials are to be disposed of as hazardous waste.[10]

Disposal Plan Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Classification: All materials contaminated with 1,3,5-Trimethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid, including the pure compound, solutions, and contaminated labware (gloves, wipes, etc.), must be treated as hazardous chemical waste.[10]

• Containment: Waste must be stored in sealed, compatible, and clearly labeled containers.[10][11] Do not mix with other waste streams unless compatibility is confirmed.

• Regulatory Compliance: All waste must be handled and disposed of in strict accordance with local, state, and federal regulations.[12] Contact your institution's Environmental Health & Safety (EHS) department for specific procedures and to arrange for pickup.[10] Under no circumstances should this chemical or its waste be disposed of down the drain.[2]

References

• Personal protective equipment for handling Sulfenamide. Benchchem.
• Bipyrrole]-5-carboxylic acid - Safety D
• PYRROLE-2-CARBOXYLIC ACID - MATERIAL SAFETY D
• 4-Sulfamoylbenzoic acid - Safety D
• 1-Pyrroline-5-carboxylic acid - Safety D
• Pyrrole - SAFETY D
• Pyrrole-2-carboxaldehyde - SAFETY D
• Famotidine sulfamoyl propanamide proper disposal procedures. Benchchem.
• (S)-(-)-2-PYRROLIDONE-5-CARBOXYLIC ACID MSDS. Loba Chemie.
• Rac-(4ar,7as)-6-[(tert-butoxy)
• Pyrrole-2-carboxylic acid - SAFETY D
• Safe handling of hazardous drugs. PMC.
• Personal Protective Equipment for Use in Handling Hazardous Drugs. Centers for Disease Control and Prevention.
• Ethyl pyrrole-2-carboxylate - SAFETY D
• PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT. PPESAFETY.
• Pyrrole-2-carboxylic Acid - SAFETY D
• Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions.
• 4-(Fmoc-amino)
• Pyrrole-2-carboxaldehyde - SAFETY D
• Chemical Waste Disposal Guidelines.

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